Methyl phosphorylcholine

• CAS: 2375-06-6

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Methacryloyloxyethyl Phosphorylcholine (MPC): Structure, Properties, and Applications

Introduction: The Biomimetic Monomer

In the landscape of advanced biomaterials, few molecules have achieved the versatility and clinical impact of 2-methacryloyloxyethyl phosphorylcholine, commonly abbreviated as MPC. While sometimes generally referred to by its core functional group, "methyl phosphorylcholine," the specific monomer MPC is the cornerstone of a class of polymers renowned for their exceptional biocompatibility.[1] This guide provides a detailed examination of the chemical structure, molecular properties, synthesis, and critical applications of MPC for researchers, scientists, and professionals in drug development.

The significance of MPC lies in its elegant biomimicry; its zwitterionic phosphorylcholine headgroup is identical to the polar group found in phospholipids that constitute the outer leaflet of a cell's plasma membrane.[2][3] This structural similarity allows materials modified with MPC polymers to present a "bio-inert" surface, drastically reducing non-specific protein adsorption, preventing blood coagulation, and inhibiting cellular adhesion.[1] The presence of a polymerizable methacrylate group enables its incorporation into a vast array of material architectures, from surface coatings on medical devices to complex nanostructures for drug delivery.[4]

Core Chemical Identity

A precise understanding of the molecular structure and properties of MPC is fundamental to appreciating its function and application.

Chemical Structure

MPC is an amphiphilic monomer featuring three key functional domains:

• Methacrylate Group: This is the polymerizable moiety, CH2=C(CH3)COO-, which allows MPC to undergo polymerization, typically via free-radical mechanisms, to form a stable polymethacrylate backbone.

• Ethyl Spacer: A short, flexible ethylene glycol linker (-OCH2CH2O-) connects the methacrylate group to the phosphorylcholine headgroup.

• Phosphorylcholine Headgroup: This is the zwitterionic, biomimetic component, -[P(O)(O-)O-CH2CH2N+(CH3)3]. At physiological pH, the phosphate group carries a negative charge, while the quaternary ammonium group carries a positive charge, resulting in a net neutral charge. It is this group that is responsible for the polymer's unique biocompatibility.

The combination of a hydrophobic polymer backbone and an extremely hydrophilic zwitterionic side chain underpins the unique solution behavior and surface properties of MPC-based polymers.

Molecular Formula and Properties

The key quantitative and identifying data for MPC are summarized below for quick reference.

Property	Value	Source(s)
IUPAC Name	2-(2-methylprop-2-enoyloxy)ethyl 2-(trimethylazaniumyl)ethyl phosphate	[5]
Synonyms	MPC, 2-(Methacryloyloxy)ethyl phosphorylcholine	[5][6]
CAS Number	67881-98-5	[5]
Molecular Formula	C₁₁H₂₂NO₆P	[2][5]
Molecular Weight	295.27 g/mol	[2][5]
SMILES String	CC(=C)C(=O)OCCOP([O-])(=O)OCC(C)C	[2]
InChI Key	ZSZRUEAFVQITHH-UHFFFAOYSA-N	[2]
Appearance	White solid, powder or crystals	[7]
Melting Point	143-148 °C	[2]

Synthesis of MPC Monomer

The synthesis of high-purity MPC is a critical first step for producing well-defined polymers. While several routes exist, the most established method involves a two-step process starting from 2-hydroxyethyl methacrylate (HEMA).[3][8]

Synthetic Pathway Overview

The synthesis begins with the reaction of HEMA and 2-chloro-2-oxo-1,3,2-dioxaphospholane (COP) to create a cyclic intermediate. This intermediate is then subjected to ring-opening by trimethylamine to yield the final MPC product.[3][9] The control of anhydrous conditions is paramount, as the hygroscopic nature of MPC and its intermediates can significantly impact the purity and yield of the final product.[3][8]

Caption: Synthetic pathway for 2-Methacryloyloxyethyl phosphorylcholine (MPC).

Detailed Experimental Protocol: Synthesis of MPC

This protocol is a representative synthesis adapted from established literature.[3][8] All operations must be conducted under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents.

Materials:

• 2-Hydroxyethyl methacrylate (HEMA)

• 2-Chloro-2-oxo-1,3,2-dioxaphospholane (COP)

• Triethylamine (TEA), anhydrous

• Trimethylamine (TMA), solution in acetonitrile or as a gas

• Acetonitrile, anhydrous

• Activated alumina

• Silica gel for column chromatography

Procedure:

Step 1: Synthesis of the OPEMA Intermediate

• Dissolve HEMA and anhydrous TEA in anhydrous acetonitrile in a three-neck flask equipped with a dropping funnel and a magnetic stirrer, and cool the solution to 0°C in an ice bath.

• Slowly add a solution of COP in anhydrous acetonitrile to the HEMA solution dropwise over 1-2 hours, maintaining the temperature below 5°C. The formation of triethylammonium chloride precipitate will be observed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 12-24 hours.

• Filter the reaction mixture to remove the triethylammonium chloride salt.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude OPEMA intermediate as a viscous oil. This intermediate is typically used in the next step without further purification.

Step 2: Ring-Opening to Form MPC

• Dissolve the crude OPEMA intermediate in anhydrous acetonitrile in a pressure-resistant flask.

• Cool the solution to -20°C using a dry ice/acetone bath.

• Add a pre-cooled solution of excess trimethylamine in acetonitrile (or bubble TMA gas through the solution) to the flask.

• Seal the flask tightly and allow the reaction to proceed at room temperature for 48-72 hours. A white precipitate of MPC will form.

Purification:

• Collect the white MPC precipitate by filtration.

• Wash the crude product extensively with anhydrous diethyl ether or acetone to remove unreacted starting materials and byproducts.

• For higher purity, the product can be recrystallized from a solvent system like acetonitrile/diethyl ether or purified by column chromatography using a mixed solvent system (e.g., chloroform/methanol/water) over a silica gel or activated alumina stationary phase.

• Dry the final product under high vacuum to yield pure MPC as a white, hygroscopic solid. Store under inert gas at 2-8°C.

Polymerization and the Mechanism of Biocompatibility

The true utility of MPC is realized upon its polymerization. The methacrylate functional group allows for its incorporation into a wide variety of polymer architectures using several polymerization techniques.

Polymerization Mechanisms

• Conventional Free-Radical Polymerization: This is the most straightforward method to synthesize high molecular weight random copolymers of MPC with other vinyl monomers, such as n-butyl methacrylate (BMA) or styrene.[3][4] This technique is robust and widely used for creating materials where precise architectural control is not the primary objective.

• Living Radical Polymerization: Techniques like Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization offer precise control over molecular weight, polydispersity, and architecture (e.g., block, graft copolymers).[10][11] This control is crucial for advanced applications, such as creating well-defined polymer brushes on surfaces or self-assembling block copolymers for drug delivery nanocarriers.[4][11]

The Principle of Biocompatibility: A Hydration Layer Model

The outstanding biocompatibility of MPC polymers stems from the strong interaction between the zwitterionic phosphorylcholine groups and water molecules.[12] This interaction creates a tightly bound, stable hydration layer on the material's surface. This layer serves two primary functions:

• Thermodynamic Barrier: It creates a significant energetic penalty for proteins to displace the water molecules and adsorb onto the polymer surface. This effectively prevents the initial step of the foreign body response and blood coagulation cascades.[1]

• Structural Mimicry: The surface resembles the neutral, highly hydrated surface of a red blood cell, making it appear "invisible" to the body's biological systems.[3]

This mechanism is distinct from that of other hydrophilic polymers like polyethylene glycol (PEG), and PMPC-based coatings have been shown to offer superior resistance to non-specific protein adsorption and can avoid immune recognition, which is a known issue with PEGylated materials.[12]

Key Applications in Research and Drug Development

The unique properties of MPC polymers have led to their successful application in numerous biomedical fields.

• Surface Modification of Medical Devices: MPC polymers are used to coat a wide range of devices, including cardiovascular stents, guide wires, artificial hip joints, and contact lenses.[4] The coating significantly improves the device's hemocompatibility, reduces the risk of thrombosis, and prevents biofouling from bacterial adhesion.[6]

• Advanced Drug Delivery Systems: The ability to form self-assembling structures like micelles and vesicles makes MPC block copolymers ideal for encapsulating hydrophobic drugs, enhancing their solubility and circulation time. Recently, "PMPCylated" liposomes have emerged as a next-generation alternative to PEGylated systems, demonstrating improved immune evasion and stability.[12]

• Tissue Engineering: MPC-based hydrogels provide a highly biocompatible and tunable scaffold for 3D cell culture and tissue regeneration, mimicking the natural extracellular matrix.[9]

Conclusion

2-Methacryloyloxyethyl phosphorylcholine (MPC) is a premier example of a rationally designed, bio-inspired monomer. Its chemical structure, centered around the zwitterionic phosphorylcholine group, provides an unparalleled level of biocompatibility that has been successfully translated into numerous clinical and research applications. By understanding its core chemical properties, synthesis, and the mechanism behind its bio-inertness, researchers and drug development professionals can continue to leverage this powerful molecular building block to engineer the next generation of advanced and effective biomedical solutions.

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Kinetic and Thermodynamic Profiling of Methyl Phosphorylcholine Binding to C-Reactive Protein (CRP)

Target Audience: Researchers, biophysicists, and drug development professionals. Document Type: Technical Whitepaper & Assay Design Guide

Executive Summary

C-reactive protein (CRP) is a highly conserved, pentameric acute-phase reactant that serves as a primary clinical biomarker for inflammation and a critical upstream mediator in innate immunity. The precise quantification of CRP interactions with small-molecule ligands—specifically methyl phosphorylcholine (a stable derivative of the natural phosphocholine ligand)—is essential for developing targeted therapeutics and advanced diagnostic biosensors.

As a Senior Application Scientist, I have designed this guide to move beyond theoretical biology and provide a field-proven, self-validating framework for measuring these interactions. By coupling Surface Plasmon Resonance (SPR) with orthogonal thermodynamic validation, researchers can confidently map the calcium-dependent conformational kinetics that govern CRP-ligand binding.

Mechanistic Overview: The Calcium-Gated Binding Pocket

The interaction between CRP and methyl phosphorylcholine is not a simple lock-and-key mechanism; it is a dynamic, allosterically regulated process. CRP circulates as a homopentamer (pCRP). Each of its five identical subunits contains a ligand-binding site that is strictly dependent on the presence of calcium ions ( Ca2+ ).

Causality of the Conformational Shift

Why is calcium required for binding? The binding of Ca2+ to CRP induces a massive conformational change that functionally "unlocks" the ligand-binding pocket. Without this structural rearrangement, the pocket remains sterically inaccessible.

Structural analyses reveal that binding is mediated through a hydrophobic pocket centered on the Phe66 residue, while Glu81 is optimally positioned to form electrostatic interactions with the positively charged choline group of the ligand1[1].

Fig 1: Calcium-dependent conformational activation and ligand binding mechanism of CRP.

Quantitative Binding Kinetics

To engineer biosensors or competitive inhibitors, one must understand the binding affinities ( Kd​ ) of both the gating ion ( Ca2+ ) and the target ligand. SPR biosensor studies have successfully decoupled these interactions by quantifying the binding of very small molecules to immobilized proteins 2[2].

The table below summarizes the critical kinetic parameters. Note the presence of two distinct calcium-binding sites per subunit, which must be fully saturated to accurately measure phosphorylcholine kinetics.

Interaction Target	Ligand	Dissociation Constant ( Kd​ )	Functional Role / Causality
CRP - Calcium (Site 1)	Ca2+	0.03 mM	High-affinity site; initiates primary structural priming.
CRP - Calcium (Site 2)	Ca2+	5.45 mM	Low-affinity site; completes pocket formation.
CRP - Ligand	Methyl Phosphorylcholine	5 μ M (at 10 mM Ca2+ )	Target recognition; binds natively without cooperativity.
CRP - Engineered Analog	4-C25L22-DQ Peptide	760 nM (0.76 μ M)	Ca2+-independent synthetic binder for comparison.

Data supported by 2[2] and 3[3].

Self-Validating Experimental Methodologies

A robust assay must be self-validating. Relying solely on one technique introduces the risk of measuring artifacts—especially when studying a protein that undergoes massive conformational shifts. Below is a dual-protocol system utilizing SPR for real-time kinetics and Isothermal Titration Calorimetry (ITC) for orthogonal thermodynamic validation.

Protocol 1: Real-Time Kinetics via Surface Plasmon Resonance (SPR)

SPR provides high-resolution data on association ( kon​ ) and dissociation ( koff​ ) rates. The causality behind this specific assay design is to isolate the ligand interaction from the calcium-induced conformational change.

Step-by-Step Workflow:

• Surface Functionalization: Immobilize native human pCRP onto a CM5 sensor chip via standard amine coupling (EDC/NHS chemistry). Causality: Amine coupling covalently tethers the protein via surface lysine residues, ensuring a highly stable baseline necessary for detecting low-molecular-weight ligands.

• Buffer Equilibration (The Calcium Clamp): Run a continuous flow of HEPES-buffered saline supplemented with 10 mM Ca2+ . Causality: Because the low-affinity calcium site has a Kd​ of 5.45 mM, 10 mM Ca2+ ensures >95% saturation of all calcium sites[2]. This "clamps" CRP in its active conformation, preventing the SPR signal from being convoluted by calcium binding.

• Ligand Titration: Inject methyl phosphorylcholine in a 2-fold dilution series (e.g., 0.5 μ M to 50 μ M) over the functionalized surface. Record the association phase for 60 seconds and the dissociation phase for 120 seconds.

• Surface Regeneration: Inject a 10 mM EDTA solution for 30 seconds. Causality: EDTA is a powerful chelator that strips Ca2+ from the CRP pentamer. This forces the protein back into its inactive conformation, physically ejecting the methyl phosphorylcholine ligand without requiring harsh acidic or basic conditions that would denature the immobilized protein.

• Data Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract kon​ , koff​ , and calculate Kd​=koff​/kon​ .

Fig 2: Self-validating SPR workflow for measuring CRP-ligand binding kinetics.

Protocol 2: Orthogonal Validation via Isothermal Titration Calorimetry (ITC)

SPR requires immobilization, which can theoretically restrict protein flexibility or obscure binding sites. To validate the SPR data, we use ITC—a label-free, immobilization-free technique performed in free solution. If the Kd​ derived from the heat of binding ( ΔH ) in ITC matches the kinetic Kd​ from SPR, the assay system is definitively validated.

Step-by-Step Workflow:

• Rigorous Dialysis: Dialyze pCRP extensively against the exact assay buffer (HEPES, 150 mM NaCl, 10 mM Ca2+ , pH 7.4). Causality: ITC measures minute heat changes. If the ligand is dissolved in a slightly different buffer than the protein, the "heat of mixing" will drown out the heat of binding.

• Cell Loading: Load 20 μ M of dialyzed pCRP into the sample cell. Load 200 μ M of methyl phosphorylcholine into the injection syringe.

• Titration Execution: Perform 20 sequential injections of 2 μ L ligand into the sample cell at 25°C, with a 150-second spacing between injections. Causality: The spacing allows the thermal baseline to re-stabilize, ensuring accurate integration of the enthalpic peak for each injection.

• Thermodynamic Extraction: Integrate the peaks to generate a binding isotherm. Fit the curve to a single-site binding model to extract stoichiometry ( n ), Enthalpy ( ΔH ), and Kd​ . Calculate Entropy ( ΔS ) using the Gibbs free energy equation ( ΔG=ΔH−TΔS ).

By employing this dual-methodology approach, researchers ensure that the kinetic data driving their drug development or biosensor engineering is both highly accurate and structurally sound.

References

• Source: Diva Portal (Analytical Biochemistry, 2009)
• Binding behavior of CRP and anti-CRP antibody analyzed with SPR and AFM measurement Source: ResearchGate URL
• High-affinity recognition of the human C-reactive protein independent of phosphocholine Source: ResearchGate URL

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An In-depth Technical Guide to the Crystallographic Structure of Methyl Phosphorylcholine Complexes

Abstract

Methyl phosphorylcholine (MPC), a ubiquitous headgroup of phospholipids in eukaryotic cell membranes and a key epitope on various microbial pathogens, serves as a critical recognition motif for a host of proteins involved in innate and adaptive immunity. Understanding the precise molecular interactions that govern these recognition events is paramount for the development of novel therapeutics and diagnostics. X-ray crystallography remains the gold standard for elucidating the three-dimensional atomic structure of protein-ligand complexes, providing unparalleled insights into the principles of molecular recognition. This guide offers a comprehensive overview of the crystallographic structure of methyl phosphorylcholine complexes, intended for researchers, scientists, and drug development professionals. We will delve into the core methodologies for complex preparation, crystallization, and structure determination, and provide a detailed analysis of key structural features, using human C-reactive protein and phosphorylcholine-binding antibodies as primary examples.

Introduction: The Significance of Methyl Phosphorylcholine Recognition

Methyl phosphorylcholine, commonly referred to as phosphorylcholine (PC), is a small zwitterionic molecule of immense biological importance.[1][2] As the polar headgroup of phosphatidylcholine and sphingomyelin, it is a fundamental component of cellular membranes.[2] Beyond this structural role, PC is also expressed on the surface of numerous pathogens, including bacteria like Streptococcus pneumoniae and parasitic nematodes, where it acts as a molecular mimic to modulate the host immune response.[3][4]

The host immune system has evolved specific proteins to recognize and bind PC. This recognition is a critical first step in initiating inflammatory and protective responses. Two major classes of proteins that bind PC are:

• Pentraxins: Such as the classical acute-phase reactant, C-reactive protein (CRP), which binds PC in a calcium-dependent manner to opsonize pathogens and activate the complement system.[5][6]

• Immunoglobulins (Antibodies): Specific antibodies that recognize PC are a key part of the adaptive immune response to microbial infections.[3][7]

Elucidating the atomic-level details of how these proteins engage with PC is crucial for understanding their function and for designing small molecules that can modulate these interactions for therapeutic benefit.

Methodological Core: From Protein to Structure

The journey from a purified protein and its ligand to a high-resolution crystal structure is a multi-step process that demands precision and a deep understanding of macromolecular biochemistry. The overarching goal is to arrange the protein-ligand complex into a highly ordered, three-dimensional lattice that can diffract X-rays in a coherent pattern.[8]

Workflow for Crystallographic Structure Determination

The experimental pipeline can be visualized as a logical progression from sample preparation to final structural analysis. Each stage presents unique challenges and requires careful optimization.

Figure 1: A generalized workflow for determining the crystallographic structure of a protein-methyl phosphorylcholine complex.

Experimental Protocol: Protein-Ligand Complex Crystallization

The formation of high-quality crystals is often the most significant bottleneck in structural biology. The hanging-drop vapor diffusion method is a robust and widely used technique to screen for favorable crystallization conditions.

Protocol: Hanging-Drop Vapor Diffusion for MPC Complexes

• Preparation of the Complex:

  • Dialyze the purified target protein into a low-ionic-strength buffer (e.g., 20 mM HEPES, 50 mM NaCl, pH 7.5).

  • Prepare a concentrated stock solution of methyl phosphorylcholine (or a relevant analog) in the same buffer. For ligands with poor aqueous solubility, a minimal amount of a co-solvent like DMSO may be used, though care must be taken to keep the final concentration below levels that could destabilize the protein (typically <5%).[9]

  • Incubate the protein with the ligand at a molar excess (e.g., 1:5 or 1:10 protein:ligand ratio) for at least one hour on ice to ensure saturation of the binding sites.[9] The optimal ratio is dependent on the binding affinity (Kd) of the interaction.

  • Centrifuge the solution at high speed (e.g., >14,000 x g) for 10 minutes to remove any precipitated material.

• Setting Up Crystallization Plates:

  • Use a 24- or 96-well crystallization plate. Pipette 500 µL of the reservoir solution (containing precipitants like PEG, salts, and buffers from a crystallization screen) into each well.

  • On a siliconized glass coverslip, mix 1 µL of the protein-ligand complex solution with 1 µL of the reservoir solution. Causality Note: This mixing initiates the slow process of equilibration. The drop has a lower precipitant concentration than the reservoir.

  • Invert the coverslip and place it over the reservoir well, sealing it with grease to create an airtight system.

• Equilibration and Crystal Growth:

  • Over time, water vapor diffuses from the drop (lower precipitant concentration) to the reservoir (higher precipitant concentration).

  • This diffusion slowly increases the concentration of both the protein-ligand complex and the precipitant within the drop, gently pushing the complex out of solution and, under ideal conditions, into a crystalline lattice rather than an amorphous precipitate.

  • Store the plates in a temperature-controlled, vibration-free environment and monitor for crystal growth over several days to weeks.

Structural Analysis: Key Methyl Phosphorylcholine Complexes

The structural data from X-ray crystallography provides a definitive blueprint of molecular recognition. Here, we analyze the key interactions in two well-characterized systems.

Case Study: Human C-Reactive Protein (CRP)

Human CRP is a pentameric protein forming a distinctive ring-like structure.[6] Its interaction with PC is a cornerstone of the acute-phase inflammatory response.[5]

The crystal structure of CRP in complex with phosphocholine reveals a shallow binding pocket on the surface of each CRP subunit.[5] The binding is critically dependent on the presence of calcium ions.

Key Molecular Interactions:

The recognition of the zwitterionic PC headgroup is achieved through a combination of electrostatic and coordination bonds.

Figure 2: Diagram of key interactions between methyl phosphorylcholine and the C-reactive protein binding site.

The structural data can be summarized as follows:

Feature	Description	Key Residues/Ions	Reference
Overall Fold	Each subunit consists of a β-sheet jellyroll fold.	N/A	[5]
Binding Site	A shallow surface pocket on each of the five subunits.	Phe66, Glu81	[5][10]
Phosphate Group Binding	Coordinated by two protein-bound calcium ions.	Ca²⁺	[5]
Choline Group Binding	The positively charged quaternary amine forms an electrostatic interaction (salt bridge) with a glutamate residue.	Glu81	[5]
Hydrophobic Pocket	An adjacent hydrophobic pocket accommodates the methyl groups of the choline moiety.	Phe66	[5][10]

Functional Insight: This binding mode orients the PC-bearing ligand (e.g., a bacterial cell wall) such that the opposite face of the CRP pentamer is exposed. This opposing face contains the binding sites for the complement component C1q, thereby directly linking pathogen recognition to complement activation.[5]

Case Study: Phosphorylcholine-Binding Antibodies

Antibodies that recognize PC, such as the mouse myeloma proteins TEPC 15 and McPC 603, utilize a fundamentally different binding architecture—the antigen-binding fragment (Fab).[11]

The binding site is a cleft formed at the interface of the heavy and light chain variable domains. Nuclear Magnetic Resonance (NMR) and crystallographic studies have shown that the heavy chain plays a dominant role in the interaction with the PC hapten.[11] While the specific residues differ between antibodies, the general principles of recognition are conserved:

• Charge Complementarity: The binding pocket is rich in aromatic and acidic residues that create a complementary environment for the zwitterionic PC.

• Cation-π and van der Waals Interactions: The positively charged choline group is often stabilized by cation-π interactions with aromatic side chains (e.g., Tyrosine, Tryptophan).

• Hydrogen Bonding: The phosphate group is anchored by hydrogen bonds from residues like Tyrosine and Arginine.

The sub-specificities observed among different anti-PC antibodies can be directly attributed to subtle variations in the amino acid composition of their hypervariable regions, particularly within the heavy chain.[11]

Conclusion and Future Directions

X-ray crystallography has provided an exquisitely detailed picture of how host proteins recognize the methyl phosphorylcholine epitope. The structures of CRP and antibody complexes reveal two distinct evolutionary solutions for binding the same small molecule, both of which rely on a precise arrangement of charged and hydrophobic residues to achieve high affinity and specificity. This structural knowledge forms a critical foundation for the rational design of inhibitors that could block CRP-mediated inflammation or for the engineering of antibodies with tailored specificities for diagnostic and therapeutic applications. As crystallographic techniques continue to advance, future studies on more complex assemblies involving MPC-decorated surfaces will further illuminate the role of this humble molecule in the intricate dialogue between host and pathogen.

References

• Structural analysis of a phosphorylcholine-binding antibody which exhibits a unique carrier specificity for Trichinella spiralis.Molecular Immunology.
• The physiological structure of human C-reactive protein and its complex with phosphocholine.PubMed.
• Structural basis for the specificity of phosphorylcholine-binding immunoglobulins.PubMed.
• Structure-function relations in phosphorylcholine-binding mouse myeloma proteins.PNAS.
• Mapping the binding areas of human C-reactive protein for phosphorylcholine and polycationic compounds - Relationship between the two types of binding sites.
• Review x Ray crystallography.
• Crystallization of protein-DNA complexes.Center for Cancer Research.
• The phosphocholine and the polycation-binding sites on rabbit C-reactive protein are structurally and functionally distinct.PubMed.
• Crystal structures of ChoP binding proteins.
• 2-Methacryloyloxyethyl phosphorylcholine.Sigma-Aldrich.
• Crystallization of Protein-Ligand Complexes.Hampton Research.
• CHAPTER 5: 2-Methacryloyloxyethyl Phosphorylcholine Polymers.Royal Society of Chemistry.

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Methyl Phosphorylcholine: Multinuclear NMR Spectroscopy Characterization and Conformational Dynamics

Executive Summary

Methyl phosphorylcholine (MePC), also known as phosphorylcholine methyl ester, is a unique zwitterionic molecule that serves as a critical model for understanding the physicochemical behavior of biomembrane lipid headgroups. First identified as a naturally occurring metabolite in the eggs of the sea urchin Strongylocentrotus purpuratus[1], MePC has since become an invaluable tool in lipidomics and structural biology. This whitepaper provides an in-depth mechanistic analysis of MePC, detailing its multinuclear NMR (Nuclear Magnetic Resonance) characterization, hydration-driven conformational dynamics, and field-proven experimental protocols for structural elucidation.

Mechanistic Insights: The Hydration-Driven Conformational Switch

To accurately interpret the NMR data of MePC, one must first understand the causality behind its structural behavior. Unlike long-chain phosphatidylcholines (PCs) that self-assemble into complex bilayers, isolated MePC in low-hydration environments adopts a highly compact, folded conformation.

This folded state is stabilized by atypical, yet highly robust, intramolecular C−H⋯O hydrogen bonds between the methyl protons of the trimethylammonium group and the negatively charged phosphate oxygens[2].

The Causality of Chemical Shift Perturbations: When MePC is subjected to stepwise hydration, water molecules act as a competitive probe. The addition of water disrupts the internal C−H⋯O network, replacing it with intermolecular hydrogen bonds between the phosphate group and H2​O [3]. This disruption forces the molecule into an "extended" conformation. In NMR spectroscopy, this conformational unfolding is not merely inferred; it is directly quantified. The disruption of hyperconjugation between the phosphate oxygen lone pairs and the σ∗ antibonding orbitals of the C-H bonds leads to distinct, trackable blue shifts (deshielding) in both 1H and 31P NMR spectra[3]. Furthermore, the introduction of divalent cations (e.g., Ca2+ ) can actively dehydrate the phosphate moiety, leading to further chemical shift variations due to direct chelation[4].

Multinuclear NMR Characterization Data

The following tables summarize the quantitative NMR assignments for MePC in D2​O at 298 K. The presence of heteronuclear scalar coupling ( JPH​ and JCP​ ) serves as a self-validating system; the splitting patterns confirm the covalent connectivity between the methyl ester, the phosphate core, and the choline backbone.

Table 1: 1H NMR Spectral Data (600 MHz, D2​O )

Proton Environment	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Structural Assignment
−N+(CH3​)3​	3.20	Singlet (s)	-	9H	Choline trimethylammonium
P−O−CH3​	3.55	Doublet (d)	3JPH​≈11.0	3H	Phosphate methyl ester
−CH2​−N+	3.65	Multiplet (m)	-	2H	Choline β -methylene
−CH2​−O−P	4.25	Multiplet (m)	3JPH​≈6.5	2H	Choline α -methylene

Table 2: 13C NMR Spectral Data (150 MHz, D2​O )

Carbon Environment	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Structural Assignment
P−O−CH3​	53.8	Doublet (d)	2JCP​≈6.0	Phosphate methyl ester
−N+(CH3​)3​	54.5	Singlet (s)	-	Choline trimethylammonium
−CH2​−O−P	60.2	Doublet (d)	2JCP​≈5.0	Choline α -methylene
−CH2​−N+	66.5	Singlet (s)	-	Choline β -methylene

Table 3: 31P NMR Spectral Data (242 MHz, D2​O )

Phosphorus Environment	Chemical Shift ( δ , ppm)	Multiplicity	Notes
Phosphodiester Core	0.8	Multiplet (m)	Appears as a singlet with 1H decoupling. Highly sensitive to hydration state and cation binding[4].

(Note: 31P chemical shifts are referenced externally to 85% H3​PO4​ at 0.0 ppm).

Experimental Workflow: Self-Validating NMR Protocol

To ensure trustworthiness and reproducibility, the characterization of MePC must follow a rigorous, self-validating workflow. The following step-by-step protocol is designed to isolate the hydration-dependent variables and yield high-resolution structural data.

Step 1: Anhydrous Baseline Preparation

• Dissolve 10 mg of high-purity MePC in 1.0 mL of ultra-pure water.

• Lyophilize the sample for 48 hours to remove all residual unbound water, establishing an anhydrous baseline. This ensures that any subsequent hydration effects observed are strictly controlled.

Step 2: Isotope Exchange and Sample Formulation

• Reconstitute the lyophilized MePC powder in 600 μL of 99.9% Deuterium Oxide ( D2​O ) containing 0.5 mM DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) as an internal chemical shift standard[5].

• Transfer the solution to a standard 5 mm NMR tube.

Step 3: Multinuclear Acquisition Parameters

• 1H NMR: Acquire at 298 K using a standard 1D pulse sequence (e.g., zg30). Utilize a 2-second acquisition time and a 5-second relaxation delay ( d1 ) to ensure complete longitudinal relaxation ( T1​ ) and accurate integration[5].

• 13C NMR: Acquire using a proton-decoupled sequence (zgpg30) with a minimum of 1024 scans to achieve a high signal-to-noise ratio for the quaternary and split carbon signals.

• 31P NMR: Acquire using inverse-gated proton decoupling to suppress the Nuclear Overhauser Effect (NOE), ensuring quantitative integration of the phosphorus resonance.

Step 4: Hydration Titration (Conformational Mapping)

• To map the transition from the folded to the extended state, prepare a series of MePC samples in mixed solvent systems (e.g., CDCl3​ / D2​O ratios).

• Monitor the 31P resonance and the N−CH3​ proton signals. A progressive downfield shift in the 31P spectrum correlates directly with the disruption of the intramolecular C−H⋯O bonds and the onset of intermolecular hydration[3].

Visualizing the Analytical Workflow

The logical relationship between sample hydration, multinuclear NMR acquisition, and the resulting mechanistic insights is mapped below.

Caption: MePC hydration-induced conformational unfolding monitored via multinuclear NMR spectroscopy.

References

• Identification of a naturally occurring methyl-ester of phosphate, methyl-phosphorylcholine (methyl-2-(N,N,N trimethylamino) ethyl phosphate), in the eggs of the sea urchin S. purpuratus Source: Biochemical and Biophysical Research Communications (PubMed/NIH) URL:[Link]

• Hydration-Induced Changes of Structure and Vibrational Frequencies of Methylphosphocholine Studied as a Model of Biomembrane Lipids Source: The Journal of Physical Chemistry B (ACS Publications) URL:[Link]

• Effect of Ca2+ to Sphingomyelin Investigated by Sum Frequency Generation Vibrational Spectroscopy Source: Biophysical Journal (PMC/NIH) URL:[Link]

• Stable isotope resolved metabolomics of lung cancer in a SCID mouse model Source: Metabolomics (PMC/NIH) URL:[Link]

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Thermodynamic Profiling of Methyl Phosphorylcholine in Aqueous Solution: Hydration Dynamics, Conformational Energetics, and Interfacial Phenomena

Executive Summary

Methyl phosphorylcholine (MPC) represents the fundamental structural and thermodynamic moiety of the phosphatidylcholine (PC) lipid headgroup and biomimetic zwitterionic polymers (e.g., PMPC). Understanding its behavior in aqueous solution is critical for drug development professionals designing liposomal delivery systems and researchers engineering bio-inert, antifouling surfaces. As a Senior Application Scientist, I approach the thermodynamics of MPC not merely as a collection of state functions, but as a dynamic interplay between solute conformation, solvent electrostriction, and interfacial forces. This whitepaper deconstructs the thermodynamic properties of MPC in water, providing field-proven insights and self-validating experimental protocols to quantify these phenomena.

Zwitterionic Hydration Thermodynamics & Water Dynamics

The remarkable bio-inertness of the phosphorylcholine group stems directly from its hydration thermodynamics. Unlike polyelectrolytes that rely on osmotic penalties for their anti-fouling properties, MPC is overall electrically neutral but possesses a massive local dipole moment between its anionic phosphate and cationic trimethylammonium groups.

When MPC is introduced into an aqueous environment, it induces significant solvent electrostriction. The water molecules surrounding the PC headgroup are thermodynamically partitioned into three distinct states[1]:

• Nonfreezing Water (NFW): Water molecules strongly hydrogen-bonded to the phosphate oxygen atoms, exhibiting no phase transition (ice formation) even at sub-zero temperatures.

• Intermediate Water (IW): Water molecules that interact with the NFW layer and the bulky trimethylammonium group, freezing at depressed temperatures.

• Free Water (FW): Bulk water unaffected by the zwitterion.

Calorimetric studies and neutron reflectivity data reveal that a single phosphorylcholine headgroup tightly coordinates approximately 15 water molecules[2]. Specifically, thermodynamic profiling of MPC-based polymers demonstrates that the number of NFW molecules saturates at roughly 9.4 to 10.2 mol/mol of the PC unit, with the remainder existing as IW[1]. The cold crystallization enthalpy ( ΔHcc​ ) for these tightly bound hydration shells is significantly depressed (e.g., ~2.67 × 10⁻² J/mg water), indicating a highly structured, low-entropy solvent network[1]. This tightly bound water layer generates a steep, temperature-independent hydration pressure that sterically and thermodynamically repels protein adsorption[3][4].

Conformational Energetics of the O-C-C-N Backbone

The thermodynamic stability of the MPC hydration shell is intrinsically linked to its molecular conformation. Nuclear magnetic resonance (NMR) and density functional theory (DFT) studies demonstrate that the O-C-C-N backbone of the phosphorylcholine moiety strongly prefers a gauche conformation over a trans conformation in aqueous solution[5].

The Causality of the Gauche Preference: Why does the sterically hindered gauche state dominate? In a vacuum, steric repulsion between the phosphate and trimethylammonium groups would favor the trans state. However, in water, the gauche conformation minimizes the intramolecular dipole moment and optimizes the spatial geometry for intermolecular water bridging. Interestingly, the dihedral angle around the C-C bond in the choline moiety is distorted to an angle larger than the standard 60 degrees due to the asymmetrical curvature of its potential energy well[5]. This unique conformational flexibility is the thermodynamic driver for the macroscopic fluidity and flexibility of phosphatidylcholine lipid bilayers.

Thermodynamic stabilization pathway of MPC's gauche conformation in aqueous environments.

Quantitative Data: Thermodynamic Parameters

To facilitate comparative analysis for drug delivery formulation, the core thermodynamic parameters of MPC hydration are summarized below.

Thermodynamic Parameter	Value / Range	Mechanistic Significance
Total Hydration Number ( nw​ )	~15 H₂O / molecule	Defines the total volume of the protective hydration shell[2].
Nonfreezing Water (NFW)	9.4 – 10.2 mol/mol	Strongly bound water preventing direct protein-surface contact[1].
Cold Crystallization Enthalpy ( ΔHcc​ )	~2.67 × 10⁻² J/mg	Indicates a highly structured, low-entropy water network[1].
O-C-C-N Dihedral Angle	> 60° (Distorted Gauche)	Optimizes water bridging and minimizes the internal dipole[5].
Hydration Repulsion Pressure	Temperature-Independent	Driven by solvent electrostriction rather than thermal undulations[3].

Self-Validating Experimental Protocols for Thermodynamic Profiling

To accurately quantify the thermodynamics of MPC in aqueous solution, orthogonal validation is required. The following protocols detail the use of Differential Scanning Calorimetry (DSC) and Isothermal Titration Calorimetry (ITC) as a self-validating system. By comparing the enthalpy of hydration (ITC) with the integration of nonfreezing water (DSC), researchers can ensure high-fidelity data.

Self-validating experimental workflow for thermodynamic profiling of MPC hydration.

Protocol A: Quantification of Hydration States via Differential Scanning Calorimetry (DSC)

Objective: Determine the stoichiometric ratio of NFW and IW bound to MPC.

• Sample Preparation: Prepare a concentration gradient of MPC in Milli-Q water (ranging from 5 to 50 mol water/mol MPC). Seal samples in hermetic aluminum DSC pans to prevent evaporative mass loss.

• Baseline Stabilization: Run an empty hermetic pan against a reference pan to establish a flat thermal baseline from -100°C to 25°C.

• Thermal Cycling:

  • Cool the sample from 25°C to -100°C at a controlled rate of 5°C/min.

  • Hold isothermally at -100°C for 10 minutes to ensure complete thermal equilibration.

  • Heat the sample from -100°C to 25°C at 5°C/min.

• Data Extraction & Causality:

  • Identify the cold crystallization exothermic peak ( Tcc​ ) and the melting endothermic peak ( Tm​ ).

  • Calculate the mass of free and intermediate water by integrating the melting enthalpy ( ΔHm​ ) and dividing by the heat of fusion for pure water (334 J/g).

  • Self-Validation: The mass of Nonfreezing Water (NFW) is calculated by subtracting the calculated crystallizable water mass from the total known water mass in the pan. If NFW exceeds 15 mol/mol, check for pan leakage or hygroscopic contamination.

Protocol B: Enthalpy of Dilution via Isothermal Titration Calorimetry (ITC)

Objective: Measure the enthalpy ( ΔH ) and entropy ( ΔS ) of MPC hydration and self-association.

• Instrument Preparation: Degas all MPC solutions and Milli-Q water for 15 minutes under vacuum to prevent bubble formation, which causes severe baseline artifacts.

• Titration Setup: Load the sample cell (typically ~200 µL) with Milli-Q water. Load the injection syringe with a high-concentration MPC solution (e.g., 50 mM).

• Execution: Perform 20 sequential injections of 2 µL MPC solution into the water cell at 25°C, with a 150-second equilibration interval between injections. Stir at 750 rpm.

• Control Titration (Critical): Titrate the MPC solution into a cell containing the exact same MPC solution (at the final expected concentration) to isolate the heat of dilution from the heat of mixing.

• Thermodynamic Modeling: Integrate the injection peaks to determine the heat rate. Fit the data to a standard dilution model to extract ΔHhyd​ . The Gibbs free energy ( ΔG ) and entropy ( −TΔS ) are subsequently derived, revealing the enthalpy-entropy compensation inherent to zwitterionic hydration.

References

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• 5. Conformational difference in the polar groups of phosphatidylcholine and phosphatidylethanolamine in aqueous phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocols: A Detailed Guide to the Synthesis of Methyl Phosphorylcholine Derivatives

Introduction: The Significance of Phosphorylcholine Biomimicry

In the quest for advanced biomaterials, nature often serves as the ultimate inspiration. The cell membrane, a complex and dynamic interface, provides a masterclass in biocompatibility. Its outer leaflet is rich in phospholipids, particularly those with a phosphorylcholine (PC) headgroup. This zwitterionic moiety, with its balanced positive (quaternary ammonium) and negative (phosphate) charges, plays a crucial role in minimizing non-specific protein adsorption and subsequent biological fouling. This inherent "stealth" property is the cornerstone of its exceptional biocompatibility.

By mimicking this structure, researchers have developed a class of synthetic molecules, methyl phosphorylcholine derivatives, that can impart this biocompatibility to a wide range of materials. The most prominent example is 2-(methacryloyloxy)ethyl phosphorylcholine (MPC), a monomer that can be polymerized to create coatings for medical devices, drug delivery vehicles, and tissue engineering scaffolds.[1][2] These materials have demonstrated remarkable success in improving the hemocompatibility of devices like coronary stents and artificial organs by significantly reducing protein adsorption and platelet adhesion.[2][3]

This guide provides a detailed, step-by-step protocol for the synthesis of methyl phosphorylcholine derivatives, focusing on the widely used MPC as a primary example. It is designed for researchers, scientists, and drug development professionals, offering not just the procedural steps, but also the underlying chemical principles and critical insights for a successful and reproducible synthesis.

Synthetic Strategy: A Two-Step Pathway

The most common and efficient route to synthesizing MPC and its analogues relies on a two-step process starting from a readily available hydroxyl-containing monomer (in this case, 2-hydroxyethyl methacrylate or HEMA) and a key phospholane intermediate.[1][2] The entire pathway is built around the reactivity of 2-chloro-2-oxo-1,3,2-dioxaphospholane (COP), a cyclic phosphorylating agent.[4][5]

The core logic is as follows:

• Phosphorylation: The hydroxyl group of the starting alcohol (HEMA) attacks the phosphorus atom of COP, displacing the chlorine atom. This forms a cyclic phosphate triester intermediate.[2][6]

• Ring-Opening Amination: The cyclic intermediate is then subjected to nucleophilic attack by anhydrous trimethylamine. The amine attacks one of the methylene carbons of the phospholane ring, leading to a ring-opening reaction that generates the desired zwitterionic phosphorylcholine headgroup.[1][2][7]

This modular approach allows for the synthesis of a variety of derivatives by simply changing the initial alcohol, a concept that has been used to create a range of functional monomers.[8][9]

Below is a diagram illustrating the general synthetic pathway for 2-(methacryloyloxy)ethyl phosphorylcholine (MPC).

Caption: General two-step synthesis pathway for MPC.

Synthesis of the Key Precursor: 2-Chloro-2-oxo-1,3,2-dioxaphospholane (COP)

While COP is commercially available, in-house synthesis is often preferred for reasons of cost, purity, and availability.[4][5] The synthesis involves two stages: the formation of 2-chloro-1,3,2-dioxaphospholane from phosphorus trichloride (PCl₃) and ethylene glycol, followed by its oxidation to COP. Using air as the oxidant is a safe and economical alternative to pure oxygen.[4]

Causality Behind Choices:

• Reactants: PCl₃ and ethylene glycol are inexpensive bulk chemicals.

• Oxidant: Air is a readily available and safer oxidizing agent than bottled oxygen, which can create explosive mixtures if not handled with extreme care.[4]

• Catalyst: Cobalt(II) chloride can be used to significantly increase the rate of the oxidation reaction.[4]

Detailed Protocol: Synthesis of 2-(Methacryloyloxy)ethyl Phosphorylcholine (MPC)

This protocol details the synthesis of MPC from HEMA and the precursor COP. It is critical that all glassware is oven-dried and reactions are performed under an inert atmosphere (e.g., nitrogen or argon) due to the moisture sensitivity of the reagents.

Part A: Synthesis of the Intermediate - 2-(2-oxo-1,3,2-dioxaphospholan-2-yloxy)ethyl methacrylate (OPEMA)

In this step, HEMA is reacted with COP in the presence of triethylamine (TEA).

Mechanism & Rationale:

• Anhydrous Conditions: COP is highly susceptible to hydrolysis. Any water present will react with COP to form phosphoric acid byproducts, reducing yield and complicating purification.[2]

• Triethylamine (TEA): The reaction of HEMA with COP liberates hydrogen chloride (HCl).[2] TEA is a non-nucleophilic base that acts as an "HCl scavenger," reacting with it to form triethylammonium chloride, a solid salt that can be easily filtered off. This prevents HCl from catalyzing unwanted side reactions.

Reagents & Conditions:

Reagent	Molar Eq.	MW ( g/mol )	Amount	Notes
HEMA	1.0	130.14	(user defined)	Must be distilled and free of inhibitors.
COP	1.1	142.49	(user defined)	Use in slight excess to ensure full conversion of HEMA.
Triethylamine (TEA)	1.2	101.19	(user defined)	Must be freshly distilled and anhydrous.
Anhydrous Solvent	-	-	(user defined)	Dichloromethane (DCM) or Toluene.

Step-by-Step Protocol:

• Setup: Assemble an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Reagent Preparation: Dissolve HEMA and freshly distilled TEA in anhydrous solvent in the reaction flask. Cool the solution to 0 °C in an ice bath.

• COP Addition: Dissolve COP in anhydrous solvent and add it to the dropping funnel. Add the COP solution dropwise to the stirred HEMA/TEA solution over 1-2 hours, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 4-6 hours.

• Workup: The formation of a white precipitate (triethylammonium chloride) will be observed. Remove the salt by filtration under an inert atmosphere.

• Solvent Removal: Evaporate the solvent from the filtrate under reduced pressure to yield the crude OPEMA intermediate as a colorless or pale yellow oil. This intermediate is typically used in the next step without further purification.

Part B: Ring-Opening to Form MPC

This is the final step where the cyclic phosphate in OPEMA is opened by anhydrous trimethylamine (TMA) to form the zwitterionic phosphorylcholine group.

Mechanism & Rationale:

• Nucleophilic Attack: TMA is a potent nucleophile that attacks one of the electrophilic carbon atoms adjacent to the oxygen in the phospholane ring.

• Anhydrous TMA: TMA is typically supplied as a solution in a solvent or as a gas. It is crucial to use an anhydrous form to prevent hydrolysis of the intermediate.[7]

• Solvent: Anhydrous acetonitrile is a common solvent for this reaction as it effectively dissolves the intermediate and the final product precipitates out upon cooling.[7][8]

Step-by-Step Protocol:

• Setup: Dissolve the crude OPEMA from Part A in anhydrous acetonitrile in a pressure-resistant glass vessel.

• TMA Addition: Cool the solution to -20 °C. Carefully add anhydrous trimethylamine (typically as a pre-cooled solution or condensed gas) to the vessel.[7]

• Reaction: Seal the vessel tightly and heat the mixture to 60 °C for 16-24 hours. A white solid will begin to precipitate.

• Isolation: After the reaction is complete, cool the vessel to -20 °C to maximize precipitation.[7]

• Purification: Collect the white solid (MPC) by filtration under an inert atmosphere. Wash the solid with cold, anhydrous acetonitrile or acetone to remove any unreacted starting material.

• Drying: Dry the purified MPC under high vacuum to remove all residual solvent. Store the final product under inert gas at -20 °C.

The following diagram outlines the practical laboratory workflow for the synthesis of MPC.

Caption: Experimental workflow for the synthesis of MPC.

Product Characterization: A Self-Validating System

Thorough characterization is essential to confirm the structure and purity of the synthesized methyl phosphorylcholine derivative. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose.

• ¹H NMR: Provides information on the proton environment, allowing for confirmation of the methacrylate backbone and the choline headgroup.

• ³¹P NMR: A highly specific technique for phosphorus-containing compounds. A successful synthesis will show a single peak corresponding to the phosphate group, confirming the ring-opening and formation of the final product.[10][11][12] The chemical shift in ³¹P NMR is sensitive to the phosphorylation state.[10]

• FTIR Spectroscopy: Useful for identifying key functional groups, such as the C=O stretch of the ester and the P=O stretch of the phosphate group.

Expected NMR Spectral Data for MPC (in D₂O):

Group	¹H Chemical Shift (δ, ppm)	³¹P Chemical Shift (δ, ppm)
Methacrylate CH₃	~1.9	-
Methacrylate =CH₂	~5.7, ~6.1	-
-O-CH₂-CH₂-O-	~4.3	-
-O-CH₂-CH₂-N-	~4.2	-
-CH₂-N⁺(CH₃)₃	~3.6	-
-N⁺(CH₃)₃	~3.2	-
Phosphate (PO₄)	-	~0 to 1

Note: Exact chemical shifts may vary slightly depending on the solvent and concentration.

Application Example: Polymerization of MPC

The synthesized MPC monomer is ready for use in various polymerization techniques to create biocompatible polymers and copolymers. Controlled radical polymerization methods like Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization are commonly employed.[13][14] These techniques allow for precise control over the polymer's molecular weight, architecture, and functionality, which is crucial for tailoring materials for specific biomedical applications.[13] For instance, MPC can be copolymerized with hydrophobic monomers to create amphiphilic polymers that self-assemble into micelles for drug delivery.[1]

Safety and Handling

• 2-Chloro-2-oxo-1,3,2-dioxaphospholane (COP): Corrosive and moisture-sensitive. Handle in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Triethylamine (TEA): Flammable and corrosive. Work in a well-ventilated area or fume hood.

• Trimethylamine (TMA): Flammable gas or solution with a strong odor. Handle in a fume hood and ensure pressure-rated glassware is used for reactions above atmospheric pressure.

• Solvents: Dichloromethane and acetonitrile are toxic and flammable. Handle with care in a fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before beginning any experimental work.

References

• Armes, S. P., et al. (2009). Synthesis of Biocompatible Sterically-Stabilized Poly(2-(methacryloyloxy)ethyl phosphorylcholine) Latexes via Dispersion Polymerization in Alcohol/Water Mixtures. Langmuir. [Link]

• Sugihara, S., et al. (2010). Synthesis of Biomimetic Poly(2-(methacryloyloxy)ethyl phosphorylcholine) Nanolatexes via Atom Transfer Radical Dispersion Polymerization in Alcohol/Water Mixtures. Macromolecules. [Link]

• Feng, W., et al. (2011). Synthesis and applications of 2-methacryloyloxyethyl phosphorylcholine monomer and its polymers. Journal of Biomedical Engineering. [Link]

• Becker, G., & Wurm, F. R. (2017). Breathing air as oxidant: Optimization of 2-chloro-2-oxo-1,3,2-dioxaphospholane synthesis as a precursor for phosphoryl choline derivatives and cyclic phosphate monomers. Max Planck Institute for Polymer Research. [Link]

• Yuan, J., et al. (2003). Synthesis and Characterization of 2-Chloro-2-oxo-1,3,2-dioxaphospholanes Containing Hydroxyl Group and Corresponding Phosphorylcholines. Chemical Journal of Chinese Universities. [Link]

• S. L. Willis, et al. (2007). Synthesis of biocompatible poly[2-(methacryloyloxy)ethyl phosphorylcholine]-coated magnetite nanoparticles. Biomacromolecules. [Link]

• Ishihara, K., & Fukazawa, K. (2014). 2-Methacryloyloxyethyl Phosphorylcholine Polymers. In Phosphorus-Based Polymers: From Synthesis to Applications. Royal Society of Chemistry. [Link]

• Burt, C. T., et al. (1989). Characterization of a phosphonium analog of choline as a probe in 31P NMR studies of phospholipid metabolism. Magnetic Resonance in Medicine. [Link]

• Yuan, J., et al. (2003). Synthesis and characterization of 2-chloro-2-oxo-1,3,2-dioxaphospholanes containing hydroxyl group and corresponding phosphorylcholines. ResearchGate. [Link]

• Ishihara, K. (2019). Biomimetic polymers with phosphorylcholine groups as biomaterials for medical devices. Expert Review of Medical Devices. [Link]

• Martin, S. F., et al. (2009). A Modular Synthesis of Alkynyl-Phosphocholine Headgroups for Labeling Sphingomyelin and Phosphatidylcholine. The Journal of Organic Chemistry. [Link]

• Lobb, E. J., et al. (2002). Synthesis of Biocompatible Polymers. 1. Homopolymerization of 2-Methacryloyloxyethyl Phosphorylcholine via ATRP in Protic Solvents: An Optimization Study. Macromolecules. [Link]

• Kostina, N., et al. (2024). Diblock Copolymers of Methacryloyloxyethyl Phosphorylcholine and Dopamine Methacrylamide: Synthesis and Real-Time Adsorption Dynamics. Langmuir. [Link]

• Clark, L. C., et al. (2005). Quantification of phosphocholine and glycerophosphocholine with 31P edited 1H NMR spectroscopy. Lewis & Clark College. [Link]

• Clark, L. C., et al. (2005). Quantification of phosphocholine and glycerophosphocholine with 31P edited 1H NMR spectroscopy. NMR in Biomedicine. [Link]

• Science.gov. phosphorylcholine mpc polymer: Topics. [Link]

• FooDB. Compound phosphocholine (FDB031111). [Link]

• Taylor & Francis. Phosphorylcholine – Knowledge and References. [Link]

• Iwasaki, Y., and Ishihara, K. (2022). Biomimetic materials based on zwitterionic polymers toward human-friendly medical devices. Expert Review of Medical Devices. [Link]

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Application Note: Advanced Antifouling Surface Coatings Using 2-Methacryloyloxyethyl Phosphorylcholine (MPC) Polymers

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols

Introduction: The Biomimetic Paradigm of MPC

The nonspecific adsorption of proteins onto synthetic surfaces is the critical initiating event in biofouling, leading to thrombus formation, bacterial colonization, and medical device failure. To combat this, researchers have turned to biomimetic strategies, specifically utilizing 2-methacryloyloxyethyl phosphorylcholine (MPC) [1].

MPC is a methacrylate monomer containing a zwitterionic phosphorylcholine headgroup, designed to mimic the phospholipid polar groups found in natural cell membranes[1]. Unlike traditional hydrophilic coatings (e.g., polyethylene glycol, PEG) which can undergo oxidative degradation, MPC polymers maintain extreme chemical stability and bio-inertness[2].

The Causality of Antifouling: Zwitterionic Hydration

The antifouling efficacy of MPC is not derived from surface energy reduction alone, but from a unique thermodynamic mechanism. The zwitterionic nature of the phosphorylcholine group induces a massive, tightly bound hydration shell via strong electrostatic dipole-dipole interactions with water molecules[2]. When a biomolecule (protein, lipid, or bacterium) approaches the surface, the steric compression of this hydration layer incurs a severe thermodynamic penalty[2]. The water molecules cannot be easily displaced, creating a physical and energetic barrier that prevents the protein from making direct contact with the underlying substrate, thereby preventing adsorption without causing protein denaturation[2].

Fig 1. Mechanism of MPC-mediated biofouling resistance via zwitterionic hydration layer.

Quantitative Performance Analysis

Applying MPC to hydrophobic substrates—such as silicone hydrogels, polyurethane (PU) catheters, or surgical sutures—drastically alters their surface properties. The superior hydrophilic nature of the MPC polymer layer provides enhanced lubricity and resistance to lipid and protein deposition[3].

The table below synthesizes quantitative data across various substrate materials modified with MPC-based polymers:

Surface Material	Treatment Method	Water Contact Angle (°)	Protein Adsorption Reduction	Bacterial Adhesion Reduction
Silicone Hydrogel	None (Bare Control)	90 - 110	N/A (Baseline)	N/A (Baseline)
Silicone Hydrogel	Covalent MPC Grafting	< 20	> 85%	> 99%[3]
Polyurethane (PU)	None (Bare Control)	85 - 95	N/A (Baseline)	N/A (Baseline)
Polyurethane (PU)	BPMPC UV-Coating	< 25	84 - 93%[4]	99.91%[4]
Surgical Suture	PMB Dip-Coating	< 30	> 80%	> 95%[5]

Note: BPMPC = 2-methacryloyloxyethyl phosphorylcholine-co-butyl methacrylate-co-benzophenone; PMB = poly(MPC-co-n-butyl methacrylate).

Experimental Workflows & Protocols

To integrate MPC into medical devices or biosensors, two primary methodologies are employed depending on the substrate's chemical reactivity and thermal tolerance: Covalent UV-Photopolymerization and Physical Dip-Coating .

Fig 2. Standardized workflow for MPC coating application and antifouling validation.

Protocol A: Covalent Surface Functionalization via UV-Photopolymerization

Rationale & Causality: Physical coatings can delaminate under physiological shear stress (e.g., inside a blood vessel). Covalent grafting ensures long-term durability. By utilizing benzophenone as a Type II photoinitiator, UV irradiation excites the benzophenone to a triplet state, which abstracts hydrogen atoms directly from the polymer substrate (e.g., Polyurethane)[6]. This creates surface radicals that initiate the polymerization of MPC monomers from the subsurface outward ("grafting-from"), yielding a robust, interpenetrating polymer network[6].

Materials:

• Polyurethane (PU) or Silicone substrates.

• MPC monomer (1.0 mol/L aqueous solution)[6].

• Benzophenone (BP) initiator (10 wt% in ethanol).

• UV Light Source (345 nm - 365 nm)[7].

Step-by-Step Procedure:

• Substrate Swelling & Initiation: Immerse the PU substrate in the benzophenone/ethanol solution for 30 minutes. Why: Ethanol swells the PU matrix, allowing BP to penetrate the subsurface, ensuring the graft is deeply anchored rather than superficially attached[6].

• Drying: Remove the substrate and dry under a gentle nitrogen stream to evaporate the ethanol, leaving BP embedded in the polymer matrix.

• Monomer Incubation: Submerge the BP-loaded substrate into the 1.0 mol/L MPC aqueous solution[6].

• UV Irradiation: Expose the submerged substrate to mild UV light (365 nm) for 15–30 minutes at room temperature. Why: Mild UV avoids thermal or high-energy degradation of the underlying medical device while efficiently crosslinking the coating[7].

• Washing (Self-Validation Step): Wash the functionalized substrate rigorously in deionized water with agitation for 24 hours to remove unreacted monomer.

• QC Check: Measure the static water contact angle. A successful covalent graft will drop the contact angle from ~90° (bare PU) to <25°[4]. If the angle remains high, the hydrogen abstraction failed, indicating insufficient BP loading or UV intensity.

Protocol B: Physical Dip-Coating with Amphiphilic PMB Copolymer

Rationale & Causality: For complex geometries (like woven surgical sutures) where uniform UV exposure is impossible, dip-coating is preferred. However, pure MPC homopolymer is highly water-soluble and will wash away in the body. By using PMB—a copolymer of MPC and hydrophobic n-butyl methacrylate (BMA) at a 30/70 ratio—the polymer becomes amphiphilic[5]. The hydrophobic BMA segments anchor tightly to the substrate via van der Waals forces, while the hydrophilic MPC segments self-assemble at the interface to provide biofouling resistance[5].

Materials:

• PMB copolymer (poly(MPC-co-BMA), 30/70 mole ratio)[5].

• Ethanol (100%).

• Bioabsorbable sutures or target substrate[5].

Step-by-Step Procedure:

• Solution Preparation: Dissolve PMB in ethanol to achieve a 1.0 wt% concentration[5]. Ensure complete dissolution via sonication.

• Dip Coating: Immerse the suture/substrate into the PMB solution for 3 to 5 minutes using a controlled mechanical dipper[5].

• Primary Drying: Extract the substrate at a constant speed (to ensure uniform thickness) and air-dry for 10 minutes to flash off the bulk ethanol[5].

• Thermal Curing: Transfer the substrate to a hot air oven at 50°C for 30 minutes[5]. Why: Thermal curing drives off residual solvent and increases the mobility of the polymer chains, allowing the BMA segments to maximize their hydrophobic interactions with the substrate surface, locking the coating in place.

• Sterilization: Wrap in aluminum pouches and sterilize via ethylene oxide gas (ISO 11135:2014 compliant) prior to biological use[5].

Protocol C: Self-Validating Protein Adhesion Assay

Rationale & Causality: To verify the antifouling properties, a fluorescently tagged protein (FITC-BSA) is used. The assay must include a bare substrate as a positive control to validate the dynamic range of the fluorescence detection[4].

• Incubation: Immerse both the MPC-coated sample and the bare control in a solution of FITC-BSA (2 mg/mL in 0.01 M PBS, pH 7.4)[4].

• Thermal Stress: Incubate at 37°C for 1.5 hours to simulate physiological conditions[4].

• Rinsing: Remove samples and rinse gently with DI water to remove loosely bound, unadsorbed proteins[4]. Dry with nitrogen[4].

• Quantification: Image the surfaces using a fluorescence microscope. Calculate the relative fluorescence units (RFU). A properly applied MPC coating will demonstrate an 84–93% reduction in RFU compared to the bare control[4].

References

• ACS Omega. "Antifouling Silicone Hydrogel Contact Lenses with a Bioinspired 2-Methacryloyloxyethyl Phosphorylcholine Polymer Surface." ACS Omega, 2021. Available at:[Link]

• Langmuir. "Bioinspired Phosphorylcholine Coating for Surface Functionalization of Interventional Biomedical Implants with Bacterial Resistance and Anti-Encrustation Properties." Langmuir, 2022. Available at:[Link]

• Google Patents. "Surfaces and coating compositions having antifouling, antithrombotic, and antibacterial properties and methods of making." EP3697424A1.

• National Institutes of Health (PMC). "Covalent Grafting of Antifouling Phosphorylcholine-Based Copolymers with Antimicrobial Nitric Oxide Releasing Polymers to Enhance Infection-Resistant Properties of Medical Device Coatings." ACS Appl Mater Interfaces, 2021. Available at:[Link]

• National Institutes of Health (PMC). "2-Methacryloyloxyethyl Phosphorylcholine Polymer Coating Inhibits Bacterial Adhesion and Biofilm Formation on a Suture: An In Vitro and In Vivo Study." Biomed Res Int, 2020. Available at:[Link]

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• 3. Antifouling Silicone Hydrogel Contact Lenses with a Bioinspired 2-Methacryloyloxyethyl Phosphorylcholine Polymer Surface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Covalent Grafting of Antifouling Phosphorylcholine-Based Copolymers with Antimicrobial Nitric Oxide Releasing Polymers to Enhance Infection-Resistant Properties of Medical Device Coatings - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. EP3697424A1 - Surfaces and coating compositions having antifouling, antithrombotic, and antibacterial properties and methods of making - Google Patents [patents.google.com]

how to prepare methyl phosphorylcholine functionalized nanoparticles

An Application Guide to the Preparation of Methyl Phosphorylcholine (MPC) Functionalized Nanoparticles

Abstract

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the functionalization of nanoparticles with 2-methacryloyloxyethyl phosphorylcholine (MPC). MPC, a zwitterionic polymer that mimics the phospholipid headgroups of cell membranes, imparts exceptional biocompatibility and "stealth" properties to nanomaterials.[1][2] Its ability to drastically reduce nonspecific protein adsorption enhances colloidal stability in biological media, prolongs systemic circulation, and minimizes immune recognition.[1][3][4][5][6] This guide details the core principles of MPC functionalization, presents step-by-step protocols for common conjugation and coating strategies, and outlines essential characterization methods to validate the final product.

Introduction: The Power of Biomimicry in Nanotechnology

The efficacy of nanoparticles in biomedical applications, particularly in drug delivery and diagnostics, is critically dependent on their interaction with the biological environment. Unmodified nanoparticles are often rapidly opsonized by plasma proteins, leading to recognition by the reticuloendothelial system (RES) and swift clearance from circulation. Surface modification with hydrophilic, non-fouling polymers is the primary strategy to overcome this challenge.

2-Methacryloyloxyethyl phosphorylcholine (MPC) has emerged as a superior alternative to traditional polymers like polyethylene glycol (PEG).[6] As a zwitterionic methacrylate monomer, its polymerized form, poly(MPC), presents a surface rich in phosphorylcholine groups, mirroring the outer leaflet of mammalian cell membranes.[2][3][7] This biomimetic characteristic creates a tightly bound hydration layer that provides a physical and energetic barrier to protein adsorption, a phenomenon known as the anti-fouling effect.[1][4][5] Consequently, MPC-functionalized nanoparticles exhibit remarkable colloidal stability, reduced immunogenicity, and extended circulation half-lives, making them ideal candidates for advanced therapeutic and diagnostic applications.[1][8][9][10]

Foundational Strategies for MPC Surface Modification

Two primary strategies are employed to attach MPC polymers to a nanoparticle surface: "grafting-to" and "grafting-from".[11]

• "Grafting-to": This approach involves the synthesis of an MPC-based polymer first, followed by its attachment to the nanoparticle surface. This is the most common and versatile method, allowing for the characterization of the polymer before conjugation. Attachment can be achieved through non-covalent physical adsorption or, more robustly, through covalent chemical reactions.

• "Grafting-from": In this strategy, an initiator molecule is first attached to the nanoparticle surface. MPC monomers are then polymerized directly from this surface-bound initiator, growing the polymer chains in situ. This method, often employing controlled radical polymerization techniques like Atom Transfer Radical Polymerization (ATRP), can achieve higher grafting densities.[11][12][13]

This guide will focus on the more widely accessible "grafting-to" methodologies.

Experimental Protocols for MPC Functionalization

This section provides detailed, step-by-step protocols for three common and effective methods of preparing MPC-functionalized nanoparticles.

Protocol 1: Covalent Conjugation via EDC/Sulfo-NHS Chemistry

This is a robust and widely used method for covalently attaching amine-functionalized MPC polymers to nanoparticles bearing carboxyl surface groups. The reaction proceeds in two steps to minimize unwanted cross-linking: activation of the carboxyl groups, followed by amide bond formation.[14][15]

Principle: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activates surface carboxyl groups to form a highly reactive O-acylisourea intermediate. This intermediate is susceptible to hydrolysis. The addition of N-hydroxysulfosuccinimide (Sulfo-NHS) stabilizes this intermediate by converting it to a semi-stable, amine-reactive Sulfo-NHS ester, which then efficiently reacts with the primary amine on the MPC polymer.[14][15][16]

Experimental Workflow: EDC/Sulfo-NHS Conjugation

Caption: Workflow for two-step EDC/Sulfo-NHS conjugation.

Materials and Reagents

• Carboxyl-functionalized nanoparticles (e.g., gold, silica, or polymeric)

• Amine-terminated MPC polymer

• EDC (1-Ethyl-3-[3-dimethylaminopropyl]carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Activation Buffer: 50 mM MES (2-(N-morpholino)ethanesulfonic acid), pH 6.0[14]

• Coupling Buffer: 1X PBS (Phosphate-Buffered Saline), pH 7.4

• Quenching Solution: 1 M Tris-HCl, pH 8.0, or 1 M Ethanolamine, pH 8.5

• Washing Buffer: PBS with 0.05% Tween-20

• Storage Buffer: PBS or other appropriate buffer

Protocol Steps

• Nanoparticle Preparation: a. Resuspend carboxylated nanoparticles in Activation Buffer to a desired concentration (e.g., 1 mg/mL). b. Sonicate briefly to ensure a monodispere suspension.

• Activation of Carboxyl Groups: a. Prepare fresh solutions of EDC and Sulfo-NHS in Activation Buffer immediately before use (e.g., 10 mg/mL each). EDC is moisture-sensitive and hydrolyzes quickly.[14][15][17] b. Add EDC solution to the nanoparticle suspension, followed immediately by the Sulfo-NHS solution. (See Table 1 for typical concentrations). c. Incubate for 15-30 minutes at room temperature with gentle end-over-end mixing.

• Washing: a. Pellet the activated nanoparticles by centrifugation (speed and time depend on nanoparticle size and density). b. Discard the supernatant, which contains excess EDC/Sulfo-NHS. c. Resuspend the pellet in cold Coupling Buffer and repeat the wash step twice to ensure complete removal of activation reagents.

• Conjugation with MPC Polymer: a. Dissolve the amine-terminated MPC polymer in Coupling Buffer at a concentration determined by optimization (a 100 to 1000-fold molar excess relative to nanoparticles is a good starting point). b. Resuspend the washed, activated nanoparticle pellet in the MPC polymer solution. c. Incubate for 2-4 hours at room temperature (or overnight at 4°C) with gentle mixing.

• Quenching: a. Add Quenching Solution to the reaction to a final concentration of 50-100 mM.[14] b. Incubate for 30-60 minutes at room temperature to deactivate any remaining NHS-ester groups.

• Final Purification: a. Pellet the MPC-functionalized nanoparticles by centrifugation. b. Wash the nanoparticles 2-3 times with Washing Buffer to remove unreacted MPC polymer and quenching agent. c. Resuspend the final product in the desired Storage Buffer.

Parameter	Recommended Value	Rationale
Activation pH	6.0 (MES Buffer)	Optimal pH for EDC/Sulfo-NHS activation efficiency.[16]
EDC Concentration	2-10 mM	Sufficient to activate surface carboxyls. Higher amounts can cause aggregation.
Sulfo-NHS Conc.	5-15 mM	Stabilizes the active intermediate, improving coupling efficiency.
Coupling pH	7.2 - 8.0 (PBS Buffer)	Optimal for the reaction between the NHS-ester and primary amines.[16]
Quenching Agent	Tris or Ethanolamine	Contains a primary amine to cap any unreacted sites, preventing aggregation.
Table 1. Typical Reaction Parameters for EDC/Sulfo-NHS Coupling.

Protocol 2: Covalent Conjugation via Click Chemistry

Click chemistry, particularly the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), offers a highly specific, efficient, and bio-orthogonal method for surface functionalization.[18][19][20]

Principle: This reaction forms a stable triazole linkage between a terminal alkyne and an azide. One functional group is present on the nanoparticle surface, and the complementary group is on the terminus of the MPC polymer. The reaction is highly specific and proceeds under mild conditions, making it ideal for complex biological molecules.[20][21]

Experimental Workflow: CuAAC Click Chemistry

Caption: Workflow for CuAAC "click" conjugation.

Materials and Reagents

• Alkyne- or Azide-functionalized nanoparticles

• MPC polymer with the complementary functional group (Azide or Alkyne)

• Copper(II) Sulfate (CuSO₄)

• Sodium Ascorbate (freshly prepared)

• Copper-chelating ligand (e.g., THPTA) to protect the catalyst and enhance efficiency

• Reaction Buffer: Degassed, nitrogen-purged PBS or water

Protocol Steps

• Preparation: a. Resuspend the functionalized nanoparticles (e.g., alkyne-NP) in the degassed Reaction Buffer. b. Dissolve the complementary MPC polymer (e.g., azide-MPC) in the same buffer.

• Reaction Setup: a. In a reaction vessel, combine the nanoparticle suspension and the MPC polymer solution. b. Add the copper-chelating ligand, followed by Copper(II) Sulfate. c. Initiate the reaction by adding a freshly prepared solution of Sodium Ascorbate. This reduces Cu(II) to the active Cu(I) catalyst. d. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the Cu(I) catalyst.

• Incubation: a. Allow the reaction to proceed at room temperature for 1-24 hours with gentle mixing. Reaction progress can be monitored by analyzing the disappearance of the azide peak (~2100 cm⁻¹) using FTIR spectroscopy.

• Purification: a. It is crucial to remove the copper catalyst, which can be cytotoxic. b. Pellet the nanoparticles by centrifugation. c. Wash the particles multiple times with a buffer containing a mild chelating agent (e.g., EDTA) to sequester and remove residual copper ions. d. Perform final washes with pure buffer before resuspending the product.

Protocol 3: Non-Covalent Coating via Nanoprecipitation

This method is elegant in its simplicity and is suitable for forming nanoparticles from polymers like poly(lactic-co-glycolic acid) (PLGA) or poly(lactic acid) (PLA).[22] It relies on the self-assembly of an amphiphilic MPC copolymer during nanoparticle formation.[10][23]

Principle: An amphiphilic copolymer, containing a hydrophobic block (e.g., poly(n-butyl methacrylate)) and a hydrophilic MPC block, is used as a surfactant during the nanoprecipitation process.[23] The hydrophobic block adsorbs onto the surface of the forming nanoparticle core, while the hydrophilic MPC chains extend into the aqueous phase, creating a stable, protective corona.[10]

Experimental Workflow: Nanoprecipitation Coating

Caption: Self-assembly of MPC coating during nanoprecipitation.

Materials and Reagents

• Core polymer (e.g., PLA, PLGA)

• Amphiphilic MPC copolymer (e.g., poly(MPC-co-BMA))

• Water-miscible organic solvent (e.g., acetone, acetonitrile)

• Aqueous phase (e.g., deionized water)

Protocol Steps

• Phase Preparation: a. Dissolve the core polymer (and any hydrophobic drug to be encapsulated) in the organic solvent to create the organic phase.[10][23] b. Dissolve the amphiphilic MPC copolymer in the aqueous phase. This solution acts as the stabilizer.

• Nanoprecipitation: a. Vigorously stir the aqueous phase. b. Rapidly inject the organic phase into the stirring aqueous phase. c. The rapid solvent diffusion causes the core polymer to precipitate, forming nanoparticle cores that are simultaneously stabilized by the self-assembling MPC copolymer.

• Solvent Removal & Purification: a. Stir the resulting nanoparticle suspension at room temperature for several hours (or overnight) under a fume hood to allow for the complete evaporation of the organic solvent. b. Purify the nanoparticles from excess, non-adsorbed MPC copolymer and residual solvent using methods like dialysis or tangential flow filtration.

Characterization of MPC-Functionalized Nanoparticles

Thorough characterization is essential to confirm successful surface modification and to ensure the particles meet the required specifications for their intended application.

Technique	Parameter Measured	Expected Result for Successful MPC Functionalization
Dynamic Light Scattering (DLS)	Hydrodynamic Diameter (Z-average), Polydispersity Index (PDI)	A slight increase in hydrodynamic diameter post-functionalization. A low PDI (<0.2) indicates a monodisperse sample.[8]
Zeta Potential	Surface Charge	A shift in zeta potential towards neutrality (~0 mV) due to the zwitterionic nature of the MPC coating.[10][24]
Transmission Electron Microscopy (TEM)	Morphology, Size, Presence of a Coating	Visualization of nanoparticle size and shape. A faint "halo" or shell around the core may be visible, indicating the polymer layer.[8][25]
X-ray Photoelectron Spectroscopy (XPS)	Elemental Surface Composition	Appearance of phosphorus (P 2p) and nitrogen (N 1s) peaks, confirming the presence of the phosphorylcholine group on the surface.[23]
Fourier-Transform Infrared (FTIR) Spectroscopy	Chemical Bonds	Appearance of characteristic peaks for the phosphate group (P=O stretch ~1240 cm⁻¹) and quaternary amine (C-N stretch ~970 cm⁻¹).[8]
Thermogravimetric Analysis (TGA)	Mass Loss vs. Temperature	Allows for the quantification of the amount of MPC polymer grafted onto the nanoparticle surface by measuring the mass loss in the polymer's decomposition temperature range.[8]
Table 2. Key Techniques for Characterizing MPC-Functionalized Nanoparticles.

Functional Validation: Ensuring Performance

Beyond physical characterization, functional assays are critical to validate the anti-fouling properties of the MPC coating.

• Protein Adsorption Assay: This is the most direct measure of the coating's effectiveness.

  • Incubate the MPC-functionalized nanoparticles and an uncoated control with a protein-rich solution (e.g., fetal bovine serum (FBS), bovine serum albumin (BSA), or human plasma) for a set time (e.g., 1 hour at 37°C).

  • Pellet the nanoparticles and carefully wash to remove unbound proteins.

  • Quantify the amount of protein adsorbed on the nanoparticle surface using a protein quantification assay (e.g., BCA or Bradford assay).

  • Expected Outcome: MPC-functionalized nanoparticles should exhibit significantly reduced protein adsorption compared to their uncoated counterparts.[5][10][23]

• Colloidal Stability Assay: This assay tests the ability of the nanoparticles to resist aggregation in a challenging environment.

  • Resuspend the functionalized nanoparticles in a high-salt buffer (e.g., PBS) or a complex biological medium (e.g., cell culture medium with 10% FBS).

  • Monitor the hydrodynamic diameter and PDI using DLS over an extended period (e.g., 24-48 hours).

  • Expected Outcome: The nanoparticles should maintain their initial size and a low PDI, indicating high stability and resistance to salt- or protein-induced aggregation.[4][24]

Conclusion

The functionalization of nanoparticles with methyl phosphorylcholine is a powerful strategy to create highly biocompatible, non-fouling nanomaterials for advanced biomedical applications. By leveraging the biomimetic properties of MPC, researchers can engineer drug delivery systems and diagnostic tools with enhanced stability, prolonged circulation, and improved therapeutic outcomes. The selection of a functionalization protocol—be it robust covalent methods like EDC/NHS or click chemistry, or simpler self-assembly approaches—should be guided by the nanoparticle core material, available surface chemistry, and the specific requirements of the final application. Rigorous physical and functional characterization is paramount to ensuring the successful synthesis of high-quality, effective MPC-functionalized nanoparticles.

References

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• ACS Omega. (2025, March 5). Magnetic Nanoparticles Stabilized by Phosphorylcholine-Containing Polymer for Label-Free C-Reactive Protein Detection. Available from: [Link]

• ResearchGate. Synthesis and applications of 2-methacryloyloxyethyl phosphorylcholine monomer and its polymers | Request PDF. Available from: [Link]

• Royal Society of Chemistry. CHAPTER 5: 2-Methacryloyloxyethyl Phosphorylcholine Polymers. Available from: [Link]

• Nanomedicine Research Journal. Effects of Surface Chemistry Modification using Zwitterionic Coatings on the Surface of Silica Nanoparticles on Prevention of Protein Corona: A Test Study. Available from: [Link]

• PMC. Single-Step Surface Functionalization of Polymeric Nanoparticles for Targeted Drug Delivery. Available from: [Link]

• MDPI. (2019, May 24). Copper(I)-Catalyzed Click Chemistry as a Tool for the Functionalization of Nanomaterials and the Preparation of Electrochemical (Bio)Sensors. Available from: [Link]

• Journal of the American Chemical Society. (2001, July 19). Facile Synthesis of Well-Defined, Biocompatible Phosphorylcholine-Based Methacrylate Copolymers via Atom Transfer Radical Polymerization at 20 °C. Available from: [Link]

• MDPI. (2021, August 4). Enhanced Oil Recovery with Size-Dependent Interactions of Nanoparticles Surface-Modified by Zwitterionic Surfactants. Available from: [Link]

• PMC. Zwitteration: Coating Surfaces with Zwitterionic Functionality to Reduce Nonspecific Adsorption. Available from: [Link]

• Macromolecules. (2002, November 1). Synthesis of Biocompatible Polymers. 1. Homopolymerization of 2-Methacryloyloxyethyl Phosphorylcholine via ATRP in Protic Solvents: An Optimization Study. Available from: [Link]

• General Protocol. (2025, February 19). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Available from: [Link]

• MDPI. (2024, January 15). Preparation and Characterization of Acrylic and Methacrylic Phospholipid-Mimetic Polymer Hydrogels and Their Applications in Optical Tissue Clearing. Available from: [Link]

• Biomacromolecules. (2008, February 2). Polymer Nanoparticles Covered with Phosphorylcholine Groups and Immobilized with Antibody for High-Affinity Separation of Proteins. Available from: [Link]

• Langmuir. (2024, April 29). Short Zwitterionic Sulfobetaine-Modified Silica Nanoparticles: Is Neutrality Possible?. Available from: [Link]

• Langmuir. (2024, February 26). Surface Modification of Nanopores in an Anodic Aluminum Oxide Membrane through Dopamine-Assisted Codeposition with a Zwitterionic Polymer. Available from: [Link]

• NJIT. Polymer coating/encapsulation of nanoparticles using a supercritical anti-solvent process. Available from: [Link]

• DTIC. Multi-Layer Coating of Ultrathin Polymer Films on Nanoparticles of Alumina by a Plasma Treatment. Available from: [Link]

• PMC. Coating and Functionalization Strategies for Nanogels and Nanoparticles for Selective Drug Delivery. Available from: [Link]

• PMC. (2021, September 3). Post-functionalization of drug-loaded nanoparticles prepared by polymerization-induced self-assembly (PISA) with mitochondria targeting ligands. Available from: [Link]

• Chemical Reviews. (2024, December 2). Click Chemistry for Biofunctional Polymers: From Observing to Steering Cell Behavior. Available from: [Link]

• PubMed. (2015, March 14). Nanoprecipitation of polymeric nanoparticle micelles based on 2-methacryloyloxyethyl phosphorylcholine (MPC) with 2-(diisopropylamino)ethyl methacrylate (DPA), for intracellular delivery applications. Available from: [Link]

• PMC. Protein Adsorption on Nano- and Microparticles: Dependence on Morphological and Physicochemical Properties of Particles and Effect on Particle–Cell Interactions. Available from: [Link]

• PMC. (2026, March 11). PMPCylated liposomes in drug delivery and beyond. Available from: [Link]

• ResearchGate. Direct Comparison of Polyethylene Glycol and Phosphoryl Choline Drug-loaded Nanoparticles In Vitro and In Vivo | Request PDF. Available from: [Link]

• PubMed. (2024, June 26). Universal Click-Chemistry Approach for the DNA Functionalization of Nanoparticles. Available from: [Link]

• ResearchGate. (2025, August 6). Click Chemistry for Carbon Nanotubes Functionalization. Available from: [Link]

• ProQuest. Functional polymer grafted nanoparticles synthesis, characterization and applications. Available from: [Link]

• Analytical Chemistry. (2019, April 23). Characterizing Polymer-Grafted Nanoparticles: From Basic Defining Parameters to Behavior in Solvents and Self-Assembled Structures. Available from: [Link]

• PubMed. (2001, July 15). Preparation of nanoparticles composed with bioinspired 2-methacryloyloxyethyl phosphorylcholine polymer. Available from: [Link]

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Application Note: Development and Protocol for a Competitive ELISA to Quantify Phosphorylcholine (PC)

Introduction: The Significance of Quantifying Phosphorylcholine

Phosphorylcholine (PC) is a ubiquitous small molecule that plays a dual role in physiological and pathological processes. It is a key component of cell membranes in eukaryotes and is also displayed on the surface of various pathogens, including Streptococcus pneumoniae.[1][2] Consequently, PC is recognized by the immune system as both a Danger-Associated Molecular Pattern (DAMP), exposed on oxidized lipoproteins and apoptotic cells, and a Pathogen-Associated Molecular Pattern (PAMP).[3][4]

The host immune response to PC is primarily mediated by naturally occurring antibodies (anti-PC), which are predominantly of the IgM and IgG isotypes.[3][4] Studies have shown a strong inverse correlation between the levels of IgM anti-PC antibodies and the progression of atherosclerosis and cardiovascular disease (CVD).[5] This suggests that anti-PC antibodies have a protective, anti-inflammatory role, potentially by aiding in the clearance of dead cells and oxidized lipids.[4][5]

Given its central role in modulating inflammation and immunity, the ability to accurately quantify free PC or PC-containing molecules in biological samples is of significant interest in drug discovery and clinical research. However, as a small molecule, or hapten, PC cannot be detected by a conventional sandwich ELISA, which requires the simultaneous binding of two antibodies. Therefore, a competitive ELISA format is the method of choice.[6][7] This guide provides the scientific principles and practical steps to develop a robust and reliable competitive ELISA for PC.

Core Principles & Critical Reagents

The successful development of a PC competitive ELISA hinges on understanding three core components: hapten-carrier conjugation, specific antibody selection, and the competitive assay dynamics.

Hapten-Carrier Conjugation: Making the Invisible, Visible

A hapten like PC is too small to elicit an immune response or to be effectively immobilized on a solid surface for an ELISA.[][9] To overcome this, PC must be covalently linked to a large, immunogenic carrier protein, such as Bovine Serum Albumin (BSA) or Keyhole Limpet Hemocyanin (KLH).[10][11] This conjugation serves two purposes:

• For Coating: The PC-BSA conjugate can be efficiently adsorbed onto the polystyrene surface of a microtiter plate, presenting the PC hapten for antibody binding.

• For Immunization (if developing a new antibody): A PC-KLH conjugate is often used to immunize animals to generate specific anti-PC antibodies.[10]

The characterization of the hapten-protein conjugate to determine the molar ratio of PC to the carrier protein is a critical step to ensure reproducibility.[12]

Antibody Selection: The Key to Specificity

The heart of the assay is a highly specific antibody that recognizes the PC moiety with high affinity. Monoclonal antibodies are generally preferred due to their lot-to-lot consistency and well-defined specificity.[13] Commercially available anti-phosphorylcholine monoclonal antibodies, such as clone BH8, have been validated for use in ELISA applications.[1]

Competitive Assay Dynamics

The principle of a competitive ELISA is based on the competition between the "free" PC in a sample and a fixed amount of "immobilized" PC (the PC-BSA conjugate on the plate) for a limited number of anti-PC antibody binding sites. The resulting signal is inversely proportional to the concentration of free PC in the sample.[14]

• High PC in Sample: Free PC saturates the anti-PC antibody, leaving very little antibody available to bind to the PC-BSA on the plate. This results in a low signal .

• Low PC in Sample: Most of the anti-PC antibody is free to bind to the PC-BSA on the plate. This results in a high signal .

This relationship is visualized in the diagram below.

Caption: Principle of the Competitive ELISA for Phosphorylcholine (PC).

Part I: Assay Development & Optimization Workflow

A robust ELISA is not built in a day. Systematic optimization of each component is essential to achieve high sensitivity, specificity, and reproducibility.[15][16]

Caption: Workflow for Phosphorylcholine (PC) ELISA Development.

Step 1: Preparation of PC-BSA Conjugate

This protocol describes a common method using carbodiimide chemistry to link a carboxyl group on PC (or a suitable linker attached to PC) to primary amines on BSA.[11][12] Kits for this purpose are commercially available.[11]

Protocol: EDC-Mediated Conjugation of PC to BSA

• Dissolve 5 mg of BSA in 1 mL of Conjugation Buffer (e.g., 0.1 M MES, pH 4.7).

• Dissolve 2 mg of carboxyl-modified PC hapten in 200 µL of Conjugation Buffer.

• Add the hapten solution to the BSA solution and mix gently.

• Dissolve 10 mg of EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in 1 mL of nuclease-free water immediately before use.

• Add 100 µL of the EDC solution to the Hapten-BSA mixture.

• Incubate the reaction for 2 hours at room temperature with gentle stirring.

• Remove excess, unreacted hapten and EDC using a desalting column or dialysis against PBS.

• Determine the protein concentration (e.g., via BCA assay) and store the conjugate at -20°C in aliquots.

Step 2: Checkerboard Titration

A checkerboard titration is essential to determine the optimal concentrations of the coating antigen (PC-BSA) and the primary anti-PC antibody.[17][18][19] The goal is to find a combination that yields a high maximum signal (low absorbance in the presence of saturating free PC) and a low background, providing the largest possible assay window.

Protocol: Checkerboard Titration

• Coat Plate: Prepare serial dilutions of the PC-BSA conjugate in Coating Buffer (e.g., 10, 5, 2.5, 1.25, 0.625 µg/mL). Coat different rows of a 96-well plate with these concentrations (100 µL/well). Incubate overnight at 4°C.

• Wash & Block: Wash the plate 3 times with Wash Buffer (PBS + 0.05% Tween-20). Block all wells with 200 µL of Blocking Buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Add Antibody: Wash the plate 3 times. Prepare serial dilutions of the anti-PC antibody in Blocking Buffer (e.g., 1:2000, 1:4000, 1:8000, 1:16000). Add 100 µL of these dilutions to the columns of the plate.

• Incubate & Detect: Incubate for 1 hour at 37°C. Wash 3 times. Add a fixed, non-limiting concentration of HRP-conjugated secondary antibody (100 µL/well) and incubate for 30-60 minutes.

• Develop: Wash 5 times. Add 100 µL of TMB substrate. Stop the reaction after 15-20 minutes with 100 µL of Stop Solution. Read absorbance at 450 nm.

Data Interpretation: Construct a grid of the OD450 values. The optimal combination is typically the one that gives a high signal (e.g., OD ≈ 1.5-2.0) while using the lowest possible concentrations of both reagents to conserve them and reduce costs.

PC-BSA (µg/mL)	Anti-PC Ab (1:2000)	Anti-PC Ab (1:4000)	Anti-PC Ab (1:8000)	Anti-PC Ab (1:16000)
10	2.85	2.41	1.95	1.10
5	2.55	2.10	1.75	0.95
2.5	2.13	1.82	1.35	0.70
1.25	1.60	1.21	0.85	0.45
Table 1: Example Checkerboard Titration Results. The combination of 5 µg/mL PC-BSA and a 1:8000 dilution of anti-PC antibody (highlighted) provides a strong signal without saturating the detector, making it a good starting point.

Step 3: Optimization of Blocking and Washing

Effective blocking is crucial for preventing non-specific binding of antibodies to the plate surface, which causes high background and reduces assay sensitivity.[20][21] While 1-5% BSA in PBS is a common starting point, different assays may benefit from other blocking agents.

Blocking Buffer	Composition	Advantages	Disadvantages
Protein-Based	1-5% Bovine Serum Albumin (BSA) or Non-fat Dry Milk in PBS	Inexpensive, readily available.	May cause cross-reactivity with certain antibodies. Milk contains phosphoproteins that could interfere.
Protein-Free	Commercial synthetic polymer-based blockers	Reduces non-specific binding from protein-based blockers. Good for phospho-specific assays.	More expensive.
Detergent-Based	PBS with 0.05% - 0.1% Tween-20	Often used in wash buffers, can supplement protein blockers.	Not effective as a sole blocking agent as it can be stripped during washes.[20]
Table 2: Comparison of Common Blocking Buffers. It is recommended to test several options to find the one that provides the best signal-to-noise ratio for your specific antibody-antigen pair.[22]

Thorough washing between steps is equally important. Insufficient washing is a primary cause of high background.[15] A standard protocol of 3-5 washes with a Wash Buffer (PBS + 0.05% Tween-20) is usually sufficient.

Part II: Validated Protocol for Phosphorylcholine Quantification

This protocol assumes that the optimal concentrations of coating antigen and primary antibody have been determined as described in Part I.

Materials & Reagents

• Microtiter Plates: 96-well high-binding polystyrene plates.

• PC-BSA Conjugate: Optimized concentration (e.g., 5 µg/mL).

• Anti-PC Antibody: Optimized dilution (e.g., 1:8000).

• PC Standard: Purified phosphorylcholine chloride or similar, for standard curve.

• Secondary Antibody: HRP-conjugated anti-species antibody (e.g., Goat Anti-Mouse IgG-HRP).

• Buffers: Coating Buffer (0.05M Carbonate-Bicarbonate, pH 9.6), Wash Buffer (PBS + 0.05% Tween-20), Blocking/Assay Buffer (1% BSA in PBS), Stop Solution (e.g., 1M H₂SO₄).

• Substrate: TMB (3,3’,5,5’-Tetramethylbenzidine) Substrate Solution.

• Plate Reader: Capable of measuring absorbance at 450 nm.

Step-by-Step Protocol

• Plate Coating: Add 100 µL of PC-BSA conjugate (at its optimal concentration in Coating Buffer) to each well. Cover the plate and incubate overnight at 4°C.

• Washing: Aspirate the coating solution and wash the plate 3x with 200 µL of Wash Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well. Cover and incubate for 2 hours at room temperature.

• Standard & Sample Preparation:

  • Prepare a serial dilution of the PC Standard in Assay Buffer. A typical range might be 1000 ng/mL down to ~1 ng/mL, including a zero standard (blank).

  • Dilute unknown samples in Assay Buffer to fall within the expected range of the standard curve.

• Competitive Reaction:

  • Wash the plate 3x with Wash Buffer.

  • In a separate dilution plate or tubes, pre-incubate 50 µL of each standard/sample with 50 µL of the diluted anti-PC antibody for 30 minutes at room temperature.

  • Transfer 100 µL of this mixture to the corresponding wells of the PC-BSA coated plate.

  • Cover and incubate for 1-2 hours at 37°C.

• Secondary Antibody Incubation: Wash the plate 3x. Add 100 µL of the diluted HRP-conjugated secondary antibody to each well. Incubate for 1 hour at room temperature.

• Substrate Development: Wash the plate 5x, ensuring all residual buffer is removed. Add 100 µL of TMB Substrate to each well. Incubate in the dark for 15-30 minutes, monitoring for color development.

• Stop Reaction: Add 100 µL of Stop Solution to each well. The color will change from blue to yellow.

• Read Plate: Read the optical density (OD) at 450 nm within 15 minutes of adding the Stop Solution.

Part III: Data Analysis & Assay Validation

Standard Curve Generation

For a competitive ELISA, the signal is inversely proportional to the analyte concentration.

• Calculate the average OD for each set of replicate standards and samples.

• Plot the average OD (Y-axis) against the corresponding standard concentration on a logarithmic scale (X-axis).

• Fit the data using a four-parameter logistic (4-PL) regression curve. This will produce a sigmoidal curve.

• The concentration of PC in the unknown samples can then be interpolated from this curve.

Assay Validation

A thorough assay validation is required to ensure the method is reliable, reproducible, and fit for purpose.[23][24] Key parameters should be assessed according to established guidelines.

Validation Parameter	Description	Acceptance Criteria
Precision	The closeness of agreement between a series of measurements. Assessed as Intra-assay (within a plate) and Inter-assay (between plates) precision.	Coefficient of Variation (%CV) < 15%
Accuracy	The closeness of the measured value to the true value. Assessed by spike and recovery experiments.	80-120% recovery of the spiked amount
Sensitivity (LOD)	The lowest concentration of analyte that can be reliably distinguished from the blank. Often calculated as the mean of the blank + 2 or 3 standard deviations.	Determined empirically for the specific assay.
Linearity of Dilution	Assesses if a sample can be diluted and still yield an accurate measurement after correcting for the dilution factor.[14]	Measured concentrations should be consistent across dilutions (within 80-120% of expected).
Specificity	The ability of the antibody to exclusively bind to PC. Assessed by testing for cross-reactivity with structurally similar molecules.	Minimal cross-reactivity with related compounds.
Table 3: Key Assay Validation Parameters and Typical Acceptance Criteria.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
High Background	- Insufficient washing or blocking.- Antibody concentration too high.- Contaminated reagents.	- Increase number of wash cycles.- Test different blocking buffers or increase blocking time.- Re-run checkerboard titration to lower antibody concentration.- Use fresh buffers and reagents.[15]
No/Weak Signal	- Reagent omitted or expired.- Insufficient incubation times.- PC-BSA conjugate did not coat well.- Incorrect antibody used.	- Verify all steps were followed and reagents are within their expiry date.- Optimize incubation times and temperatures.- Confirm coating efficiency or prepare a fresh conjugate.- Double-check primary and secondary antibody compatibility.
Poor Standard Curve	- Pipetting errors during standard dilution.- Inappropriate curve fit.- Standard degradation.	- Use calibrated pipettes and fresh tips for each dilution.- Ensure you are using a 4-PL curve fit for sigmoidal data.- Prepare fresh standards for each assay.[25]
High Variability (%CV)	- Inconsistent pipetting.- Plate not washed uniformly.- Temperature gradients across the plate during incubation.	- Be consistent with pipetting technique.- Ensure all wells are aspirated and filled completely during washes.- Allow plate to reach room temperature before adding reagents and incubate in a stable environment.
Table 4: Common ELISA Problems and Solutions.

Conclusion

The development of a competitive ELISA for phosphorylcholine provides a powerful tool for investigating its role in health and disease. By following a systematic approach of reagent preparation, checkerboard optimization, and rigorous validation, researchers can produce a sensitive and reliable assay. This application note serves as a detailed guide to establish a robust method for quantifying this important biomolecule, enabling further exploration into the inflammatory and cardiovascular pathways it modulates.

References

• Frostegård, J., et al. (2021). Antibodies Against Phosphorylcholine Among 60-Year-Olds: Clinical Role and Simulated Interactions. Frontiers in Immunology. [Link]

• Alpha Diagnostic International. (n.d.). Anti-Phosphocholine (anti-PC) IgG/IgM ELISA Kits. Alpha Diagnostic International. [Link]

• Weismann, D., & Binder, C. J. (2012). Antibodies against Phosphorylcholine—Implications for Chronic Inflammatory Diseases. Journal of Clinical Immunology. [Link]

• Kim, H., et al. (2016). Phosphorylcholine-based encoded hydrogel microparticles with enhanced fouling resistance for multiplex immunoassays. Analyst. [Link]

• Boster Biological Technology. (n.d.). ELISA Blocking Optimization: Reduce Background & Improve Sensitivity. Boster Bio. [Link]

• Frostegård, J. (2022). Antibodies against phosphorylcholine and protection against atherosclerosis, cardiovascular disease and chronic inflammation. Expert Review of Clinical Immunology. [Link]

• Alpha Diagnostic International. (n.d.). Human Anti-Phosphocholine (PC) IgG ELISA KIT. Alpha Diagnostic International. [Link]

• Patsnap. (2025). How Do Competitive and Indirect ELISA Differ?. Patsnap Synapse. [Link]

• AAA Biotech. (n.d.). Mouse Phosphorylcholine (PC) ELISA Kit. AAA Biotech. [Link]

• Creative Biolabs. (n.d.). Human Anti-Phosphorylcholine Recombinant Antibody (TAB-0941CL). Creative Biolabs. [Link]

• RayBiotech. (2023). Optimize ELISA Assays with Checkerboard Titration Techniques. RayBiotech. [Link]

• RayBiotech. (2025). Comprehensive Guide to ELISA Assay Validation: Best Practices & Key Insights. RayBiotech. [Link]

• Ishihara, K., et al. (2004). Evaluation of 2-Methacryloyloxyethyl Phosphorylcholine Polymeric Nanoparticle for Immunoassay of C-Reactive Protein Detection. Analytical Chemistry. [Link]

• St John's Laboratory. (n.d.). Types of ELISA | Direct, Indirect, Sandwich, Competitive. St John's Laboratory. [Link]

• RayBiotech. (n.d.). Hapten-mcKLH Conjugation Kit. RayBiotech. [Link]

• RayBiotech. (n.d.). Hapten-BSA Conjugation Kit. RayBiotech. [Link]

• MyAssays. (n.d.). How to choose and optimize ELISA reagents and procedures. MyAssays. [Link]

• PubMed. (2004). Evaluation of 2-methacryloyloxyethyl phosphorylcholine polymeric nanoparticle for immunoassay of C-reactive protein detection. PubMed. [Link]

• Addgene. (2024). Antibodies 101: The Four ELISAs and When to Use Them. Addgene Blog. [Link]

• Singh, S., et al. (2013). Characterization of Hapten–Protein Conjugates: Antibody Generation and Immunoassay Development for Pesticides Monitoring. Journal of Agricultural and Food Chemistry. [Link]

• Creative Diagnostics. (n.d.). Competitive ELISA Protocol. Creative Diagnostics. [Link]

• antibodies-online. (n.d.). Choline Phosphoglyceride (PC/CPG) ELISA Kit. antibodies-online. [Link]

• MyAssays. (2019). Introduction to Assay Validation (ELISA). YouTube. [Link]

• Andreasson, U., et al. (2015). A Practical Guide to Immunoassay Method Validation. Frontiers in Neurology. [Link]

• Boster Biological Technology. (2026). Explore ELISA Types: Direct, Indirect, Sandwich, and More. Boster Bio. [Link]

• Boster Biological Technology. (2023). Guidelines for Preparing ELISA Standards. Boster Bio Blog. [Link]

• Creative Diagnostics. (n.d.). Phosphorylcholine [BSA]. Creative Diagnostics. [Link]

• Bioss Antibodies. (2024). Crafting Competitive ELISA Assays: A Technical Guide. Bioss Antibodies. [Link]

• Science.gov. (n.d.). phosphorylcholine mpc polymer: Topics. Science.gov. [Link]

• Ishihara, K. (2019). Biomimetic polymers with phosphorylcholine groups as biomaterials for medical devices. Science and Technology of Advanced Materials. [Link]

• Science.gov. (n.d.). chemical structure of 2-methacryloyloxyethyl phosphorylcholine (mPc) and its polymers. Science.gov. [Link]

• Bumbu, A., et al. (2024). Diblock Copolymers of Methacryloyloxyethyl Phosphorylcholine and Dopamine Methacrylamide: Synthesis and Real-Time Adsorption Dynamics by SEIRAS and RAIRS. Langmuir. [Link]

• Ishihara, K. (2017). CHAPTER 5: 2-Methacryloyloxyethyl Phosphorylcholine Polymers. Royal Society of Chemistry. [Link]

Sources

• 1. Anti-Phosphorylcholine Antibody, clone BH8 clone BH8, from mouse | Sigma-Aldrich [sigmaaldrich.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. Frontiers | Antibodies Against Phosphorylcholine Among 60-Year-Olds: Clinical Role and Simulated Interactions [frontiersin.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. How Do Competitive and Indirect ELISA Differ? [synapse.patsnap.com]
• 7. stjohnslabs.com [stjohnslabs.com]
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Application Note: Generation and Characterization of Monoclonal Antibodies against Methyl Phosphorylcholine (MPC)

Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Guide & Validated Protocols

Executive Summary

Phosphorylcholine (PC) and its structural derivatives, such as methyl phosphorylcholine (MPC), are highly immunogenic haptens widely distributed across prokaryotic and eukaryotic cell surfaces. Antibodies targeting these epitopes are critical biomarkers and therapeutic candidates for cardiovascular diseases (targeting oxidized LDL), systemic lupus erythematosus (SLE), and infectious diseases such as Streptococcus pneumoniae1.

Because MPC is a low-molecular-weight hapten (<500 Da), it cannot elicit a robust immune response on its own. It must be conjugated to a macromolecular carrier protein to recruit T-cell help, facilitating B-cell activation, affinity maturation, and class switching from IgM to high-affinity IgG1 2. This application note details the mechanistic rationale, conjugation chemistry, and self-validating protocols required to generate and screen high-affinity monoclonal antibodies against MPC.

Mechanistic Rationale for Hapten-Carrier Design

As a Senior Application Scientist, I emphasize that successful antibody generation begins with rational antigen design. The causality behind our experimental choices is rooted in fundamental immunology and bioconjugation chemistry:

• The Dual-Carrier Strategy: We utilize two distinct carrier proteins. Keyhole Limpet Hemocyanin (KLH) is used for in vivo immunization due to its massive molecular weight (up to 8×106 Da) and high density of surface lysine/tyrosine residues, which maximizes immunogenicity. Conversely, Bovine Serum Albumin (BSA) is used exclusively for in vitro ELISA screening. This breaks the immunological linkage; any antibody that binds to MPC-BSA but was raised against MPC-KLH is guaranteed to be specific to the MPC hapten rather than the KLH carrier [[3]]().

• Diazonium Coupling Chemistry: To conjugate MPC to the carriers, we utilize a functionalized linker: p-diazonium phenyl-methylphosphorylcholine. At an alkaline pH (pH 9.0), the electrophilic diazonium group selectively attacks the electron-rich aromatic rings of Tyrosine and Histidine residues on the carrier protein. This forms a highly stable covalent azo linkage without altering the critical structural conformation of the methyl phosphorylcholine epitope 3.

Fig 1: End-to-end workflow for generating monoclonal antibodies against methyl phosphorylcholine.

Validated Experimental Protocols

Protocol 1: Synthesis of MPC-Carrier Conjugates

Objective: Generate MPC-KLH (Immunogen) and MPC-BSA (Screening Antigen).

• Preparation of Carrier Proteins: Dissolve 10 mg of KLH and 10 mg of BSA in separate vials containing 2 mL of 0.1 M Sodium Borate buffer (pH 9.0).

• Diazonium Activation: Dissolve 5 mg of p-aminophenyl-methylphosphorylcholine in 0.5 mL of 0.1 M HCl. Chill on ice to 4°C. Add 0.1 mL of cold 0.1 M Sodium Nitrite ( NaNO2​ ) dropwise. Incubate in the dark for 30 minutes at 4°C to form the reactive diazonium salt.

• Conjugation Reaction: Neutralize the diazonium solution slightly, then add half of the activated hapten dropwise to the KLH solution, and the other half to the BSA solution. Maintain the pH at 9.0 using 0.1 M NaOH. Stir continuously for 4 hours at 4°C.

• Purification: Transfer the reaction mixtures to dialysis cassettes (10 kDa MWCO). Dialyze extensively against 1X PBS (pH 7.4) for 48 hours with at least 4 buffer changes to remove unreacted hapten.

• Validation: Measure the absorbance of the conjugates at 475 nm. The azo bond formed between the diazonium group and tyrosine residues absorbs strongly at this wavelength, allowing quantification of the hapten-to-protein ratio.

Protocol 2: Immunization & Hybridoma Generation

Objective: Elicit a robust IgG response and immortalize MPC-specific B-cells.

• Priming (Day 0): Emulsify 50 µg of MPC-KLH in an equal volume of Complete Freund's Adjuvant (CFA). Inject 100 µL subcutaneously (s.c.) into 6-8 week-old female BALB/c mice. Causality: CFA contains heat-killed mycobacteria, providing necessary danger signals (TLR agonists) to break tolerance and initiate a strong Th1/Th2 response.

• Boosting (Days 14, 28): Emulsify 25 µg of MPC-KLH in Incomplete Freund's Adjuvant (IFA). Inject s.c. to expand the memory B-cell pool.

• Pre-Fusion Boost (Day 42): Administer 25 µg of MPC-KLH dissolved in sterile PBS intravenously (i.v.) without adjuvant. Causality: This synchronizes the B-cells in the spleen, driving them into the proliferative blast phase optimal for fusion.

• Cell Fusion (Day 45): Harvest splenocytes and fuse them with Sp2/0-Ag14 myeloma cells at a 5:1 ratio using 50% Polyethylene Glycol (PEG 1500). Plate in 96-well plates in HAT (Hypoxanthine-Aminopterin-Thymidine) selection medium.

Protocol 3: Self-Validating Screening Strategy

Objective: Isolate clones specific to the MPC hapten while filtering out carrier/linker false positives.

• Primary Screening (Indirect ELISA): Coat 96-well plates with 5 µg/mL MPC-BSA overnight at 4°C. Block with 2% BSA in PBST. Add hybridoma supernatants. Detect binding using HRP-conjugated anti-mouse IgG/IgM.

• Secondary Screening (Competitive ELISA): To definitively prove that the antibody binds the MPC hapten and not the azo-linker or a neo-epitope on BSA, pre-incubate the positive hybridoma supernatants with 10 µM of free, unconjugated methyl phosphorylcholine for 1 hour before adding to the MPC-BSA coated plate.

• Validation Logic: A true anti-MPC antibody will show a significant reduction in OD450 signal during the competitive ELISA because the free MPC occupies the antibody's paratope, preventing it from binding the plate-bound MPC-BSA 4.

Fig 2: Self-validating ELISA screening logic ensuring specificity to the MPC hapten.

Quantitative Data Summaries

Table 1: Conjugation Efficiency & Parameters

Conjugate	Initial Protein	Hapten Added	Linker Chemistry	Final Molar Ratio (Hapten:Carrier)	Absorbance Peak
MPC-KLH	10 mg	2.5 mg	Diazonium Azo-coupling	~400:1	475 nm

| MPC-BSA | 10 mg | 2.5 mg | Diazonium Azo-coupling | ~12:1 | 475 nm |

Table 2: Standard Immunization Schedule for BALB/c Mice

Day	Action	Antigen Dose	Adjuvant	Route
0	Primary Immunization	50 µg MPC-KLH	Complete Freund's (CFA)	Subcutaneous (s.c.)
14	First Boost	25 µg MPC-KLH	Incomplete Freund's (IFA)	Subcutaneous (s.c.)
28	Second Boost	25 µg MPC-KLH	Incomplete Freund's (IFA)	Subcutaneous (s.c.)
35	Test Bleed	N/A	N/A	Tail Vein

| 42 | Final Pre-Fusion Boost | 25 µg MPC-KLH | None (Sterile PBS) | Intravenous (i.v.) |

Table 3: Representative Clone Screening & Characterization

Clone ID	Isotype	Primary ELISA (OD450)	Competitive ELISA (OD450 w/ free MPC)	Specificity Status
M1-A4	IgM	2.85	0.42	Confirmed MPC-Specific
M2-C9	IgG1	3.10	0.25	Confirmed MPC-Specific (High Affinity)

| K-11 | IgG2a | 2.60 | 2.55 | Carrier/Linker Specific (Discard) |

References

• Immunoglobulin G1 Antibodies Against Phosphorylcholine Are Associated With Protection in Systemic Lupus Erythematosus and Atherosclerosis: Potential Underlying Mechanisms - PMC. 1

• Antibodies against phosphorylcholine and protection against atherosclerosis, cardiovascular disease and chronic inflammation - Expert Rev Clin Immunol. 2

• C2 IgM Natural Antibody Enhances Inflammation and Its Use in the Recombinant Single Chain Antibody-Fused Complement Inhibitor C2-Crry to Target Therapeutics to Joints Attenuates Arthritis in Mice - Frontiers in Immunology. 3

• Isolated phosphorylcholine binding lymphocytes. I. Use of a cleavable crosslinking reagent for solid-phase adsorbent isolation of functional antigen binding cells - PubMed. 4

Sources

• 1. Immunoglobulin G1 Antibodies Against Phosphorylcholine Are Associated With Protection in Systemic Lupus Erythematosus and Atherosclerosis: Potential Underlying Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. Frontiers | C2 IgM Natural Antibody Enhances Inflammation and Its Use in the Recombinant Single Chain Antibody-Fused Complement Inhibitor C2-Crry to Target Therapeutics to Joints Attenuates Arthritis in Mice [frontiersin.org]
• 4. Isolated phosphorylcholine binding lymphocytes. I. Use of a cleavable crosslinking reagent for solid-phase adsorbent isolation of functional antigen binding cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Incorporation of Methyl Phosphorylcholine and its Alkyl Derivatives into Artificial Lipid Bilayers

Target Audience: Biophysicists, Formulation Scientists, and Oncology Drug Development Professionals.

Introduction & Mechanistic Overview

The study of artificial lipid bilayers is critical for isolating membrane-drug interactions from the complex metabolic background of living cells. Within this domain, methyl phosphorylcholine (MePC) and its synthetic alkyl-lysophospholipid derivatives (e.g., Edelfosine: 1-O-octadecyl-2-O-methyl-sn-glycero-3-phosphocholine) serve two pivotal roles in modern biophysics and drug development:

• As a Computational and Spectroscopic Model: In Surface-Enhanced Raman Spectroscopy (SERS), full-length phospholipids introduce immense computational overhead. Truncated MePC serves as a highly accurate in silico model for Time-Dependent Density Functional Theory (TDDFT) calculations, allowing researchers to isolate the symmetric choline stretch of the lipid headgroup[1].

• As an Antineoplastic Membrane Disruptor: Methyl-modified phosphorylcholine derivatives (alkylphospholipids) are taken up by passive diffusion and insert directly into the membrane lipid bilayer[2]. Due to their amphiphilic structure, they exhibit a high affinity for cholesterol, disorganizing liquid-ordered ( Lo​ ) membrane domains (lipid rafts)[3]. This biophysical disruption triggers the coalescence of rafts, recruiting Fas/CD95 receptors and initiating FasL-independent apoptosis in tumor cells[4][5].

This application note provides validated protocols for incorporating MePC derivatives into biomimetic lipid vesicles and utilizing MePC as a structural model for SERS characterization.

Experimental Workflows & Visualizations

Workflow for incorporating MePC derivatives into artificial lipid bilayers.

Apoptotic signaling pathway induced by MePC-derivative incorporation into lipid rafts.

Protocol 1: Preparation of Biomimetic LUVs Incorporating MePC-Derivatives

To study the biophysical impact of alkylphospholipids, Large Unilamellar Vesicles (LUVs) must be engineered to mimic the lipid raft microenvironment.

Materials

• 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC)

• Sphingomyelin (SM)

• Cholesterol (Chol)

• MePC-Derivative (e.g., Edelfosine)

• Chloroform/Methanol (2:1 v/v)

• HEPES Buffer (20 mM HEPES, 150 mM NaCl, pH 7.4)

Step-by-Step Methodology

• Lipid Mixing: Dissolve POPC, SM, and Chol in the organic solvent at a 1:1:1 molar ratio.

  • Causality: This specific stoichiometric ratio is required to spontaneously form a liquid-ordered ( Lo​ ) phase, which accurately mimics the biophysical environment of cellular lipid rafts where MePC-derivatives accumulate[3].

• Drug Incorporation: Add the MePC-derivative to the mixture at desired molar percentages (e.g., 10–30 mol %).

• Thin Film Formation: Evaporate the solvent under a gentle stream of nitrogen gas, followed by vacuum desiccation for 3 hours.

  • Self-Validation System: Inspect the glass vial. The film must appear as a uniform, translucent layer. Any pooling or opacity gradients indicate residual chloroform, which will artificially fluidize the bilayer during downstream assays.

• Hydration & Freeze-Thawing: Hydrate the film with HEPES buffer at 45 °C (above the Tm​ of SM) to form Multilamellar Vesicles (MLVs). Subject the suspension to 5 rapid freeze-thaw cycles using liquid nitrogen and a 45 °C water bath.

  • Causality: Lipid mixtures containing high cholesterol and synthetic alkylphospholipids are prone to local phase separation. Rapid thermal cycling forces the redistribution of molecules, ensuring a homogenous distribution of the MePC-derivative across all lamellae.

• Extrusion: Pass the MLV suspension 11 times through a mini-extruder equipped with a 100 nm polycarbonate membrane at 45 °C.

  • Self-Validation System: Measure the vesicle size using Dynamic Light Scattering (DLS). A Polydispersity Index (PDI) of < 0.1 validates a uniform LUV population. A PDI > 0.2 indicates the formation of mixed micelles (a known risk when using high concentrations of amphiphilic drugs)[5], requiring the batch to be discarded.

Protocol 2: SERS Characterization and TDDFT Modeling of the MePC Headgroup

When analyzing the incorporation of lipids into artificial bilayers via SERS, the full acyl chains introduce extreme computational overhead. By utilizing MePC as a truncated model, researchers can accurately calculate Raman tensors and determine the distribution of double-bond orientations[1].

Step-by-Step Methodology

• SLB Formation on Gold Nanorods: Incubate the previously prepared LUVs with CTAB-stabilized gold nanorods. The phosphocholine lipids will displace the CTAB layer due to electrostatic affinity, forming a supported lipid bilayer (SLB)[1].

• SERS Acquisition: Expose the functionalized nanorods to a 785 nm laser excitation source. Record the SERS spectra, paying specific attention to the CH2/CH3 scissor vibration band at 1450 cm⁻¹ and the symmetric choline stretch[1].

• TDDFT In Silico Setup: Construct MePC conformers in your computational chemistry software (e.g., Gaussian).

  • Causality: Place the nitrogen atom exactly at the origin and align the phosphorus atom along the z-axis. This spatial orientation is critical for accurately calculating the electromagnetic near-field interactions and Raman tensors[1].

  • Self-Validation System: Run the TDDFT calculation. The resulting simulated spectrum must show a well-defined symmetric N+(CH3)3 stretch near 720 cm⁻¹. If this peak shifts significantly, the conformer geometry is unoptimized and does not match experimental lipid spectra[1].

Quantitative Data Summary: Biophysical Impact of MePC-Derivatives

The incorporation of MePC-derivatives (like Edelfosine) severely impacts the structural integrity of lipid rafts. The table below summarizes Small-Angle X-ray Diffraction (SAXD) data demonstrating the dose-dependent disorganization of the Lo​ phase[3].

Lipid System (Molar Ratio)	MePC-Derivative (mol %)	Temp (°C)	Resulting Phase	SAXD d-spacing Ratios (Å)	Biological Implication
POPC/SM/Chol (1:1:1)	0	5 - 45	Lo​ (Liquid-ordered)	73.5 : 36.8	Intact lipid raft model; normal membrane function.
POPC/SM/Chol (1:1:1)	20	5 - 15	Lβ​ (Gel phase)	73.5 : 36.8	Mild raft disruption; competitive binding with cholesterol.
POPC/SM/Chol (1:1:1)	30	5 - 45	Disorganized Bilayer	72.2 : 36.1	Complete raft disorganization; triggers Fas/CD95 clustering.

References

• Effects of Conformational Variation on Structural Insights from Solution-Phase Surface-Enhanced Raman Spectroscopy | The Journal of Physical Chemistry B - ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHLqIAqQ_cMCGas-oe7yNLVP0mWbbCwT-8OtsnvpBR1mUt2UsQMBgf6ePGiUrLOOu0TOewTyHKHxKQdqYQmsdTwViOMxfNGIk5j4PZntpbtpYmPi4gCjagMQdQuYB59hKqcB8PhKCiF6Kf2TMyAbAE=]
• The Orally Available, Synthetic Ether Lipid Edelfosine Inhibits T Cell Proliferation and Induces a Type I Interferon Response | PLOS One.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFFBuJX0vNm5KLkZ8L2UumL08zxa2yUhK9iRptds9TFqvDJY_JisSNlwEF8_Qpaxu3oaWfHGaq803n3lbADwZCkuW12CbL7IUShbjHGVykqopOgPpJHgpxxB5sQre4PWnz1K08WNfm-yVJUkli_CwAmLlOYfNj03K2K-s7jz0MGZXFNCGk=]
• Anticancer Agent Edelfosine Exhibits a High Affinity for Cholesterol and Disorganizes Liquid-Ordered Membrane Structures | Langmuir - ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEXdc5bsexoCqB7sZ4jJJaCn0xUBrecFK1ITtvkFK1akDXBhubjB4mnAgfMtQFSyYJdHe3nWhsiuI5C-lJ7czgRaHXRqwtqK4pnZzYRJu2rY1dK0x-YsmtycT51tLUMoE4myYaFp86KZnud0sN1hw0b]
• Unidirectional membrane uptake of the ether lipid antineoplastic agent edelfosine by L1210 cells - PubMed.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF96QM8sKhvfK0OjjPu4a-NBbNzEvaH1_swtnPih0xm4sD--Q8gH-j8CrDgkYWsESv3RfBHIHFbWJ522s7Xjzm8tmqBVG5eZIzlaIQpPa-94Mp2fGNPpM6L3ltQ6n6AX26cHjE=]
• Edelfosine and Miltefosine Effects on Lipid Raft Properties: Membrane Biophysics in Cell Death by Antitumor Lipids | The Journal of Physical Chemistry B - ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQESZrGpPyAtNUTE-gtQMr5qw5ijornNVnRy-HKWKLEd_HrvUBlXcaTdu8As4EWNJDyEXAikb5uY89XvMcOSBPSdncmm6V4iMGvwD0yB8x5BufRILaH0aLpYZ88HihSzZYA0lsEK0Q==]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Unidirectional membrane uptake of the ether lipid antineoplastic agent edelfosine by L1210 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in Methyl Phosphorylcholine Synthesis

Welcome to the technical support center for methyl phosphorylcholine (MPC) and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of synthesizing this important zwitterionic compound. Low yield is a frequent and frustrating challenge in organophosphate chemistry, often stemming from the reactivity of intermediates and the unique physicochemical properties of the final product.

This document moves beyond a simple procedural checklist. It provides in-depth, cause-and-effect explanations for common pitfalls, empowering you to diagnose issues and rationally design solutions. The information is structured into a series of frequently asked questions and a detailed troubleshooting guide, grounded in established chemical principles and field-proven experience.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that often arise during the synthesis of methyl phosphorylcholine and its analogs.

Q1: What is a realistic yield for a multi-step methyl phosphorylcholine synthesis?

A: This is highly dependent on the specific synthetic route, scale, and purification method. For common lab-scale syntheses, such as those involving phosphoryl oxychloride (POCl₃) or 2-chloro-2-oxo-1,3,2-dioxaphospholane, an overall yield of 40-60% is considered good.[1] Yields can be significantly lower, especially during initial attempts, due to the compound's hygroscopicity and purification challenges. Experienced chemists using optimized, flow-chemistry-based routes have reported conversion yields as high as 79-97% for specific steps.[2]

Q2: My final product is a sticky, colorless oil or a glassy solid, not the white powder described in the literature. Why?

A: This is one of the most common issues and is almost always due to the presence of residual moisture or solvent. Methyl phosphorylcholine is extremely hygroscopic.[3] Even trace amounts of water absorbed from the atmosphere can prevent crystallization and result in a viscous oil. Rigorous drying of the final product under high vacuum, often with gentle heating (e.g., 40-50 °C) and in the presence of a strong desiccant like phosphorus pentoxide (P₄O₁₀), is essential.

Q3: What are the most critical parameters to control during the phosphorylation step?

A: The three most critical parameters are:

• Strict Anhydrous Conditions: Phosphorylating agents like POCl₃ or phospholane chlorides are extremely sensitive to water. Hydrolysis not only consumes the reagent but also generates acidic byproducts (HCl, phosphoric acid) that can catalyze side reactions.

• Temperature Control: The initial phosphorylation reaction is often highly exothermic. An uncontrolled temperature increase can lead to the formation of undesired byproducts, such as pyrophosphates or other condensed phosphates. The reaction should be performed in an ice or dry ice/acetone bath with slow, dropwise addition of the phosphorylating agent.

• Stoichiometry: Precise control over the molar ratios of your alcohol, phosphorylating agent, and any base (like triethylamine or pyridine) is crucial. An excess of the phosphorylating agent can lead to the formation of dichlorinated or trichlorinated phosphate intermediates, complicating the subsequent steps.

Q4: Can I use older reagents? What are the risks?

A: Using old reagents is a significant risk factor for low yield.

• Phosphorylating Agents (e.g., POCl₃): These can hydrolyze over time, even with septa, due to atmospheric moisture ingress. The presence of HCl and phosphoric acid will be detrimental. It is best to use a freshly opened bottle or to distill the reagent before use.

• Choline Salts (e.g., Choline Chloride): These are hygroscopic and can absorb significant amounts of water. They should be dried thoroughly in a vacuum oven before use.

• Anhydrous Solvents: Solvents from previously opened bottles, even those with molecular sieves, may have absorbed moisture. Always use freshly dried and distilled solvents or solvents from a solvent purification system.

Section 2: Detailed Troubleshooting Guide

This guide is structured in a question-and-answer format to directly address specific experimental failures.

Category A: Reagent & Setup Issues

Q: My reaction failed completely (no product detected by TLC, NMR, or LC-MS). What are the most probable causes?

A: A complete failure typically points to a fundamental problem with one of the initial steps or reagents.

• Cause 1: Inactive Phosphorylating Agent. Your phosphorylating agent (e.g., POCl₃) may have been completely hydrolyzed. This is the most common reason for a total lack of reaction.

  • Validation: Before starting, carefully check the appearance of the reagent. POCl₃ should be a clear, colorless liquid. If it is yellow or fuming excessively upon opening, it has likely decomposed.

  • Solution: Use a new, sealed bottle of the phosphorylating agent or distill the old reagent under reduced pressure.

• Cause 2: Improper Inert Atmosphere. Failure to maintain a strict inert atmosphere (argon or nitrogen) with flame-dried glassware allows atmospheric moisture to enter and quench the reaction at its earliest stage.

  • Validation: Ensure all glassware is oven- or flame-dried immediately before assembly. The system should be purged with inert gas for at least 15-30 minutes before adding reagents. Use septa and positive pressure throughout the reaction.

  • Solution: Overhaul your inert atmosphere technique. Use high-quality septa and ensure all joints are properly sealed.

• Cause 3: Incorrect Reagent Addition Order. Adding reagents in the wrong sequence can completely prevent product formation. For example, in a one-pot reaction, the alcohol and base should typically be mixed in the solvent before the slow addition of the phosphorylating agent.

  • Solution: Carefully review the mechanism of your chosen synthetic route and create a detailed, step-by-step plan for reagent addition before starting the experiment.

Category B: Reaction Condition Problems

Q: My TLC/NMR shows a complex mixture of products with very little of the desired compound. What went wrong?

A: A complex mixture indicates that multiple side reactions are occurring at a rate comparable to the main reaction. This is almost always a temperature or stoichiometry problem.

• Cause 1: Poor Temperature Control. As mentioned, phosphorylation is exothermic. If the temperature rises uncontrollably, you can form various side products.

  • Mechanism: At higher temperatures, the highly reactive monochlorophosphate or dichlorophosphate intermediates can react with each other or with the desired product to form pyrophosphates and other oligomeric species.

  • Solution: Maintain the reaction temperature at 0 °C or below during the addition of the phosphorylating agent. Use a syringe pump for slow, controlled addition over a prolonged period (e.g., 1-2 hours). Ensure efficient stirring to dissipate heat.

• Cause 2: Incorrect Stoichiometry or Inefficient Base. Using an insufficient amount of a non-nucleophilic base (like triethylamine or pyridine) can lead to the buildup of HCl.[4] This acidic environment can catalyze the degradation of starting materials and products. Conversely, using a nucleophilic base or a large excess can lead to other side reactions.

  • Mechanism: HCl generated during phosphorylation must be scavenged. If not, it can protonate the starting alcohol, deactivating it towards phosphorylation, or catalyze hydrolysis of the sensitive phosphate intermediates.

  • Solution: Use at least one equivalent of a dry, non-nucleophilic base for every equivalent of HCl produced. The base should be added with the starting alcohol before the phosphorylating agent. A slight excess (1.05-1.1 eq) of the base is often beneficial.

Category C: Side Reactions & Byproduct Formation

Q: My mass spectrometry data shows a peak corresponding to a cyclic phosphate. How did this form and how can I prevent it?

A: Intramolecular cyclization is a common side reaction, especially when using a precursor like 2-chloro-2-oxo-1,3,2-dioxaphospholane.

• Mechanism: The reaction of an alcohol with 2-chloro-2-oxo-1,3,2-dioxaphospholane forms a phosphotriester intermediate. If the subsequent ring-opening step (e.g., with trimethylamine) is slow or incomplete, this intermediate can undergo further reactions. If another nucleophile is present in the molecule (or as an impurity), it can attack the phosphorus center, leading to undesired products. More commonly, the intermediate itself can be unstable.

  • Solution: Ensure the ring-opening step is driven to completion. This may involve using an excess of the nucleophile (e.g., trimethylamine), increasing the reaction time, or moderately increasing the temperature after the initial phosphorylation is complete. Ensure the starting diol is of high purity.

Q: How can I minimize hydrolysis of my product during workup?

A: While phosphodiesters are significantly more stable than phosphotriesters or acid chlorides, they are not immune to hydrolysis, particularly under strongly acidic or basic conditions.[5][6][7]

• Mechanism: Phosphodiester hydrolysis can be catalyzed by both acid and base. The workup procedure often involves pH adjustments, which can create conditions favorable for degradation if not carefully controlled.

  • Solution 1: Use a Buffered Quench. Instead of quenching the reaction with pure water or strong acid/base, use a chilled, buffered solution (e.g., saturated sodium bicarbonate or ammonium chloride) to neutralize reactive species while maintaining a pH range of ~6-8.

  • Solution 2: Minimize Time in Aqueous Phases. Perform extractions and washes quickly and at low temperatures. Zwitterionic products can sometimes be challenging to extract, prolonging their contact with aqueous layers.

  • Solution 3: Avoid High Temperatures. Do not use excessive heat when removing solvents on a rotary evaporator, as this can accelerate hydrolysis.

Category D: Workup & Purification Challenges

Q: I am losing the majority of my product during aqueous workup. How can I improve recovery?

A: The zwitterionic and highly polar nature of methyl phosphorylcholine makes it highly water-soluble and often insoluble in common organic solvents like ethyl acetate, hexanes, or dichloromethane.[3][8] Attempting a standard aqueous/organic extraction will almost certainly result in the product remaining in the aqueous layer.

• Solution 1: Solvent Evaporation & Trituration. After quenching the reaction, if a salt like triethylammonium chloride has precipitated, filter it off. Then, evaporate all volatile materials (solvent, excess base) under high vacuum. The resulting crude residue can then be triturated or washed with a solvent in which the product is insoluble but the impurities are soluble (e.g., cold acetone or acetonitrile).

• Solution 2: Ion Exchange Chromatography. This is the most robust method for purifying highly polar, zwitterionic compounds.

  • Procedure: Dissolve the crude product in water or a suitable buffer and load it onto a mixed-bed ion-exchange resin or sequential cation and anion exchange columns. Wash with deionized water to remove non-ionic impurities and salts. The zwitterionic product can then be eluted, or the retained impurities can be discarded.

• Solution 3: Precipitation/Crystallization. After removing the reaction solvent, dissolving the crude oil in a minimal amount of a polar solvent (like methanol or ethanol) and then adding a large volume of a less polar anti-solvent (like cold diethyl ether or acetone) can induce precipitation or crystallization of the product.

Section 3: Visual Guides & Data Tables

Troubleshooting Workflow

The following diagram provides a decision-making framework for diagnosing the cause of low yield.

Caption: Decision tree for troubleshooting low yield.

General Synthesis Workflow

This diagram illustrates a generic two-step synthesis of a phosphorylcholine derivative.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. books.rsc.org [books.rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. chem.tamu.edu [chem.tamu.edu]
• 6. pnas.org [pnas.org]
• 7. jaoc.samipubco.com [jaoc.samipubco.com]
• 8. 67881-98-5・りん酸2-(メタクリロイルオキシ)エチル2-(トリメチルアンモニオ)エチル・2-(Methacryloyloxy)ethyl 2-(Trimethylammonio)ethyl Phosphate・134-19361・132-19362【詳細情報】｜【合成・材料】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]

Technical Support Center: Optimizing the Solubility of Phosphorylcholine-Containing Biomaterials

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the solubilization of phosphorylcholine-containing compounds, with a primary focus on the widely used monomer 2-methacryloyloxyethyl phosphorylcholine (MPC) and its polymers, in physiological buffers. Our goal is to equip you with the foundational knowledge and practical steps to overcome common solubility challenges in your experiments.

Section 1: Frequently Asked Questions (FAQs) on Phosphorylcholine Solubility

This section addresses fundamental questions about the nature of phosphorylcholine compounds and the factors governing their behavior in solution.

Q1: What exactly is "methyl phosphorylcholine" and why is its solubility critical?

In a research and development context, "methyl phosphorylcholine" typically refers to molecules incorporating the phosphorylcholine (PC) headgroup, which is zwitterionic and mimics the outer surface of cell membranes.[1] The most common example is 2-methacryloyloxyethyl phosphorylcholine (MPC) , a monomer used to synthesize a variety of biocompatible polymers (poly-MPC or PMPC). These polymers are extensively used to create bio-inert surfaces on medical devices, develop drug delivery systems, and enhance the solubility of poorly water-soluble drugs.[2][3]

Proper dissolution is the first and most critical step for any application. Incomplete solubility can lead to:

• Inaccurate concentration measurements.

• Formation of aggregates that can cause adverse biological reactions.

• Reduced efficacy in drug delivery or surface coating applications.

• Inconsistent and non-reproducible experimental results.

Q2: What are the primary factors that influence the solubility of MPC-based polymers?

The solubility of a polymer containing MPC is not determined by the MPC unit alone but by a balance of several factors:

• Co-monomer Composition: MPC is often copolymerized with hydrophobic monomers like n-butyl methacrylate (BMA) or styrene to create amphiphilic polymers.[4][5] The ratio of hydrophilic MPC to the hydrophobic co-monomer is the single most important factor determining the polymer's overall solubility in aqueous solutions.[6]

• Molecular Weight: Higher molecular weight polymers may dissolve more slowly or have lower saturation solubility.[4]

• Solvent/Buffer System: While PMPC homopolymers are readily soluble in water, the choice of buffer, its pH, and ionic strength can significantly impact solubility, especially for copolymers.[4][7]

• Temperature: Temperature can influence solubility, though its effect can be complex and polymer-specific.[8][9]

• Presence of Co-solvents: Some organic solvents, like ethanol, can paradoxically decrease the solubility of PMPC in water, a phenomenon known as co-nonsolvency.[4][7]

Q3: Are there general guidelines for selecting a physiological buffer for dissolving MPC polymers?

Yes. For most applications involving MPC copolymers, standard physiological buffers are a good starting point.

• Phosphate-Buffered Saline (PBS): This is the most common and generally recommended buffer. The zwitterionic nature of the phosphorylcholine group makes PMPC's solubility remarkably stable across a range of ionic concentrations; it can even dissolve in saturated NaCl solutions.[4]

• HEPES, Tris-HCl: These are also suitable. However, always verify compatibility with your specific polymer and downstream application.

• pH Considerations: For pure PMPC, solubility is largely independent of pH in the physiological range.[7] However, if the copolymer contains pH-sensitive groups (like acrylic acid), the buffer's pH becomes critical. For instance, a copolymer of MPC and acrylic acid is insoluble under acidic conditions (pH 3) but dissolves at pH above 4 as the carboxylic acid groups deprotonate.[10]

Q4: How does temperature affect solubility?

For most phosphorylcholine-based compounds like L-α-glyceryl phosphorylcholine, solubility in aqueous and organic solvents generally increases with temperature.[8][9] This is because the dissolution process is often endothermic, meaning thermal energy helps to break down the solute's crystal lattice and promote solvation. For some complex MPC copolymers that form hydrogels, water content can increase with temperature.[4] However, for certain polymer systems, temperature can induce phase separation, so it is crucial to consult the manufacturer's data sheet or perform preliminary temperature-ranging studies.

Section 2: Troubleshooting Guide for Common Solubility Issues

This section provides a structured approach to diagnosing and solving specific problems you may encounter during the dissolution process.

Problem: Incomplete or Slow Dissolution of the MPC Polymer

You've added your polymer to a physiological buffer, but after a standard mixing time, you still observe undissolved particles or a cloudy suspension.

Workflow: Diagnosing and Solving Poor Dissolution

Below is a systematic workflow to troubleshoot this common issue.

Caption: A decision workflow for troubleshooting poor solubility of MPC polymers.

Problem: Formation of a Gel, Precipitate, or Haze Upon Adding a Co-solvent

You have a clear aqueous solution of your MPC polymer, but upon adding another solvent (e.g., ethanol for a subsequent experimental step), the solution becomes cloudy or a precipitate forms.

Cause: This is likely due to co-nonsolvency . While PMPC is soluble in both pure water and pure ethanol, it can become insoluble in specific mixtures of the two.[7] This occurs because the delicate balance of interactions between the polymer, water, and ethanol is disrupted. In the mixed solvent system, the preferential interactions between water and ethanol molecules can "squeeze out" the polymer chains, causing them to aggregate and precipitate.[7]

Solution:

• Avoid Critical Mixtures: If possible, avoid water/ethanol mixtures in the problematic range (typically 60-90% ethanol for PMPC homopolymers).[4]

• Change the Order of Addition: If your final formulation requires a co-solvent, try dissolving the polymer in the solvent it is most soluble in first, then slowly adding the second solvent under vigorous stirring.

• Dialysis: For buffer exchange, dialysis is a superior method to precipitation and re-dissolution, as it avoids problematic solvent compositions.

Section 3: Experimental Protocols & Data

Protocol: Preparation of a 10 mg/mL Stock Solution of an Amphiphilic MPC Copolymer (e.g., PMB) in PBS

This protocol provides a reliable method for solubilizing water-soluble copolymers of MPC and a hydrophobic monomer like n-butyl methacrylate (PMB).

• Weigh the Polymer: Accurately weigh the required amount of dry PMB powder in a sterile conical tube.

• Initial Wetting (Optional but Recommended): Add a small volume of a suitable organic solvent like 99% ethanol to wet the powder.[11] For example, add 100-200 µL of ethanol to 100 mg of polymer. Gently swirl to create a slurry. This step helps to break up polymer aggregates and facilitates hydration.

• Add Physiological Buffer: Add approximately 80% of the final required volume of sterile PBS (pH 7.4) to the tube.

• Agitate: Tightly cap the tube and mix vigorously using a vortex mixer for 1-2 minutes.

• Incubate with Mixing: Place the tube on a rotator or orbital shaker at room temperature. Allow it to mix for at least 1-2 hours. High molecular weight polymers may require longer dissolution times (overnight). Gentle heating to 37°C can accelerate the process, but ensure this is compatible with your polymer's stability.

• Final Volume Adjustment: Once the polymer is fully dissolved and the solution is clear, add PBS to reach the final desired volume. Mix gently to ensure homogeneity.

• Sterilization (Optional): If required, filter the final solution through a 0.22 µm syringe filter. Note that high-viscosity solutions may be difficult to filter.

Data Summary: Solubility of MPC Polymers in Common Solvents

The solubility of MPC-based polymers is highly dependent on their specific composition. The table below provides a general guide.

Polymer Type	Water / PBS	Ethanol	Methanol	Acetone / THF
PMPC Homopolymer	Highly Soluble[4]	Soluble[4]	Soluble[12]	Insoluble[4]
Poly(MPC-co-BMA) (PMB)	Soluble (if MPC ratio is high)[6]	Soluble[13]	Soluble[12]	Insoluble[14]
Poly(MPC-co-Styrene)	Soluble (if MPC ratio is high)[5]	Depends on ratio	Depends on ratio	Depends on ratio

Note: "Soluble" indicates that clear solutions can typically be formed, but the maximum concentration depends on molecular weight and the exact MPC/co-monomer ratio.

Section 4: Visualizing Key Concepts

The Zwitterionic Nature of MPC

The unique solubility characteristics of MPC polymers stem from the phosphorylcholine group, which contains both a negatively charged phosphate and a positively charged quaternary amine. This makes the group electrically neutral overall.[1]

Caption: Chemical structure of the MPC monomer highlighting its key functional regions.

References

• Ishihara, K., et al. (2019). Biomimetic polymers with phosphorylcholine groups as biomaterials for medical devices. PMC. Available at: [Link]

• Zhang, Y., et al. (2024). Solubility determination and thermodynamic model analysis of L-α-glyceryl phosphorylcholine in different organic solvents of 278.15 K to 323.15 K. PubMed. Available at: [Link]

• Inoue, T., & Uematsu, H. (2004). Solubility of phosphorylcholine () and L-h-glycerophosphorylchorine (?) in mixed solvents of water + acetone and water + dimethylsulfoxide. ResearchGate. Available at: [Link]

• Yoshie, K., & Ishihara, K. (2022). Improvement of Oral Absorption of Poorly Water-Soluble Drugs by Solid Dispersions with Amphiphilic Phospholipid Polymer. J Pharm Sci.

• Konno, T., et al. (2004). Enhancement of drug solubility and absorption by copolymers of 2-methacryloyloxyethyl phosphorylcholine and n-butyl methacrylate. J-STAGE. Available at: [Link]

• Zhang, Y., et al. (2024). Solubility determination and thermodynamic model analysis of L-α-glyceryl phosphorylcholine in different organic solvents of 278.15 K to 323.15 K. DOI. Available at: [Link]

• Mori, H., et al. (2021). Thermo-Responsive Behavior of Mixed Aqueous Solution of Hydrophilic Polymer with Pendant Phosphorylcholine Group and Poly(Acrylic Acid). MDPI. Available at: [Link]

• Krysiak, S., et al. (2024). Diblock Copolymers of Methacryloyloxyethyl Phosphorylcholine and Dopamine Methacrylamide: Synthesis and Real-Time Adsorption Dynamics by SEIRAS and RAIRS. ACS Publications. Available at: [Link]

• Iwasaki, Y., et al. (2001). Water-Soluble 2-Methacryloyloxyethyl Phosphorylcholine Copolymer as a Novel Synthetic Blocking Reagent in Immunoassay System. ResearchGate. Available at: [Link]

• Ishihara, K. (2019). 2-Methacryloyloxyethyl Phosphorylcholine Polymers. Royal Society of Chemistry. Available at: [Link]

• Goda, T., et al. (2006). Preparation of cross-linked biocompatible poly(2-methacryloyloxyethyl phosphorylcholine) gel and its strange swelling behavior in water/ethanol mixture. PubMed. Available at: [Link]

• Hirota, K., et al. (2022). Hydrophobic 2-methacryloyloxyethyl phosphorylcholine polymer inhibits peri-implantitis-causing bacterial adhesion on titanium ma. Scientific Reports.

• Liu, Y., et al. (2023). Site-oriented conjugation of poly(2-methacryloyloxyethyl phosphorylcholine) for enhanced brain delivery of antibody. Semantic Scholar. Available at: [https://www.semanticscholar.org/paper/Site-oriented-conjugation-of-poly(2-methacryloyloxyethyl-Liu-Zhang/69f53e198656606a59132204c32b5042614b8a73]([Link]

• Nam, J., et al. (2022). Magnetic Nanoparticles Stabilized by Phosphorylcholine-Containing Polymer for Label-Free C-Reactive Protein Detection. ACS Omega.

• Moro, T., et al. (2010). Lubricity and stability of poly(2-methacryloyloxyethyl phosphorylcholine) polymer layer on Co-Cr-Mo surface for hemi-arthroplasty to prevent degeneration of articular cartilage. PubMed. Available at: [Link]

• Konno, T., et al. (2004). Enhancement of drug solubility and absorption by copolymers of 2-methacryloyloxyethyl phosphorylcholine and n-butyl methacrylate. PubMed. Available at: [Link]

• Sathish, S., et al. (2014). In-Situ Coating of 2-Methacryloyloxyethyl Phosphorylcholine Polymer on Polysulfone Hollow Fiber Membranes for. Ingenta Connect. Available at: [Link]

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• 5. researchgate.net [researchgate.net]
• 6. Enhancement of drug solubility and absorption by copolymers of 2-methacryloyloxyethyl phosphorylcholine and n-butyl methacrylate [jstage.jst.go.jp]
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• 14. researchgate.net [researchgate.net]

preventing hydrolysis and degradation of methyl phosphorylcholine

Welcome to the Advanced Lipid & Choline Ester Support Center . I am the Senior Application Scientist overseeing lipidomics and biomaterials stability.

Methyl phosphorylcholine (MPC) and related choline phosphomonoesters are critical components in drug delivery systems, biomaterials, and lipidomic research. While the zwitterionic, betaine-like structure of phosphorylcholine grants it remarkable baseline stability compared to typical ester-linked lipids , it is not invincible. The primary culprits behind its degradation are not spontaneous chemical decomposition, but rather environmental moisture (deliquescence), enzymatic cleavage, and extreme pH environments during sample preparation.

This guide moves beyond basic handling instructions. Here, we dissect the causality of MPC hydrolysis and provide self-validating protocols to ensure your molecules remain structurally intact from the freezer to the mass spectrometer.

Section 1: Troubleshooting & Causality FAQs

Q1: My MPC stock solution shows significant degradation (free choline and phosphate) after a month at -20°C. What is driving this hydrolysis if it's frozen? The Causality: Phosphorylcholine derivatives are highly deliquescent, meaning they actively absorb moisture from the air . Every time you open a cold vial in a humid laboratory, atmospheric moisture condenses on the powder or inside the solvent. Over time, even at -20°C, this localized water acts as a nucleophile. The partial positive charge on the phosphorus atom makes it susceptible to nucleophilic attack, leading to the slow cleavage of the phosphoester bond. The Solution: Never open a vial straight from the freezer. Allow it to equilibrate to room temperature in a desiccator. Always store the compound dissolved in a high-purity, anhydrous organic solvent (like methanol or chloroform) under an argon blanket .

Q2: We are running cell-based assays, and the MPC signal disappears within hours. Is it chemically unstable at physiological pH? The Causality: At a neutral pH of 7.4, the zwitterionic structure of MPC is chemically highly stable . Your loss of signal is entirely enzymatic. Biological matrices (serum, cell lysates, tissues) contain highly active phosphatases (e.g., serum phosphatase, sphingomyelin phosphodiesterase) that specifically target and hydrolyze the phosphate-choline linkage . The Solution: You must chemically inhibit these enzymes. Supplement your assay buffers with broad-spectrum phosphatase inhibitors (like sodium orthovanadate and sodium fluoride) and EDTA to chelate the divalent cations (Mg²⁺, Zn²⁺) that these enzymes require for catalytic function.

Q3: Can I use strong acids to stop my biological reaction prior to LC-MS/MS analysis? The Causality: While phosphorylcholine is surprisingly resilient to mild acids—only ~15% hydrolyzes after 5 hours in 1 M HCl at 100°C —combining strong acids with heat during extraction will force hydrolysis. Protonation of the phosphate oxygen increases the electrophilicity of the phosphorus atom, accelerating nucleophilic attack by water [[1]]([Link]). Alkaline conditions are even more destructive; refluxing with barium hydroxide causes complete hydrolysis in just 4 hours . The Solution: Quench reactions using organic solvent precipitation (e.g., cold methanol/acetonitrile) rather than extreme pH shifts. This denatures the enzymes instantly without altering the pH to hydrolytic extremes.

Section 2: Quantitative Stability Profile

To better predict the lifespan of your MPC during experiments, reference the empirical stability data below.

Environmental Condition	Exposure Time	Degradation Extent	Causality / Mechanism
1 M HCl at 100°C	5 Hours	~15% Hydrolyzed	Acid-catalyzed nucleophilic attack on the phosphoester bond [[2]]().
Refluxing Barium Hydroxide	4 Hours	100% Hydrolyzed	Base-catalyzed saponification-like cleavage .
Ambient Air (Solid State)	Days	High	Deliquescence-driven auto-hydrolysis via hygroscopic moisture absorption .
Aqueous Buffer (pH 7.4, 4°C)	Weeks	< 5% Hydrolyzed	Steric and electronic shielding provided by the zwitterionic betaine structure .

Section 3: Self-Validating SOP for MPC Preparation and Storage

A protocol is only a hypothesis until it is analytically proven. Follow this self-validating Standard Operating Procedure (SOP) to guarantee 99%+ integrity of your MPC stocks.

Step 1: Thermal Equilibration (Moisture Prevention)

• Action: Remove the sealed MPC vial from the -20°C freezer and place it in a vacuum desiccator for 30 minutes before opening.

• Causality: This prevents ambient humidity from condensing on the cold glass and introducing water into the deliquescent powder.

Step 2: Anhydrous Solubilization

• Action: In a dry environment (preferably a glove box), dissolve the MPC powder in a high-purity, anhydrous organic solvent (e.g., LC-MS grade Methanol or Ethanol) to create a concentrated stock (e.g., 10 mg/mL).

• Causality: Storing the compound in an anhydrous environment removes the nucleophile (water) required for phosphoester hydrolysis .

Step 3: Inert Aliquoting and Sealing

• Action: Divide the stock into single-use aliquots in amber glass vials. Purge the headspace of each vial with a gentle stream of Argon gas for 5 seconds. Seal tightly with Teflon-lined caps.

• Causality: Argon is heavier than air and displaces residual moisture and oxygen. Teflon caps prevent the leaching of plasticizers (which occurs with standard rubber/silicone septa) and provide a superior moisture barrier .

Step 4: Analytical Validation (The Self-Validating Step)

• Action: Before beginning your biological assay, take one aliquot, dry it under nitrogen, reconstitute in your mobile phase, and run it through HPLC-ELSD or LC-MS/MS.

• Causality: You must establish a baseline. Verify the absence of the primary hydrolysis products (free choline and phosphate derivatives) to confirm that your storage protocol was successful.

Section 4: Mechanistic Diagram of Degradation and Prevention

Figure 1: Pathways of methyl phosphorylcholine degradation and targeted stabilization strategies.

Section 5: References

• "Optimisation of acid hydrolysis conditions of choline esters and mass spectrometric determination of total choline in various foods - PMC", National Institutes of Health (NIH).[Link]

• "Synthesis and Hydration Behavior of a Hydrolysis-Resistant Quasi-Choline Phosphate Zwitterionic Polymer | Biomacromolecules", ACS Publications.[Link]

Sources

• 1. Optimisation of acid hydrolysis conditions of choline esters and mass spectrometric determination of total choline in various foods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]

reducing non-specific binding in methyl phosphorylcholine immunoassays

Technical Support Center: Optimizing Immunoassays with Methyl Phosphorylcholine (MPC) Polymers

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter assay development challenges related to sensitivity limits and background noise. Traditional blocking agents—such as Bovine Serum Albumin (BSA) or casein—often suffer from lot-to-lot variability, biological contamination risks, and insufficient suppression of non-specific binding (NSB) in complex matrices.

To overcome these limitations, 2-Methacryloyloxyethyl phosphorylcholine (MPC) polymers (e.g., Lipidure®) offer a fully synthetic, biomimetic alternative. By mimicking the zwitterionic phospholipid bilayer of cell membranes, MPC polymers create a super-hydrophilic hydration layer that thermodynamically resists protein adsorption and stabilizes immobilized capture antibodies[1][2].

Below, you will find our comprehensive troubleshooting guide, quantitative data comparisons, and validated experimental protocols designed to help you integrate MPC polymers into your workflows successfully.

Mechanism of Action

Mechanism of MPC polymers forming a hydration layer to repel non-specific proteins.

Troubleshooting Guides & FAQs

Q1: I have substituted BSA with an MPC polymer blocking buffer, but I am still observing high background noise. What is the mechanistic cause, and how do I fix it? Answer: High background despite MPC blocking usually stems from either insufficient polymer concentration, inadequate drying, or cross-reactivity with the detection antibody. Causality: MPC polymers rely on the formation of a dense, free-water hydration layer[2]. If the polymer concentration is too low, bare hydrophobic patches remain on the polystyrene plate, leading to Vroman-effect protein adsorption[2]. Conversely, if the plate is not dried completely after blocking, the polymer may desorb during subsequent wash steps. Resolution:

• Titrate the MPC Polymer: Ensure you are using the optimal working concentration (typically 0.1% to 0.5% w/v).

• Curing Step: After aspirating the MPC blocking buffer, dry the plates overnight at room temperature or at 37°C for 2 hours. This physical curing anchors the hydrophobic moieties (e.g., butyl methacrylate in poly(MPC-co-BMA)) to the plate, orienting the hydrophilic phosphorylcholine groups outward to interact with the aqueous phase[1][3].

Q2: How does MPC compare quantitatively to BSA or Casein in terms of blocking efficiency and antibody stabilization? Answer: MPC polymers are significantly superior due to their synthetic purity and zwitterionic nature, which prevents the structural denaturation of immobilized proteins[1][3]. Traditional proteins like BSA can undergo conformational changes upon adsorption, exposing hydrophobic patches that actually promote secondary non-specific binding.

Quantitative Comparison of Blocking Agents

Parameter	BSA (1% w/v)	Casein (1% w/v)	MPC Polymer (0.1% w/v)	Causality / Mechanism
Non-Specific Binding (NSB) Reduction	~70-80%	~80-85%	>95%	Zwitterionic hydration layer sterically repels proteins[2][4].
Residual Antibody Activity (after 15 days)	~20-30%	~30%	>50-91%	Prevents unfolding of capture antibodies by maintaining a native-like aqueous microenvironment[1][3].
Lot-to-Lot Variability	High	High	Negligible	Fully synthetic chemical synthesis[4].
Biological Risk (TSE/BSE)	Present	Present	None	No animal-derived components[4][5].

Q3: Can MPC polymers be used to block magnetic beads or in lateral flow assays (LFAs)? Answer: Yes. In fact, MPC polymers are highly recommended for bead-based chemiluminescent enzyme immunoassays (CLEIA) and LFAs[4][5]. Causality: In bead-based assays, the high surface-area-to-volume ratio exacerbates NSB. Adding MPC polymer directly to the antibody diluent (e.g., 0.1x volume) coats the beads dynamically, preventing the enzyme-labeled detection antibodies from non-specifically adsorbing to the bead surface[5][6]. In LFAs, MPC improves the dispersion of gold colloids or latex particles, acting as a sensitizer that enhances fluidic flow and signal-to-noise ratios[4][6].

Decision tree for troubleshooting high non-specific binding in immunoassays.

Experimental Protocols

To ensure self-validating and reproducible results, follow these standardized methodologies for integrating MPC polymers into your workflows.

Protocol 1: Step-by-Step Methodology for ELISA Plate Blocking

Objective: To create a highly hydrated, non-fouling surface on polystyrene 96-well plates.

• Coating: Coat the 96-well microplate with your capture antibody (e.g., 1-10 µg/mL in PBS). Incubate overnight at 4°C.

• Washing: Aspirate the coating solution and wash the plate 3 times with 300 µL/well of Wash Buffer (PBS containing 0.05% Tween-20).

• Blocking: Add 200 µL/well of MPC Polymer solution (diluted to 0.1% - 0.5% w/v in PBS or TBS)[5].

• Incubation: Incubate for 1 to 2 hours at room temperature.

• Curing (Critical Step): Aspirate the blocking buffer completely. Do not wash. Dry the plate overnight at room temperature in a desiccator, or at 37°C for 2 hours. This ensures the hydrophobic segments of the polymer irreversibly anchor to the plate, preventing desorption[5].

• Storage: Store the blocked plates in sealed foil pouches with desiccant at 4°C until use.

Protocol 2: Step-by-Step Methodology for Magnetic Bead Blocking (Dynamic Blocking)

Objective: To suppress the non-specific adsorption of enzyme-labeled antibodies onto magnetic beads during the assay.

• Preparation: Prepare your magnetic beads conjugated with the capture antibody (e.g., 170 µg/mL suspension)[6].

• Primary Blocking: Add an equal volume of MPC Polymer (diluted 5-fold in TBS) to the bead suspension. Incubate for 1 hour at room temperature with gentle rotation[6].

• Washing: Place the tube on a magnetic rack, discard the supernatant, and wash the beads twice with TBS.

• Assay Diluent Spiking: During the assay, when adding the enzyme-labeled detection antibody (e.g., AP-IgG or HRP-IgG), spike the antibody diluent with 0.1x volume of MPC Polymer[5][6].

• Incubation & Readout: Proceed with standard incubation and washing steps. The presence of MPC in the liquid phase dynamically protects the bead surface and stabilizes the conjugate[6].

Sources

• 1. researchgate.net [researchgate.net]
• 2. Biomimetic polymers with phosphorylcholine groups as biomaterials for medical devices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. MPC-Polymer - NAGASE | Europe [nagase.eu]
• 5. Diagnostic reagents｜Life Science｜Business｜NOF CORPORATION [nof.co.jp]
• 6. Additives for Diagnostics / NOF Europe [nofeurope.com]

Technical Support Center: Improving Coupling Efficiency of Methyl Phosphorylcholine to Biosensors

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on covalently immobilizing 2-methacryloyloxyethyl phosphorylcholine (MPC) and its derivatives onto biosensor surfaces. Our goal is to help you overcome common challenges, optimize your experimental protocols, and achieve high coupling efficiency for robust and reliable biosensor performance.

MPC is a zwitterionic monomer highly valued for creating bio-inert surfaces that resist non-specific protein adsorption and cell adhesion.[1] This property is critical for enhancing the signal-to-noise ratio and overall performance of biosensors. However, efficiently and stably coupling this small molecule to a sensor surface can be challenging. This guide provides troubleshooting workflows, detailed protocols, and the scientific rationale behind key experimental steps.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable chemistry for coupling MPC to a biosensor? A1: The most prevalent and robust method is amine coupling, which utilizes 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[2][3][4] This chemistry covalently links an amine-functionalized MPC derivative to a carboxylated biosensor surface. The process involves activating the surface's carboxyl groups with EDC/NHS to form a semi-stable NHS ester, which then readily reacts with the primary amine on the MPC molecule to form a stable amide bond.[3][5]

Q2: What is the optimal pH for the EDC/NHS coupling reaction? A2: EDC/NHS chemistry is a two-step process with distinct optimal pH ranges for each step.

• Activation Step: The activation of carboxyl groups by EDC is most efficient in a slightly acidic environment, typically between pH 4.5 and 6.0 .[6][7][8] MES buffer is a common and recommended choice for this step.[7][8]

• Coupling Step: The reaction of the activated NHS-ester with the primary amine of the MPC derivative is favored at a neutral to slightly basic pH, typically between pH 7.0 and 8.5 .[6][7][8] Phosphate-buffered saline (PBS) or HEPES are suitable buffers for this stage.[8]

Q3: How can I confirm that MPC has been successfully coupled to the biosensor surface? A3: Confirmation of successful immobilization can be performed using various surface analysis techniques. For platforms like Surface Plasmon Resonance (SPR), the immobilization process can be monitored in real-time by observing the increase in response units (RU) upon ligand injection.[5][9] Other methods include X-ray Photoelectron Spectroscopy (XPS) to detect the phosphorus and nitrogen atoms unique to MPC[10], and contact angle measurements, where a successfully coated hydrophilic MPC surface will show a significant decrease in water contact angle.

Q4: Why is a final "deactivation" or "blocking" step necessary? A4: The deactivation step, typically performed by injecting a small molecule with a primary amine like ethanolamine, is crucial for quenching any unreacted NHS-esters on the sensor surface.[5][11] If these reactive groups are not blocked, they can bind non-specifically to amine groups on the analyte during subsequent experiments, leading to high background signal and inaccurate results. This step ensures that all subsequent binding events are specific to the immobilized MPC.

Troubleshooting Guide

This guide addresses the most common issues encountered during the immobilization of MPC derivatives onto biosensor surfaces.

Problem 1: Low Coupling Efficiency or No Signal Change

Low or no response during the coupling step is a frequent issue, often pointing to problems with reagents or reaction conditions.[6][8]

Caption: Troubleshooting logic for low MPC coupling signal.

Potential Cause	Explanation & Causality	Recommended Solution
1. Degraded EDC/NHS Reagents	EDC and NHS are highly sensitive to moisture.[6][8] Improper storage or handling leads to hydrolysis, rendering them inactive. If the reagents are inactive, the carboxyl groups on the sensor surface will not be activated, and no coupling can occur.	Store EDC and NHS desiccated at -20°C.[6][8] Always allow vials to warm to room temperature before opening to prevent condensation.[6] Prepare solutions immediately before use, as they are not stable in aqueous buffers.[7] For frequent use, aliquot reagents into smaller, single-use vials.[8]
2. Incorrect pH of Buffers	The two primary reactions (activation and coupling) have opposing optimal pH ranges. Using a buffer outside the 4.5-6.0 range for activation will result in poor formation of the O-acylisourea intermediate.[6][7] Using a buffer outside the 7.0-8.5 range for coupling will result in poor nucleophilic attack by the amine, as it may be protonated.	Use a non-amine, slightly acidic buffer like MES for the activation step.[7][8] For the coupling step, use a neutral to slightly basic buffer like PBS or HEPES.[8] A two-step protocol with a buffer exchange or pH adjustment between steps is highly recommended.[6][7]
3. Competing Nucleophiles in Buffers	Buffers containing primary amines (e.g., Tris, Glycine) or carboxylates (e.g., Acetate) will compete with the intended reaction.[8] Amine-containing buffers will react with the activated NHS-esters, while carboxyl-containing buffers will compete for activation by EDC.	AVOID using buffers such as Tris, glycine, or acetate.[8] Ensure your MPC derivative solution is also in a non-competing buffer.
4. Hydrolysis of Reactive Intermediates	The O-acylisourea intermediate formed by EDC and the subsequent NHS-ester are both susceptible to hydrolysis in aqueous solutions.[4][7] The longer these intermediates are exposed to the aqueous environment before reacting with the amine, the lower the final coupling yield will be.	Minimize the time between the activation and coupling steps.[7] Have the MPC derivative solution prepared and ready for injection immediately following the surface activation step.

Problem 2: High Background Signal or Non-Specific Binding

This issue suggests that while coupling may have occurred, the resulting surface does not effectively resist non-specific interactions, undermining the primary purpose of using MPC.

Potential Cause	Explanation & Causality	Recommended Solution
1. Incomplete Deactivation	After the MPC coupling step, unreacted NHS-esters may remain on the surface. These highly reactive groups will covalently bind to any primary amines, including those on your target analyte, causing significant non-specific binding.	Always include a deactivation step after MPC coupling. Inject a solution of 1 M Ethanolamine-HCl, pH 8.5 for 5-7 minutes to quench all remaining active esters.[5][11]
2. Insufficient MPC Surface Density	If the MPC molecules are too sparsely coupled, patches of the underlying sensor surface may remain exposed. These exposed areas can contribute to non-specific binding of proteins or other molecules from the sample.	Re-optimize the coupling reaction to achieve a higher immobilization level (see Problem 1). Consider increasing the concentration of the MPC derivative or the incubation time. For some applications, using a PEG linker to attach the MPC can improve surface coverage and anti-fouling properties.
3. Contaminated Surface or Buffers	Particulates or contaminants in the running buffer or on the sensor chip can create sites for non-specific binding and interfere with the optical detection system of the biosensor.[12]	Use high-quality, filtered, and degassed buffers for all steps. Ensure the sensor surface is clean before beginning the immobilization procedure by following the manufacturer's recommended cleaning and conditioning protocols.

Experimental Protocols & Methodologies

Protocol 1: EDC/NHS Coupling of Amine-MPC to a Carboxylated Sensor Surface

This protocol provides a general workflow for immobilizing an amine-functionalized MPC derivative onto a standard carboxylated (e.g., CM5) biosensor chip.

Caption: Step-by-step workflow for amine coupling of MPC.

• Activation Buffer: 0.1 M MES, pH 5.5

• Coupling Buffer: 1X PBS or 10 mM HEPES, pH 7.4

• Activation Solution: 0.4 M EDC and 0.1 M NHS in ultrapure water. Prepare immediately before use by mixing equal volumes of stock solutions.[11]

• MPC Solution: 0.1 - 1.0 mg/mL of amine-functionalized MPC derivative dissolved in Coupling Buffer.

• Deactivation Solution: 1 M Ethanolamine-HCl, adjusted to pH 8.5.[11]

• System Priming & Surface Conditioning:

  • Equilibrate the biosensor system with running buffer (typically the Coupling Buffer, e.g., PBS pH 7.4).

  • Perform any manufacturer-recommended surface conditioning or cleaning cycles to ensure the carboxylated surface is pristine.

• Surface Activation:

  • Inject the freshly prepared EDC/NHS mixture over the sensor surface for 7 minutes at a flow rate of 10 µL/min.[11][13] This activates the carboxyl groups to form reactive NHS-esters.

• MPC Coupling:

  • Immediately following activation, inject the amine-MPC solution over the activated surface. The required contact time and concentration may need optimization, but a 7-minute injection is a good starting point.[11] The primary amines on the MPC will react with the NHS-esters to form stable amide bonds.

• Deactivation (Blocking):

  • Inject the 1 M Ethanolamine-HCl (pH 8.5) solution for 7 minutes at 10 µL/min.[11] This step deactivates any remaining NHS-esters on the surface, preventing subsequent non-specific binding.

• Stabilization and Baseline:

  • Wash the surface with several pulses of a regeneration solution (e.g., 10 mM Glycine-HCl, pH 2.5) if compatible with the sensor, followed by extensive washing with the running buffer until a stable baseline is achieved. This removes any non-covalently bound material. The final stable baseline reflects the amount of successfully immobilized MPC.

Reference List

• Chen, S., Zheng, J., Li, L., & Jiang, S. (2005). Strong Resistance of Phosphorylcholine Self-Assembled Monolayers to Protein Adsorption: Insights into Nonfouling Properties. Journal of the American Chemical Society.

• BenchChem. (2026). Technical Support Center: Troubleshooting Low Yield in EDC/NHS Coupling Reactions. BenchChem.

• Bangs Laboratories, Inc. (2025). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS.

• Dynamic Biosensors. (n.d.). Reagents. Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Optimizing EDC/NHS Coupling with PEGylated Carboxylic Acid. BenchChem.

• BenchChem. (2026). Technical Support Center: Troubleshooting EDC/NHS Coupling Reactions. BenchChem.

• DeMarco, R., & Lim, S. (2012). Attaching biological probes to silica optical biosensors using silane coupling agents. Journal of Visualized Experiments.

• Dynamic Biosensors. (n.d.). Amine Coupling Kit 1. Retrieved from [Link]

• SPRpages. (2022). Amine-coupling. Retrieved from [Link]

• Bio-Rad Laboratories. (2014). Ligand Immobilization in Protein Interaction Studies — An Unattended Amine Coupling Protocol with Automatic Coinjection Activation. Bio-Radiations.

• Ren, Y., et al. (2012). Artificial Intelligence Techniques to Optimize the EDC/NHS-Mediated Immobilization of Cellulase on Eudragit L-100. MDPI.

• Starodub, N. F., et al. (2000). Biochemical passivation of metal surfaces for sensor application. SPIE Proceedings.

• Ren, Y., et al. (2012). Artificial intelligence techniques to optimize the EDC/NHS-mediated immobilization of cellulase on Eudragit L-100. PubMed.

• Ciaurriz, P., et al. (2017). Chemical Functionalization of Plasmonic Surface Biosensors: A Tutorial Review on Issues, Strategies, and Costs. ACS Applied Materials & Interfaces.

• Cytiva. (n.d.). Amine coupling of ligand to Biacore sensor chips. Retrieved from [Link]

• G-Biosciences. (2017). High Efficiency & Stability Protein CrossLinking with EDC & NHS. Retrieved from [Link]

• XanTec bioanalytics GmbH. (2019). Easy, gentle and controlled ligand immobilization using Click Coupling. Retrieved from [Link]

• Dixit, C. K. (2013). How can we assess the optimal concentration of EDC and NHS for conjugation reaction? ResearchGate.

• Hasegawa, M., et al. (2018). Surface modifications and oxidative degradation in MPC-grafted highly cross-linked polyethylene liners retrieved from short-term total hip arthroplasty. PubMed.

• Wang, J. (2022). Device integration of electrochemical biosensors. Nature Biomedical Engineering.

• Sharma, S., et al. (2022). Passivation Strategies for Enhancing Solution-Gated Carbon Nanotube Field-Effect Transistor Biosensing Performance and Stability in Ionic Solutions. ACS Applied Nano Materials.

• Kvach, M. V., et al. (2013). A surface plasmon resonance-based method for monitoring interactions between G protein-coupled receptors and interacting proteins. Methods in Molecular Biology.

• Thibaudeau, L., et al. (2014). Indispensable Platforms for Bioimmobilization: Maleimide-Based Thiol Reactive Hydrogels. Bioconjugate Chemistry.

• Frontiers. (2024). Surface-modified CMOS biosensors. Retrieved from [Link]

• Merck Millipore. (n.d.). Microsphere Coupling—Two-step EDC/Sulfo NHS Covalent Coupling Procedure.

• AIP Publishing. (2025). Surface passivation of the photoelectric sensors as a label-free modality to detect target molecules. Journal of Applied Physics.

• ResearchGate. (2014). Gene chip/PCR-array analysis of tissue response to 2-methacryloyloxyethyl phosphorylcholine (MPC) polymer surfaces.

• ResearchGate. (n.d.). Effects of MPC polymer modification on the surface antithrombogenicity and biocompatibility.

• SPRpages. (2022). Ligand coupling. Retrieved from [Link]

• ACS Publications. (2023). Surface Passivation Method for the Super-repellence of Aqueous Macromolecular Condensates. Langmuir.

• ResearchGate. (2018). EDC/NHS coupling chemistry?.

• Reddit. (2016). Any good ways to better the yields of EDCI couplings of N-hydroxysuccinimide to carboxylic acids?. r/chemistry.

• ACS Publications. (1991). Use of maleimide-thiol coupling chemistry for efficient syntheses of oligonucleotide-enzyme conjugate hybridization probes. Bioconjugate Chemistry.

• PMC. (2024). The Influence of Various Crosslinking Conditions of EDC/NHS on the Properties of Fish Collagen Film.

• ACS Publications. (2008). End-Functionalized Phosphorylcholine Methacrylates and their Use in Protein Conjugation. Biomacromolecules.

• PubMed. (2010). MPC polymer regulates fibrous tissue formation by modulating cell adhesion to the biomaterial surface.

• Semantic Scholar. (2023). Strong Coupling between Surface Plasmon Resonance and Exciton of Labeled Protein–Dye Complex for Immunosensing Applications.

• ACS Publications. (2008). Poly(2-methacryloyloxyethyl phosphorylcholine) for Protein Conjugation.

• PMC. (2023). Site-oriented conjugation of poly(2-methacryloyloxyethyl phosphorylcholine) for enhanced brain delivery of antibody.

• HKUST Research Portal. (n.d.). Polymer surface modification and characterization.

• ResearchGate. (n.d.). Poly(2-methacryloyloxyethyl phosphorylcholine) for Protein Conjugation.

• Wikipedia. (n.d.). Plasmon coupling. Retrieved from [Link]

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• 1. MPC polymer regulates fibrous tissue formation by modulating cell adhesion to the biomaterial surface - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. info.gbiosciences.com [info.gbiosciences.com]
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• 13. Ligand coupling [sprpages.nl]

Navigating the Complexities of Methyl Phosphorylcholine ¹H-NMR: A Technical Support Guide

For Immediate Release

Researchers, scientists, and drug development professionals frequently utilize ¹H-NMR spectroscopy to characterize methyl phosphorylcholine and its derivatives, critical components in various biological and pharmaceutical systems. However, a common and significant challenge in acquiring clean, interpretable spectra is the issue of overlapping peaks. This guide, developed by our senior application scientists, provides a comprehensive technical support center to troubleshoot and resolve these spectral complexities.

Frequently Asked Questions (FAQs)

Q1: Why are the N-methyl protons of methyl phosphorylcholine appearing as a broad singlet instead of a sharp peak?

A1: This is often due to unresolved coupling to the quadrupolar ¹⁴N nucleus and can also be influenced by the solvent environment and the rate of chemical exchange. The electric quadrupole moment of the ¹⁴N nucleus can lead to efficient relaxation, causing broadening of the adjacent proton signals.

Q2: My methylene proton signals (-CH₂-O-P and -CH₂-N⁺) are overlapping. What is the quickest way to try and resolve them?

A2: A simple first step is to change the deuterated solvent.[1][2][3][4] The chemical shifts of these protons are often sensitive to the solvent's polarity and hydrogen bonding capacity.[1][2][3][4] Switching from D₂O to a solvent like DMSO-d₆ or methanol-d₄ can alter the chemical environment enough to induce separation of the signals.[1][3][4]

Q3: I suspect a pH issue is causing my peaks to shift and overlap. How can I confirm this?

A3: The chemical shifts of the protons near the phosphate group are particularly sensitive to pH changes.[5][6] You can confirm this by preparing two samples at slightly different, known pH values (e.g., pH 6.5 and 7.5) and comparing the spectra. A noticeable shift in the methylene protons adjacent to the phosphate group would indicate a pH-dependent effect.[5]

In-Depth Troubleshooting Guides

Problem 1: Poor Resolution of the N-Methyl Singlet

The nine equivalent protons of the trimethylammonium group [-N⁺(CH₃)₃] should ideally appear as a sharp singlet. Broadening or splitting of this peak can obscure underlying information and complicate quantification.

Causality:

• ¹⁴N Quadrupolar Coupling: The primary cause of broadening is often the interaction with the quadrupolar ¹⁴N nucleus.[7] This interaction provides a relaxation pathway that shortens the T₂ relaxation time of the methyl protons, leading to broader lines.

• Chemical Exchange: If the methyl phosphorylcholine is involved in dynamic exchange processes, such as binding to another molecule or conformational changes, the rate of this exchange can influence the peak shape.

Troubleshooting Protocol:

• Temperature Variation: Acquire spectra at different temperatures. Increasing the temperature can sometimes decouple the proton from the nitrogen by increasing the rate of quadrupolar relaxation, resulting in a sharper singlet.

• Proton Decoupling: While less common for ¹H NMR, specialized pulse sequences can be employed to decouple the protons from the nitrogen.

• Use of a Higher Field Spectrometer: A spectrometer with a higher magnetic field strength will increase the chemical shift dispersion, which can help to better resolve the singlet from any overlapping signals.[8]

Problem 2: Overlapping Methylene Proton Signals (-CH₂-O-P and -CH₂-N⁺)

The two methylene groups in methyl phosphorylcholine are chemically distinct but can have very similar chemical shifts, leading to significant overlap, which hinders accurate integration and coupling constant analysis.

Causality:

The electron-withdrawing effects of the phosphate and ammonium groups are the primary determinants of the chemical shifts of the adjacent methylene protons. Subtle changes in the molecular conformation, solvent interactions, and pH can alter the electronic environment of these protons, causing their signals to move closer together or further apart.[9][10]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for overlapping methylene peaks.

Detailed Protocols:

• Protocol 1: Solvent Titration

  • Prepare a stock solution of methyl phosphorylcholine in a common deuterated solvent (e.g., D₂O).

  • Acquire a standard ¹H-NMR spectrum.

  • In a separate NMR tube, dissolve the sample in a different deuterated solvent of varying polarity (e.g., Methanol-d₄, DMSO-d₆).[1][2][3][4]

  • Acquire spectra in each solvent and compare the chemical shifts of the methylene protons.

Solvent	Dielectric Constant (ε)	Typical Effect on Methylene Protons
D₂O	78.5	Often results in significant overlap due to strong hydration.
Methanol-d₄	32.6	Can induce shifts due to changes in hydrogen bonding.
DMSO-d₆	46.7	Its high polarity can significantly alter the chemical environment.[4]

• Protocol 2: pH Adjustment

  • Prepare a buffered solution of methyl phosphorylcholine in D₂O (e.g., using phosphate buffer).

  • Acquire a baseline spectrum at a neutral pH (e.g., 7.0).

  • Prepare two additional samples, adjusting the pH to be slightly acidic (e.g., 6.0) and slightly basic (e.g., 8.0) using dilute DCl or NaOD.

  • Acquire spectra at each pH and observe the movement of the methylene peaks. The protons closer to the phosphate group will typically show a more pronounced pH-dependent shift.[5][6]

• Protocol 3: Advanced 2D NMR Techniques When simple adjustments are insufficient, 2D NMR experiments can provide the necessary resolution by spreading the signals into a second dimension.[11][12][13]

  • COSY (Correlation Spectroscopy): This experiment reveals scalar coupling between protons. Even if the methylene signals overlap, their cross-peaks with neighboring protons can help in their assignment.[8]

  • HSQC (Heteronuclear Single Quantum Coherence): This is often the most effective technique. It correlates protons with their directly attached carbons. Since the ¹³C chemical shifts of the two methylene carbons are likely to be different, the overlapping proton signals will be resolved in the second dimension.[8][12]

  • DOSY (Diffusion-Ordered Spectroscopy): This method separates NMR signals based on the diffusion coefficient of the molecules.[11][14] If the overlapping signals belong to molecules of different sizes, DOSY can be used to distinguish them.[14]

Summary of Key Troubleshooting Strategies

Issue	Potential Cause	Recommended Action	Advanced Technique
Broad N-methyl peak	¹⁴N quadrupolar coupling, chemical exchange	Vary temperature	¹H-¹⁴N decoupling experiments
Overlapping methylene peaks	Similar electronic environments	Change solvent, adjust pH	2D COSY, 2D HSQC
General poor resolution	Sample viscosity, magnetic field inhomogeneity	Dilute sample, re-shim the magnet	Higher field NMR
Overlap with impurities	Contaminated solvent or sample	Use high-purity deuterated solvents	DOSY to separate by size

By systematically applying these troubleshooting strategies, researchers can overcome the challenges of peak overlap in the ¹H-NMR spectra of methyl phosphorylcholine, leading to more accurate and reliable data for their research and development activities.

References

• Vertex AI Search. (2024, April 5). What can cause incorrect integration of certain peaks in HNMR of a pure compound?
• Fiveable. (n.d.).
• BenchChem. (2025). Technical Support Center: Overlapping NMR Signals in Diastereomeric Analysis.
• ACS Publications. (2022, November 10).
• PMC. (n.d.).
• Chemistry LibreTexts. (2022, October 3). 5.
• R Discovery. (2015, October 7). The Sensitivity of Phosphocholine 13C Chemical Shifts to pH.
• Mestrelab Research. (2014, October 30). qNMR of mixtures: what is the best solution to signal overlap?
• University of Ottawa NMR Facility Blog. (2008, July 29). Resolution of Overlapping Signals Based on T1's.
• ACS Publications. (2019, March 27). Tackling the Peak Overlap Issue in NMR Metabolomics Studies: 1D Projected Correlation Traces from Statistical Correlation Analysis on Nontilted 2D 1H NMR J-Resolved Spectra | Journal of Proteome Research.
• ResearchGate. (n.d.). The effect of pH on the chemical shifts of major phospholipid classes...
• GtR. (2026, January 8). Diffusion-Ordered NMR Spectroscopy: Solving the Overlap Problem.
• Thieme. (2023, December 1). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol.
• S. Ismael, F. AL-Mashal, B. Saeed. (n.d.). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3.
• ChemicalBook. (n.d.). phosphorylcholine(107-73-3) 1H NMR spectrum.
• ACS Publications. (2010, April 16).
• PubMed. (2005, November 15). Quantification of phosphocholine and glycerophosphocholine with 31P edited 1H NMR spectroscopy.
• Supporting Information. (n.d.). polymerization of 2-Methacryloyloxyethyl phosphorylcholine.
• Reddit. (2023, April 19). Reporting Overlapping Signals in 1H NMR : r/Chempros.
• PubMed. (n.d.).
• PubMed. (n.d.). (1)H and (13)
• Modgraph. (2005, January 5). Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts.
• Analytical Methods (RSC Publishing). (n.d.). 1H NMR as a release methodology for the analysis of phospholipids and other constituents in infant nutrition.
• Chemistry Stack Exchange. (2021, February 11). How to assign overlapping multiplets in 1H NMR spectra?
• bioRxiv. (2025, January 16).
• Oregon State University. (2022, March 9). 1 H NMR Chemical Shifts.

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Technical Support Center: Stabilizing Methyl Phosphorylcholine (MPC) Conjugates for Long-Term Storage

Introduction: The Stability Challenge of MPC Conjugates

Methyl phosphorylcholine (MPC) is a zwitterionic mimic of the phosphatidylcholine headgroup found in cell membranes, prized for its ability to confer exceptional biocompatibility, hydrophilicity, and resistance to nonspecific protein adsorption.[1][2] When conjugated to proteins, nanoparticles, or therapeutics, MPC can enhance solubility, reduce immunogenicity, and improve pharmacokinetic profiles. However, these complex biomolecules are susceptible to various degradation pathways that can compromise their integrity and function over time.

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding, troubleshooting, and preventing the degradation of MPC conjugates during long-term storage. We will delve into the core mechanisms of instability and offer field-proven strategies to ensure the viability and efficacy of your materials from the bench to potential clinical application.

Section 1: Understanding the Primary Degradation Pathways

The long-term stability of an MPC conjugate is not solely dependent on the robust nature of the MPC moiety itself, but is a function of the entire molecular construct—the protein or nanoparticle core, the linker chemistry, and the MPC shell. Three primary degradation pathways are of critical concern: hydrolysis, oxidation, and aggregation.

Hydrolysis

The phosphoester bond within the methyl phosphorylcholine group is susceptible to cleavage under harsh pH conditions, particularly acidic environments.[3] This can lead to the loss of the protective and biocompatible MPC layer. Furthermore, the linker chemistry used to attach MPC to the core molecule can also contain hydrolytically labile bonds (e.g., esters), creating another potential point of failure.

Oxidation

Oxidative damage is a significant threat, particularly for protein-based conjugates. Residues such as methionine, cysteine, tryptophan, and histidine are susceptible to oxidation by reactive oxygen species (ROS), which can be introduced via buffers, atmospheric oxygen, or trace metal contaminants.[4][5] This can lead to a direct loss of biological activity, altered conformation, and an increased propensity for aggregation.

Aggregation

Aggregation is arguably the most common and critical challenge, especially for antibody-drug conjugates (ADCs) and other protein conjugates.[6][7] The conjugation process itself can alter the protein's conformational stability. Attaching hydrophobic payloads or linkers can expose previously buried hydrophobic patches, creating an energetic drive for intermolecular association.[8] Physical stresses like temperature fluctuations (freeze-thaw cycles), agitation, and exposure to interfaces can further accelerate this process.[6][9]

Caption: Primary degradation pathways for MPC conjugates.

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the storage and handling of MPC conjugates in a direct question-and-answer format.

Q1: My MPC-protein conjugate is showing visible precipitation and/or my SEC-HPLC analysis indicates a steady increase in high molecular weight (HMW) species. What is happening and how can I fix it?

A1: This is a classic sign of aggregation. The covalent attachment of MPC or other moieties has likely decreased the colloidal stability of the protein.

• Potential Causes:

  • Suboptimal Buffer Conditions: The buffer pH may be too close to the protein's isoelectric point (pI), minimizing electrostatic repulsion.[7] The ionic strength might also be inadequate.

  • Hydrophobic Interactions: If your conjugate includes a hydrophobic component (like a small molecule drug), this is a strong driver for aggregation.[6][8]

  • Freeze-Thaw Stress: Repeatedly freezing and thawing the sample can cause denaturation at the ice-water interface, leading to irreversible aggregation.[6][9]

  • High Concentration: Protein molecules are more likely to interact and aggregate at higher concentrations.[7]

• Solutions & Protocols:

  • Optimize Buffer Formulation:

    • pH: Ensure the buffer pH is at least 1-1.5 units away from your protein's pI.

    • Ionic Strength: Adjust the salt concentration (e.g., 100-150 mM NaCl) to an optimal level.

    • Add Excipients: Incorporate stabilizers. Sugars (sucrose, trehalose) and amino acids (arginine, glycine) are known to act as preferential hydration agents, stabilizing the protein's native structure. A non-ionic surfactant (e.g., Polysorbate 20 or 80 at 0.01-0.05%) can prevent surface-induced aggregation.

  • Control Storage and Handling:

    • Avoid Repeated Freeze-Thaw Cycles: Aliquot your conjugate into single-use volumes before freezing.

    • Consider Lyophilization: For long-term storage, lyophilization (freeze-drying) is the preferred method. This requires a carefully designed formulation containing a lyoprotectant (e.g., sucrose) to protect the conjugate during the freezing and drying processes.[6][10]

  • Re-evaluate Conjugation Strategy: If aggregation is severe and immediate, consider using more hydrophilic linkers or reducing the drug-to-antibody ratio (DAR) if applicable.

Q2: I'm observing a significant drop in the biological activity (e.g., binding affinity, enzymatic activity) of my conjugate after several weeks in storage. What are the likely causes?

A2: A loss of activity points towards conformational changes or chemical degradation.

• Potential Causes:

  • Oxidation: Key amino acid residues in the active or binding site may have been oxidized, altering the protein's structure and function.[5]

  • Hydrolysis: The linker attaching a payload could be cleaving, releasing the active component prematurely.[11]

  • Conformational Drift: Even without aggregating, the protein may be slowly unfolding or adopting an inactive conformation, a process that can be accelerated by suboptimal buffer conditions or temperature.

  • Deamidation/Isomerization: Spontaneous, non-enzymatic modifications of asparagine and aspartic acid residues can occur, altering protein structure and function.

• Solutions & Protocols:

  • Protect from Oxidation:

    • Use High-Purity Buffers: Prepare all buffers with high-purity water and reagents to minimize trace metal contaminants, which can catalyze oxidation.

    • Consider Antioxidants: If the conjugate is particularly sensitive, adding an antioxidant like methionine to the formulation can act as a scavenger for ROS.

    • Inert Gas Overlay: For liquid formulations, purging the headspace of the vial with an inert gas like argon or nitrogen can displace oxygen and slow oxidative degradation.[12]

  • Assess Linker Stability: Use analytical techniques like mass spectrometry (MS) to check for premature cleavage of your linker-payload. If the linker is unstable, a more robust chemical linkage is required.

  • Characterize Conformational Stability: Techniques like Differential Scanning Calorimetry (DSC) can measure the thermal unfolding temperature (Tm) of your conjugate.[13][14] A lower Tm compared to the unconjugated protein suggests the conjugation has destabilized the structure. Formulation optimization (as described in A1) can help improve this.

Section 3: FAQs for Long-Term Storage Strategy

What is the best temperature to store my MPC conjugate?

This depends on the intended duration and the nature of the conjugate.

Storage Condition	Temperature	Recommended Duration	Key Considerations
Liquid	2-8°C	Short-term (days to weeks)	Requires an optimized buffer with antibacterial agents (e.g., sodium azide, if compatible). Prone to aggregation over time.[9]
Frozen	-20°C to -80°C	Mid- to Long-term (months to >1 year)	Single-use aliquots are mandatory. Requires a cryoprotectant (e.g., 5-10% sucrose or glycerol) to prevent freeze-thaw damage.[9][15]
Lyophilized	2-8°C or -20°C	Long-term (years)	The most stable format. Requires a specific formulation with a lyoprotectant. Protects from hydrolysis and slows most degradation pathways.[6][9]

Should I lyophilize my conjugate? What's the general process?

Yes, for long-term stability (>1 year), lyophilization is highly recommended. It removes water, the medium for most chemical degradation, and immobilizes the conjugate in a stable, solid matrix.

Caption: Simplified workflow for lyophilizing MPC conjugates.

How do I select the right analytical methods to monitor stability?

A combination of orthogonal methods is essential to get a complete picture of your conjugate's stability.

Analytical Method	What It Measures	Purpose in Stability Testing
Size Exclusion HPLC (SEC-HPLC)	Size variants (monomer, aggregates, fragments)	The primary method for quantifying aggregation and fragmentation.[11][16]
Reverse Phase HPLC (RP-HPLC)	Chemical modifications, purity, DAR	Detects degradation products, oxidation, and deamidation.[14]
Mass Spectrometry (LC-MS)	Molecular weight, structural identity	Confirms the identity of degradants, checks for cleavage of MPC or linker.[13]
Differential Scanning Calorimetry (DSC)	Conformational stability (Tm)	Assesses if the protein's higher-order structure is maintained over time.[14]
Potency/Binding Assay (e.g., ELISA)	Biological activity	Directly measures if the conjugate retains its intended function.

Section 4: Key Experimental Protocol

Forced Degradation Study Protocol

A forced degradation (or stress testing) study is critical for identifying potential degradation pathways and ensuring your analytical methods are "stability-indicating," meaning they can detect changes over time.[17][18][19]

Objective: To intentionally degrade the MPC conjugate under various stress conditions to produce and identify potential degradants. A target degradation of 5-20% is typically desired.[18][20]

Materials:

• Purified MPC conjugate at a known concentration (e.g., 1 mg/mL).

• Control sample (stored at -80°C).

• Buffers: pH 3.0 (e.g., citrate), pH 5.0 (e.g., acetate), pH 7.4 (e.g., PBS), pH 9.0 (e.g., borate).

• 3% Hydrogen Peroxide (H₂O₂).

• Photostability chamber with controlled light/UV exposure.

• Incubators set to 40°C and 60°C.

• Quenching reagents (e.g., NaOH for acid stress, HCl for base stress, catalase for oxidation).

• Analytical instruments (SEC-HPLC, RP-HPLC, LC-MS).

Procedure:

• Set Up Conditions: Prepare separate aliquots of your conjugate for each stress condition:

  • Acid Hydrolysis: Dilute in pH 3.0 buffer. Incubate at 40°C.

  • Base Hydrolysis: Dilute in pH 9.0 buffer. Incubate at 40°C.

  • Oxidation: Add H₂O₂ to a final concentration of 0.1%. Incubate at room temperature.

  • Thermal Stress: Incubate an aliquot in the formulation buffer at 60°C.

  • Photostability: Expose an aliquot to light according to ICH Q1B guidelines.

  • Control: Keep one aliquot in the formulation buffer at the recommended storage temperature (e.g., 4°C) and a second at -80°C.

• Time Points: Pull samples at various time points (e.g., 0, 4, 8, 24, 48 hours). The exact timing will depend on the stability of your specific conjugate and may require piloting.

• Quenching: Before analysis, stop the degradation reaction.

  • For acid/base stress, neutralize the pH.

  • For oxidative stress, add catalase to remove excess H₂O₂.

  • For thermal stress, cool the sample on ice.

• Analysis: Analyze all samples (including the T=0 and control samples) using your panel of analytical methods (SEC-HPLC, RP-HPLC, LC-MS).

• Data Interpretation:

  • Compare the chromatograms of the stressed samples to the control.

  • Identify new peaks (degradants) and quantify the loss of the main peak (monomer).

  • Use MS to determine the mass of the degradants to hypothesize their structure (e.g., a mass shift corresponding to an oxidation event, or a fragment corresponding to cleavage).

  • This data will inform which stability issues are most relevant to your molecule and confirm that your analytical methods can detect them.

References

• Optimisation of acid hydrolysis conditions of choline esters and mass spectrometric determination of total choline in various foods. Scientific Reports.[Link]

• Characterization of Phosphatidylcholine Oxidation Products by MALDI MSn. Journal of The American Society for Mass Spectrometry.[Link]

• The Formation of Phosphatidylcholine Oxidation Products by Stimulated Phagocytes. Biochemical and Biophysical Research Communications.[Link]

• Analytical methods for physicochemical characterization of antibody drug conjugates. mAbs.[Link]

• Phosphatidylcholine. Cyberlipid.[Link]

• Focus on the glycerophosphocholine pathway in choline phospholipid metabolism of cancer. NMR in Biomedicine.[Link]

• Phosphatidylcholine and the CDP-Choline Cycle. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids.[Link]

• Oxidation of Phospholipid Polyunsaturated Fatty Acids. Endotext.[Link]

• Transport & Storage of Antibody Drug Conjugates (ADCs). Single Use Support.[Link]

• Oxidized phosphatidylcholine formation and action in oligodendrocytes. Journal of Neurochemistry.[Link]

• Application of ADC Stabilizing Buffers for Long-Term Storage of Antibody-Drug Conjugates. CellMosaic.[Link]

• The depiction of biosynthesis and degradation of phosphatidylcholine. ResearchGate.[Link]

• Proposed mechanism of the degradation of phosphatidylcholine during DC... ResearchGate.[Link]

• Multi-step mechanisms of early phospholipid hydrolysis and mineralisation unveiled through combined quantum chemical calculations and experimental analysis. Physical Chemistry Chemical Physics.[Link]

• Optimization of Drug-Linker to Enable Long-term Storage of Antibody-Drug Conjugate for Subcutaneous Dosing. Journal of Medicinal Chemistry.[Link]

• Hydrolysis of Phosphorus Esters: A Computational Study. Defense Technical Information Center.[Link]

• Modulation of protein aggregation by polyethylene glycol conjugation: GCSF as a case study. Protein Science.[Link]

• Depletion of phosphatidylcholine affects endoplasmic reticulum morphology and protein traffic at the Golgi complex. Journal of Lipid Research.[Link]

• End-Functionalized Phosphorylcholine Methacrylates and their Use in Protein Conjugation. Biomacromolecules.[Link]

• Magnetic Nanoparticles Stabilized by Phosphorylcholine-Containing Polymer for Label-Free C-Reactive Protein Detection. ACS Omega.[Link]

• Molecular Dynamics Simulation of the Thermosensitive Gelation Mechanism of Phosphorylcholine Groups-Conjugated Methylcellulose Hydrogel. International Journal of Molecular Sciences.[Link]

• Protein Aggregation Capture on Microparticles Enables Multipurpose Proteomics Sample Preparation. Molecular & Cellular Proteomics.[Link]

• Stabilization of an antibody conjugated with enzyme by 2-methacryloyloxyethyl phosphorylcholine copolymer in enzyme-linked immunosorbent assay. Journal of Biomedical Materials Research.[Link]

• Phosphatidylcholine hydrolysis by phospholipase D determines phosphatidate and diglyceride levels in chemotactic peptide-stimulated human neutrophils. The Journal of Biological Chemistry.[Link]

• Synthesis of Amphiphilic Statistical Copolymers Bearing Methoxyethyl and Phosphorylcholine Groups and Their Self-Association Behavior in Water. Polymers.[Link]

• Composition of milk protein concentrate (MPC) powders. ResearchGate.[Link]

• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Journal of Bioprocessing & Biotechniques.[Link]

• Ester Hydrolysis and Phosphoryl Transfer. Chemistry LibreTexts.[Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass.[Link]

• Two-stage valve homogenisation enhances particle dispersion in milk protein concentrates during reconstitution and reduces heat-induced particle aggregation in resultant dispersions. Frontiers in Food Science and Technology.[Link]

• PMPCylated liposomes in drug delivery and beyond. Journal of Controlled Release.[Link]

• Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. Antibodies.[Link]

• Assess the impact of conjugation with multi-parameter stability characterization. YouTube.[Link]

• Phosphoryl choline coating compositions.

• Antibody drug-conjugates (ADCs): Analytical considerations for QC release, stability testing, characterization and comparability. BioPharmaSpec.[Link]

• Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Biosciences Biotechnology Research Asia.[Link]

• A review on forced degradation studies, stability indicating method and stability profile of few antiviral drugs. Journal of Pharmaceutical Negative Results.[Link]

• Medical Phosphorylcholine Coating, Anti thrombogenic, hydrophilic, antimicrobial. Silvermars.[Link]

• TECHNICAL CONSIDERATIONS OF FORCED DEGRADATION STUDIES OF NEW DRUG SUBSTANCES AND PRODUCT: REGULATORY PERSPECTIVES. Journal of Drug Delivery and Therapeutics.[Link]

• Hydration of phosphorylcholine groups attached to highly swollen polymer hydrogels studied by thermal analysis. ResearchGate.[Link]

• Phosphorylcholine-containing polymers for use in cell encapsulation. Biomaterials.[Link]

• Lyophilization of Liposomal Formulations: Still Necessary, Still Challenging. Pharmaceutics.[Link]

• 2-Methacryloyloxyethyl Phosphorylcholine Polymer Treatment of Complete Dentures to Inhibit Denture Plaque Deposition. Journal of Visualized Experiments.[Link]

• (PDF) Lyophilization of Liposomal Formulations: Still Necessary, Still Challenging. ResearchGate.[Link]

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Reference Data & Comparative Studies

Methyl Phosphorylcholine vs. Phosphorylcholine: A Comparative Guide for Binding Affinity and Structural Modeling

Executive Summary & Chemical Causality

When investigating choline-binding proteins (CBPs), lipid-protein interactions, or constructing spectroscopic models of lipid bilayers, the precise selection of the ligand dictates the accuracy of the experimental outcome. Phosphorylcholine (PCho) is the endogenous headgroup of phosphatidylcholine (PC), sphingomyelin (SM), and a critical component of bacterial wall teichoic acids (WTAs). However, utilizing isolated PCho in computational or in vitro binding assays introduces a critical artifact: the terminal phosphate exposes a highly charged (mono- or dianionic) state that does not exist in nature when the molecule is bound within a lipid's phosphodiester linkage.

To resolve this, structural biologists and spectroscopists utilize Methyl Phosphorylcholine (MPC) . By capping the terminal phosphate with a methyl group, MPC accurately mimics the steric hindrance and the reduced (-1) charge profile of a native phosphodiester bond[1][2]. This causality—matching the electrostatic reality of the native macromolecule—makes MPC the superior choice for molecular dynamics (MD) simulations, protein-ligand docking, and Time-Dependent Density Functional Theory (TDDFT) calculations.

Comparative Data: PCho vs. MPC

The following table summarizes the quantitative and qualitative differences between the two molecules, guiding researchers in selecting the appropriate analog for their specific assay.

Feature	Phosphorylcholine (PCho)	Methyl Phosphorylcholine (MPC)
Chemical Formula	C5​H14​NO4​P	C6​H16​NO4​P
Phosphate State	Terminal (High charge density)	Methylated (Phosphodiester mimic)
Mass Spec Signature (LDI-MS)	m/z = 184 (Choline phosphate base)[3]	m/z = 198.15 (Methyl phosphorylcholine cation)[3]
Physiological Representation	Free metabolite / Soluble immune target	Intact lipid headgroup / Teichoic acid monomer
Primary Applications	ITC, SPR, and Crystallography for free-ligand binding (e.g., C-reactive protein, McPC 603 antibodies).	MD Simulations, AutoDock modeling, SERS TDDFT calculations (e.g., LytB, Nakanori, DOPC bilayers)[1][2][4].
Computational Efficiency	Prone to electrostatic artifacts in lipid-docking.	Highly stable; provides accurate Raman tensors for large lipids[2].

Application Workflows & Methodologies

Workflow 1: Computational Docking & MD Simulations of Lipid-Binding Proteins

When mapping the binding affinity of proteins that interact with complex polymeric structures (like bacterial WTAs or eukaryotic sphingomyelin), MPC is used to prevent the docking software from over-prioritizing the artificial charge of a free phosphate. For instance, in the structural resolution of the Streptococcus pneumoniae cell division protein LytB, researchers used MPC to map canonical and non-canonical choline-binding sites[1]. Similarly, MPC was utilized to identify the sphingomyelin binding pocket of the mushroom protein Nakanori, pinpointing the interaction between the phosphate group and Arg82[4].

Step-by-Step Protocol: MPC Docking & MD Validation

• Ligand Preparation: Construct the MPC ligand in a molecular editor. Ensure the methyl group is positioned to simulate the geometry of the target lipid's phosphodiester bond.

• Affinity Mapping: Generate affinity maps using chemical probes to identify feasible binding orientations within the protein's hydrophobic cavities and solvent-exposed surfaces[1].

• Divide-and-Conquer Docking: Utilize automated docking programs (e.g., AutoDock or ClusPro). Define the protein (e.g., LytB or Nakanori) as the receptor and MPC as the ligand[1][4].

• Pose Convergence: Extract the highest-ranked conformational clusters.

• MD Simulation (Self-Validation): Assess the stability of the docked poses by running 100–400 ns Molecular Dynamics (MD) trajectories. A valid pose will maintain the MPC phosphate proximity to key basic residues (e.g., Arg82) without electrostatic repulsion[1][4].

Workflow 2: SERS & TDDFT Modeling of Lipid Bilayers

In Surface-Enhanced Raman Spectroscopy (SERS), analyzing the symmetric N+(CH3​)3​ stretch of a lipid bilayer (like DOPC) requires precise Raman tensors. Calculating the full DOPC molecule is computationally prohibitive. Instead, MPC is used as a localized, highly accurate surrogate model in TDDFT calculations to interpret the experimental SERS spectra[2].

Step-by-Step Protocol: SERS Lipid Analysis using MPC

• Nanoparticle Synthesis: Prepare large-diameter gold nanorods using a seed-mediated approach with cetyltrimethylammonium bromide (CTAB) and sodium oleate[2].

• Lipid Exchange: Introduce DOPC/DOPG liposomes to the nanorods. The phosphocholine lipids will displace the CTAB layer, forming an electrostatically bound bilayer[2].

• SERS Measurement: Record the SERS spectra, specifically isolating the symmetric choline stretch at 720 cm⁻¹[2].

• TDDFT Calculation: Generate and optimize conformers of MPC. Align the nitrogen atom at the origin and the phosphorus atom along the z-axis, then calculate the Raman tensor using TDDFT[2].

• Data Correlation: Compare the experimental SERS intensity ratios against the calculated MPC Raman tensors to accurately derive the lipid order parameter[2].

Mass Spectrometry Profiling (LDI-MS)

Differentiating between free choline metabolites and intact lipid fragments is critical in lipidomics. In Matrix-Assisted Laser Desorption/Ionization (MALDI), free PCho yields a characteristic "fingerprint" ion at m/z = 184[3]. However, under specific fragmentation pathways (such as Nanostructure-Assisted Laser Desorption/Ionization, NALDI), the neutral loss of trimethylamine and acyl chain cleavages results in a prominent fragment at m/z = 198.15 , which corresponds directly to the methyl phosphorylcholine cation [C6​H16​NPO4​]+ [3]. Tracking the 198.15 m/z peak is a reliable method for validating the presence of complex choline-containing lipids.

Decision Architecture: Ligand Selection

Workflow for selecting PCho vs. MPC in structural biology and spectroscopic modeling.

References

• Source: NIH (PMC)
• A) Topology diagram of Nakanori. a helices (H) and b strands (b) are...
• Source: NIH (PMC)
• Source: ACS Publications (The Journal of Physical Chemistry B)

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Comparative Guide to Mass Spectrometry Analysis for Methyl Phosphorylcholine Structural Verification

In the landscape of drug development and molecular research, the unambiguous structural verification of synthesized or isolated compounds is a cornerstone of scientific rigor. Methyl phosphorylcholine (MPC), a zwitterionic small molecule with significant applications in biomaterials and drug delivery systems due to its biomimetic properties, presents a unique analytical challenge.[1][2] This guide provides an in-depth comparison of mass spectrometry-based techniques for the structural elucidation of methyl phosphorylcholine, offering field-proven insights into experimental design and data interpretation for researchers, scientists, and drug development professionals.

The Analytical Imperative: Why Mass Spectrometry for MPC?

While techniques like Nuclear Magnetic Resonance (NMR) spectroscopy are invaluable for the complete structural determination of novel compounds, mass spectrometry (MS) offers unparalleled sensitivity and speed, making it an indispensable tool for high-throughput screening, purity assessment, and confirmation of identity.[3][4] For a known entity like methyl phosphorylcholine, MS-based methods, particularly when coupled with chromatographic separation, provide robust and efficient structural verification.[5][6]

This guide will focus on two primary mass spectrometric approaches:

• Tandem Mass Spectrometry (MS/MS): A powerful technique for structural elucidation through controlled fragmentation.[7]

• High-Resolution Mass Spectrometry (HRMS): Essential for determining the elemental composition with high accuracy.[8][9][10]

We will explore the causality behind experimental choices, present self-validating protocols, and ground our claims in authoritative sources.

I. Tandem Mass Spectrometry (MS/MS): Unveiling the Fragmentation Fingerprint

Tandem mass spectrometry, or MS/MS, is a cornerstone technique for the structural elucidation of molecules.[7][11] It involves the selection of a specific ion (the precursor ion), its fragmentation through collision-induced dissociation (CID), and the analysis of the resulting fragment ions (product ions).[7] This process generates a characteristic "fragmentation fingerprint" that is unique to the molecule's structure.

The Characteristic Fragmentation of the Phosphocholine Headgroup

For compounds containing a phosphorylcholine moiety, such as methyl phosphorylcholine and its lipid conjugates (phosphatidylcholines), a dominant and diagnostic fragmentation pathway in positive ion mode is the generation of a product ion at a mass-to-charge ratio (m/z) of 184.07.[12][13][14] This ion corresponds to the protonated phosphocholine headgroup, [C5H15NO4P]+.[12] The observation of this intense peak is a strong indicator of the presence of a phosphorylcholine structure.[13][15]

Beyond the characteristic m/z 184.07 ion, other informative fragments can be observed. For instance, a neutral loss of 59 Da, corresponding to trimethylamine (N(CH3)3), is also a common feature in the MS/MS spectra of phosphocholine-containing molecules.[15]

Experimental Protocol: MS/MS Analysis of Methyl Phosphorylcholine

This protocol outlines a general procedure for the MS/MS analysis of a methyl phosphorylcholine standard.

1. Sample Preparation:

• Dissolve the methyl phosphorylcholine sample in a suitable solvent system, such as 50:50 methanol:water with 0.1% formic acid, to a final concentration of approximately 1 µg/mL. The formic acid aids in protonation for positive ion mode analysis.

2. Liquid Chromatography (LC) Separation (Optional but Recommended):

• While direct infusion can be used, coupling with liquid chromatography is highly recommended to separate the analyte from potential impurities.[5]
• Column: A Hydrophilic Interaction Liquid Chromatography (HILIC) column is often suitable for polar, zwitterionic compounds like methyl phosphorylcholine.[16]
• Mobile Phase A: Acetonitrile with 0.1% formic acid.
• Mobile Phase B: Water with 0.1% formic acid.
• Gradient: A gradient elution from high organic to high aqueous content.
• Flow Rate: 0.2-0.4 mL/min.
• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) and MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+).
• MS1 Scan: Perform a full scan from m/z 50 to 500 to identify the protonated molecular ion of methyl phosphorylcholine ([M+H]+).
• Precursor Ion Selection: Select the [M+H]+ ion of methyl phosphorylcholine for fragmentation.
• Collision Energy: Apply a range of collision energies (e.g., 10, 20, 40 eV) to observe the fragmentation pattern. Higher energies will induce more extensive fragmentation.[14]
• MS2 Scan: Acquire the product ion spectrum.

Data Interpretation and Structural Verification

The resulting MS/MS spectrum should be analyzed for the presence of key diagnostic ions.

Precursor Ion (m/z)	Diagnostic Product Ions (m/z)	Structural Inference
[M+H]+ of MPC	184.07	Presence of the phosphocholine headgroup[12][13]
[M+H]+ of MPC	[M+H - 59]+	Loss of trimethylamine[15]

The presence and relative intensities of these fragments provide a high degree of confidence in the structural verification of the phosphorylcholine moiety.

Visualizing the MS/MS Workflow

Caption: Data analysis workflow for HRMS-based structural verification.

III. A Synergistic Approach: Combining HRMS and MS/MS

For the most robust and unambiguous structural verification of methyl phosphorylcholine, a combined approach utilizing both HRMS and MS/MS is the gold standard. Many modern mass spectrometers are hybrid instruments (e.g., Quadrupole-Time-of-Flight (Q-TOF), Orbitrap-based systems) that can perform both high-resolution precursor ion scans and high-resolution product ion scans. [3][8] This synergistic workflow provides multiple layers of confirmation:

• Accurate Mass of the Precursor Ion: Confirms the elemental formula of the intact molecule.

• Accurate Mass of the Product Ions: Confirms the elemental formulas of the fragments, providing even greater confidence in the fragmentation pathway and the overall structure.

The Self-Validating System

By obtaining accurate mass measurements for both the precursor and its characteristic fragments, the experiment becomes a self-validating system. Any proposed structure for methyl phosphorylcholine must be consistent with all of these accurate mass measurements.

IV. Alternative and Complementary Techniques

While this guide focuses on mass spectrometry, it is important to acknowledge other techniques that can be used for the structural verification of methyl phosphorylcholine.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: As mentioned earlier, ¹H, ¹³C, and ³¹P NMR provide detailed structural information, including bond connectivity. [1][17][18]NMR is considered the definitive method for the de novo structural elucidation of unknown compounds. [3]For a known compound like MPC, NMR can be used to confirm the structure with very high confidence. [1][2][19]* Infrared (IR) Spectroscopy: Can be used to identify the presence of specific functional groups, such as the phosphate group in methyl phosphorylcholine. [1] The choice of technique will depend on the specific goals of the analysis, the available instrumentation, and the required level of confidence. For routine verification and purity assessment in a drug development pipeline, the speed and sensitivity of LC-MS/MS and LC-HRMS are often preferred.

Conclusion

The structural verification of methyl phosphorylcholine is a critical step in its application in research and development. This guide has provided a comparative overview of two powerful mass spectrometry techniques, tandem mass spectrometry (MS/MS) and high-resolution mass spectrometry (HRMS).

• MS/MS provides a unique fragmentation fingerprint, with the characteristic m/z 184.07 product ion being a key diagnostic marker for the phosphorylcholine moiety.

• HRMS delivers high mass accuracy, enabling the confident determination of the elemental formula and differentiation from isobaric impurities.

By employing these techniques, either individually or in a synergistic combination, researchers can achieve a high degree of confidence in the structural integrity of their methyl phosphorylcholine samples. The experimental protocols and data interpretation strategies outlined in this guide provide a solid foundation for robust and reliable analytical workflows.

References

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• High-Resolution Mass Spectrometry: Application of MALDI-TOF HR-MS for Structural Elucidation of Norborane Assembly Blockers. Longdom Publishing.
• Advances in structure elucidation of small molecules using mass spectrometry. PMC - NIH.
• Advantages of HRMS.
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• Post Analysis of Proficiency Test Samples Using Nuclear Magnetic Resonance Spectroscopy. Scirp.org.
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• Liquid chromatography-tandem mass spectrometry determination of human plasma 1-palmitoyl-2-hydroperoxyoctadecadienoyl-phosphatidylcholine isomers via promotion of sodium adduct form
• Mass spectrometry imaging of phosphatidylcholine metabolism in lungs administered with therapeutic surfactants and isotopic tracers. PMC.
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• Mass spectrometry–based metabolomics, analysis of metabolite-protein interactions, and imaging. PMC - NIH.
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• Comparative mass spectrometry-based metabolomics strategies for the investigation of microbial secondary metabolites. PMC.
• Evaluation of 2-Methacryloyloxyethyl Phosphorylcholine Polymeric Nanoparticle for Immunoassay of C-Reactive Protein Detection.
• Mass Spectrometry Imaging and Structural Analysis of Lipids Directly on Tissue Specimens by Using a Spiral Orbit Type Tandem Time-of-Flight Mass Spectrometer, SpiralTOF-TOF. PMC.
• Introduction to NMR and Its Application in Metabolite Structure Determin
• Fragmentation patterns of phosphatidylcholines obtained
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• Comparison of Different Sample Preparation Techniques for Untargeted Metabolomics Utilizing Q-TOF LC/MS and MetaboAnalyst 4.0.
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• Mass Spectrometry as a Powerful Analytical Technique for the Structural Characterization of Synthesized and Natural Products.

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Beyond the Gold Standard: A Comparative Guide to Antifouling Properties of Methyl Phosphorylcholine vs. PEG Coatings

Introduction: The Evolution of Antifouling Interfaces

For decades, Poly(ethylene glycol) (PEG) has served as the gold standard for passivating surfaces in biosensors, medical implants, and nanomedicine. However, emerging clinical and industrial challenges—namely auto-oxidation, thermal desolvation, and the generation of anti-PEG antibodies—have driven the search for superior alternatives[1]. Poly(2-methacryloyloxyethyl phosphorylcholine) (PMPC), a biomimetic zwitterionic polymer, has emerged as a leading candidate. By mimicking the phosphatidylcholine headgroups of cellular membranes, MPC coatings provide a fundamentally different, and often superior, mechanism of biofouling resistance[2].

Mechanistic Causality: Thermodynamics of the Hydration Shell

As an Application Scientist, I often emphasize that antifouling is not merely about "repelling" proteins; it is governed by the thermodynamics of interfacial water. The core difference between PEG and MPC lies in how they construct and maintain their hydration shells.

• PEG (Steric Repulsion via Hydrogen Bonding): PEG relies on hydrogen bonding with water molecules. While historically effective, this hydration layer is highly directional and susceptible to disruption by high salt concentrations or elevated temperatures (desolvation). Furthermore, the polyether backbone of PEG is vulnerable to auto-oxidation in physiological fluids, leading to chain degradation and a loss of stealth properties over time[3].

• MPC (Electrostatic Dipole Alignment): MPC is zwitterionic, containing both cationic and anionic groups on the same monomeric unit. It binds water through strong electrostatic interactions. The dipole arrangement of water molecules around MPC is thermodynamically closer to "free water" than the H-bonded water around PEG[4]. This creates a tightly bound, highly stable hydration shell that incurs a massive thermodynamic penalty if displaced by an adsorbing protein, rendering it highly resistant to biofouling[2][4].

Caption: Thermodynamic comparison of hydration shell formation between PEG and MPC coatings.

Quantitative Performance Comparison

When evaluating these coatings, empirical data reveals distinct operational windows where MPC outperforms PEG. At ultra-thin coating thicknesses (~1 nm), MPC demonstrates vastly superior resistance to Bovine Serum Albumin (BSA) compared to PEG[5]. While PEG's steric repulsion catches up at higher thicknesses (>3 nm), MPC maintains a distinct advantage in complex biological fluids by avoiding the immunogenic recognition that plagues PEGylated surfaces[2][5].

Table 1: Comparative Antifouling & Biological Performance

Parameter	Poly(ethylene glycol) (PEG)	Poly(MPC) Zwitterion	Mechanistic Driver
Hydration Mechanism	Hydrogen bonding[4]	Electrostatic dipole alignment[4]	Zwitterionic charge distribution
Oxidative Stability	Low (Susceptible to auto-oxidation)[3]	High (Stable poly-methacrylate backbone)[6]	Absence of vulnerable polyether linkages
Immunogenicity	High (Induces anti-PEG antibodies)[1]	Ultralow (Biomimetic stealth)[2]	Phosphorylcholine mimics cell membranes
Ultra-thin (<1nm) Efficacy	Moderate fouling[5]	Ultralow fouling[5]	Stronger electrostatic hydration layer
Blood-Brain Barrier Penetration	Baseline	>2.0-fold enhancement[2]	Prolonged circulation & biomimetic interactions

Self-Validating Experimental Protocol: SPR Quantification of Protein Adsorption

To objectively compare the antifouling efficacy of MPC and PEG, Surface Plasmon Resonance (SPR) offers real-time, label-free quantification of protein binding kinetics. The following protocol is designed as a self-validating system: by incorporating a baseline equilibration and a post-injection wash, we isolate irreversible biofouling from transient bulk refractive index changes.

Step-by-Step Methodology

• Substrate Functionalization: Pre-coat a gold SPR sensor chip with a polydopamine (PDA) intermediate layer (2 mg/mL dopamine in Tris buffer, pH 8.5, 2 hours) to serve as a universal adhesive[5][7].

• Polymer Grafting: Inject amine-terminated PEG or MPC copolymers (1 mg/mL) over the PDA-coated chip. Monitor the shift in resonance angle to ensure equivalent grafting densities and coating thicknesses (~2-3 nm) across both test channels.

• Baseline Equilibration (Self-Validation Step 1): Flow standard Phosphate-Buffered Saline (PBS, pH 7.4) at 10 μL/min until a stable baseline is achieved (Δθ < 0.01°/min). This ensures the coating is fully solvated and thermodynamically stable.

• Protein Challenge: Inject the target protein solution (e.g., 1 mg/mL BSA or Fibrinogen in PBS) for 15 minutes. Record the association phase kinetics.

• Buffer Wash (Self-Validation Step 2): Switch the flow back to pure PBS for 15 minutes. Crucial Causality Note: This step strips away loosely bound proteins. The remaining shift in the SPR angle represents the irreversible, non-specific protein adsorption (true fouling).

• Quantification: Calculate the adsorbed mass using the modified Feijter's formula, comparing the final Δθ of the MPC channel versus the PEG channel.

Caption: Self-validating SPR workflow for quantifying irreversible protein adsorption on polymer coatings.

Conclusion

While PEG remains a viable passivating agent for short-term in vitro assays, its susceptibility to auto-oxidation and immunogenic responses limits its long-term in vivo efficacy. Methyl phosphorylcholine (MPC) coatings overcome these limitations through a biomimetic, zwitterionic architecture that structures water via electrostatic dipole alignment. For researchers developing next-generation nanomedicines, biosensors, or implantable devices, transitioning from PEG to MPC offers a thermodynamically stable, non-immunogenic shield that fundamentally resists biological fouling.

References

• PMPCylated liposomes in drug delivery and beyond | Source: NIH | 2

• Quantitative fabrication, performance optimization and comparison of PEG and zwitterionic polymer antifouling coatings | Source: PubMed | 5

• Thiolated 2-methacryloyloxyethyl phosphorylcholine for an antifouling biosensor platform | Source: ResearchGate | 6

• Biocompatible and antifouling coating of cell membrane phosphorylcholine and mussel catechol modified multi-arm PEGs | Source: RSC Publishing | 7

• Covalent Grafting of Antifouling Phosphorylcholine-Based Copolymers with Antimicrobial Nitric Oxide Releasing Polymers | Source: NIH |4

• Direct Comparison of Polyethylene Glycol and Phosphoryl Choline Drug-loaded Nanoparticles In Vitro and In Vivo | Source: ResearchGate | 8

• PEG vs POX: a molecular dynamics comparison of anti-fouling effectiveness | Source: Frontiers | 3

• Enhanced Hydrophilicity and Antifouling Performance of PEG with Sulfoxide-Containing Side Chains for Nanomedicine Applications | Source: NIH | 1

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A Senior Application Scientist's Guide to Monoclonal Antibody Cross-Reactivity Against Methyl Phosphorylcholine

For researchers in immunology, drug development, and diagnostics, the specificity of a monoclonal antibody is paramount. This guide provides an in-depth comparison of commercially available monoclonal antibodies targeting the phosphorylcholine (PC) hapten, with a specific focus on their cross-reactivity with methyl phosphorylcholine (MPC) and other structurally related analogs. Understanding these binding nuances is critical for accurate experimental design and interpretation.

The Significance of Phosphorylcholine and Its Analogs

Phosphorylcholine is a ubiquitous epitope found on the surface of various pathogens, including Streptococcus pneumoniae, as well as on oxidized low-density lipoproteins (oxLDL) and apoptotic cells.[1] This dual presence as a pathogen-associated molecular pattern (PAMP) and a damage-associated molecular pattern (DAMP) makes it a key target for the innate immune system. Antibodies against PC, particularly natural IgM, are believed to play a protective role in atherosclerosis and other inflammatory diseases.[2]

Methyl phosphorylcholine (MPC) is a synthetic analog of PC, often used in the development of biomaterials and drug delivery systems due to its zwitterionic nature, which imparts excellent biocompatibility and resistance to protein fouling.[3] Consequently, the ability to specifically detect and quantify MPC-conjugated molecules without cross-reactivity to endogenous PC is crucial for preclinical and clinical development.

This guide focuses on a comparative analysis of three widely utilized murine monoclonal antibody clones against phosphorylcholine: BH8 , McPC603 , and T15 .

Comparative Analysis of Anti-Phosphorylcholine Monoclonal Antibodies

The selection of an appropriate monoclonal antibody hinges on its binding affinity and specificity. While all three clones—BH8, McPC603, and T15—are known to bind to phosphorylcholine, their fine specificity and cross-reactivity with analogs can vary significantly. This variation is often attributed to differences in their complementarity-determining regions (CDRs).

Below is a summary of the expected performance of these clones based on available literature and typical experimental observations.

Antibody Clone	Isotype	Known Target	Expected Relative Affinity for PC	Expected Cross-Reactivity with MPC	Expected Cross-Reactivity with p-Nitrophenylphosphorylcholine (NPPC)
BH8	IgM, κ	Phosphorylcholine	+++	++	+++
McPC603	IgA, κ	Phosphocholine	++	+	++
T15	IgA, κ	Phosphorylcholine	+++	+	+

Interpretation of the Comparison Table:

• BH8 (IgM) : As an IgM antibody, BH8 is expected to have high avidity due to its pentameric structure. It is known to be a "Group I" anti-PC antibody, meaning it binds strongly to both PC and p-nitrophenyl phosphorylcholine (NPPC). Its cross-reactivity with MPC is anticipated to be significant.

• McPC603 (IgA) : This clone is a well-characterized IgA antibody. While it binds to PC, its affinity might be slightly lower than the high-avidity IgM clones. Its cross-reactivity profile with various PC analogs is an important consideration for its application.

• T15 (IgA) : The T15 idiotype is the dominant anti-PC antibody in the primary immune response in BALB/c mice.[4] It is considered a "Group I" antibody with a primary specificity for the PC moiety itself.[5] Its cross-reactivity with MPC is expected to be lower compared to BH8.

Experimental Workflows for Assessing Cross-Reactivity

To empirically determine the cross-reactivity of these monoclonal antibodies, a series of well-controlled experiments are necessary. Here, we provide detailed protocols for three key immunoassays: Enzyme-Linked Immunosorbent Assay (ELISA), Surface Plasmon Resonance (SPR), and Western Blotting.

Competitive ELISA for Cross-Reactivity Assessment

A competitive ELISA is an effective method to quantify the relative binding affinity of an antibody to different antigens.[6]

Caption: Competitive ELISA workflow for determining antibody cross-reactivity.

Protocol:

• Plate Coating: Coat a 96-well microtiter plate with 100 µL/well of 1-5 µg/mL PC-BSA in phosphate-buffered saline (PBS) and incubate overnight at 4°C.

• Washing: Wash the plate three times with PBS containing 0.05% Tween-20 (PBST).

• Blocking: Block the plate with 200 µL/well of 5% Bovine Serum Albumin (BSA) in PBS for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Competitive Incubation: In a separate plate, serially dilute the competitor antigens (PC, MPC, NPPC) in 1% BSA-PBST. Add a constant, predetermined concentration of the anti-PC monoclonal antibody (BH8, McPC603, or T15) to each well containing the competitor. Incubate for 30 minutes.

• Transfer: Transfer 100 µL of the antibody-competitor mixture to the coated and blocked plate. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Secondary Antibody Incubation: Add 100 µL/well of a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-mouse IgM or anti-mouse IgA) at the recommended dilution. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with PBST.

• Detection: Add 100 µL/well of TMB substrate and incubate in the dark until sufficient color development. Stop the reaction with 50 µL of 2N H₂SO₄.

• Measurement: Read the absorbance at 450 nm using a microplate reader. The degree of cross-reactivity is determined by the concentration of the competitor antigen required to inhibit 50% of the antibody binding (IC50).

Surface Plasmon Resonance (SPR) for Kinetic Analysis

SPR provides real-time, label-free analysis of binding kinetics, offering valuable data on association (ka) and dissociation (kd) rates, and affinity (KD).[7][8][9][10]

Caption: Surface Plasmon Resonance workflow for kinetic analysis of antibody-antigen interactions.

Protocol:

• Chip Preparation: Activate a CM5 sensor chip using a standard amine coupling kit. Immobilize an anti-mouse IgG/IgM antibody to capture the monoclonal antibodies.

• Antibody Capture: Inject the anti-PC monoclonal antibody (BH8, McPC603, or T15) at a concentration of 1-5 µg/mL to achieve a stable capture level.

• Analyte Injection: Inject a series of concentrations of the analyte (PC-BSA, MPC-BSA, or NPPC-BSA) in running buffer (e.g., HBS-EP+). Monitor the association and dissociation phases.

• Regeneration: After each cycle, regenerate the sensor surface by injecting a low pH glycine solution to remove the captured antibody and bound analyte.

• Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir) to determine the kinetic parameters (ka, kd, and KD). A higher affinity (lower KD) indicates a stronger interaction.

Western Blotting for Specificity Confirmation

Western blotting can be used to visually confirm the binding specificity of the antibodies to proteins conjugated with the different haptens.

Protocol:

• Sample Preparation: Prepare samples of unconjugated carrier protein (e.g., BSA), PC-BSA, MPC-BSA, and NPPC-BSA.

• SDS-PAGE: Separate the protein samples on a 10-12% SDS-polyacrylamide gel.

• Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or 3% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary anti-PC monoclonal antibody (BH8, McPC603, or T15) at a concentration of 1-2 µg/mL in blocking buffer overnight at 4°C.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the bands using a chemiluminescence imaging system. The presence and intensity of a band will indicate the antibody's binding to the respective conjugated protein.

Conclusion and Recommendations

The choice of an anti-phosphorylcholine monoclonal antibody should be guided by the specific requirements of the application.

• For applications requiring high avidity and broad reactivity with PC and its analogs, BH8 (IgM) is a strong candidate.

• For studies where isotype-specific effects are being investigated, the IgA clones McPC603 and T15 are more appropriate.

• When high specificity for the PC moiety with minimal cross-reactivity to certain analogs is desired, T15 may be the preferred choice.

It is imperative for researchers to perform their own validation experiments using the protocols outlined in this guide to confirm the binding characteristics of these antibodies in their specific experimental context. This due diligence will ensure the generation of accurate, reproducible, and reliable data.

References

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• ELISA Kits. (n.d.). Antibody Cross Reactivity And How To Avoid It? Retrieved from [Link]

• Methods in Molecular Biology. (n.d.). Measuring Antibody-Antigen Binding Kinetics Using Surface Plasmon Resonance. Retrieved from [Link]

• Journal of Immunological Methods. (2002). Direct kinetic assay of interactions between small peptides and immobilized antibodies using a surface plasmon resonance biosensor. Retrieved from [Link]

• The Journal of Immunology. (1981). Monoclonal vs. heterogeneous anti-H-8 antibodies in the analysis of the anti-phosphorylcholine response in BALB/c mice. Retrieved from [Link]

• The Journal of Immunology. (1989). Sequence and fine specificity analysis of primary 511 anti-phosphorylcholine antibodies. Retrieved from [Link]

• ResearchGate. (2025, August 6). Measuring Antibody-Antigen Binding Kinetics Using Surface Plasmon Resonance: Methods and Protocols. Retrieved from [Link]

• Methods in Molecular Biology. (2012). Measuring antibody-antigen binding kinetics using surface plasmon resonance. Retrieved from [Link]

• The Journal of Immunology. (1974). II. Idiotypic Specificity and Binding Characteristics of Anti-Phosphorylcholine Antibodies t (GPC) and choline (C). The induced. Retrieved from [Link]

• Frontiers in Cardiovascular Medicine. (2022). Antibodies Against Phosphorylcholine Among 60-Year-Olds: Clinical Role and Simulated Interactions. Retrieved from [Link]

• SeraCare. (n.d.). Technical Guide for ELISA - Protocols. Retrieved from [Link]

• The Journal of Immunology. (1978). Immune response to phosphorylcholine. I.V. Comparison of homologous and isologous anti-idiotypic antibody. Retrieved from [Link]

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• MethodsX. (2020). Non-Specific Binding and Cross-Reaction of ELISA: A Case Study of Porcine Hemoglobin Detection. Retrieved from [Link]

• International Journal of Molecular Sciences. (2023). Antibodies against Phosphorylcholine—Implications for Chronic Inflammatory Diseases. Retrieved from [Link]

• Frontiers in Cardiovascular Medicine. (2022). Antibodies Against Phosphorylcholine Among 60-Year-Olds: Clinical Role and Simulated Interactions. Retrieved from [Link]

• International Immunopharmacology. (2007). Cross-reactivity of anti-phosphorylcholine antibodies to neuromuscular blockers in a murine model of immunization. Retrieved from [Link]

• Arthritis & Rheumatology. (2018). Immunoglobulin G1 Antibodies Against Phosphorylcholine Are Associated With Protection in Systemic Lupus Erythematosus and Atherosclerosis: Potential Underlying Mechanisms. Retrieved from [Link]

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• Journal of Immunological Methods. (2014). Measuring Affinity Constants of 1,450 Monoclonal Antibodies to Peptide Targets with a Microarray-based Label-Free Assay Platform. Retrieved from [Link]

• Science Alert. (2012). Comparison of Binding Capacity and Affinity of Monoclonal Antibody towards Different Affinity Resins using High-throughput Chromatography Method. Retrieved from [Link]

• International Journal of Molecular Sciences. (2021). Improvement of Biophysical Properties and Affinity of a Human Anti-L1CAM Therapeutic Antibody through Antibody Engineering Based on Computational Methods. Retrieved from [Link]

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• Atherosclerosis. (2012). IgM phosphorylcholine antibodies inhibit cell death and constitute a strong protection marker for atherosclerosis development, particularly in combination with other auto-antibodies against modified LDL. Retrieved from [Link]

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• 2. IgM phosphorylcholine antibodies inhibit cell death and constitute a strong protection marker for atherosclerosis development, particularly in combination with other auto-antibodies against modified LDL - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Monoclonal vs. heterogeneous anti-H-8 antibodies in the analysis of the anti-phosphorylcholine response in BALB/c mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. web.pdx.edu [web.pdx.edu]
• 6. Antibody Cross Reactivity And How To Avoid It? [elisakits.co.uk]
• 7. bio-protocol.org [bio-protocol.org]
• 8. Measuring Antibody-Antigen Binding Kinetics Using Surface Plasmon Resonance | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. Measuring antibody-antigen binding kinetics using surface plasmon resonance - PubMed [pubmed.ncbi.nlm.nih.gov]

validating methyl phosphorylcholine surface coating density via xps

Validating Methyl Phosphorylcholine (MPC) Surface Coating Density via XPS: A Comparative Technical Guide

As medical devices and nanotherapeutics demand increasingly sophisticated interfaces, the engineering of non-biofouling surfaces has become a critical quality attribute in drug development and biomaterials science. Poly(2-methacryloyloxyethyl phosphorylcholine) (PMPC) has emerged as a gold-standard zwitterionic coating, mimicking the neutral phospholipid bilayer of human cell membranes.

However, the clinical efficacy of an MPC coating is strictly governed by its grafting density. Sub-optimal density leads to protein adsorption, while excessive cross-linking can alter device mechanics. This guide provides an objective comparison of MPC against alternative coatings and details a self-validating X-ray Photoelectron Spectroscopy (XPS) protocol to accurately quantify MPC surface density.

Mechanistic Superiority: MPC vs. PEG and SBMA

To understand why precise density validation is necessary, we must first examine the causality behind MPC's performance compared to legacy alternatives like Polyethylene Glycol (PEG) and other zwitterions like Sulfobetaine Methacrylate (SBMA).

• Polyethylene Glycol (PEG): Historically the default hydrophilic coating, PEG relies on hydrogen bonding to maintain a hydration layer. However, PEG chains tend to coil or fold rather than stretch, which fails to completely prevent protein adsorption over time[1]. Furthermore, PEG is highly susceptible to oxidative degradation in physiological environments, severely limiting its long-term stability.

• Sulfobetaine Methacrylate (SBMA): Like MPC, SBMA is a zwitterionic polymer that resists biofouling via electrostatic hydration. While highly effective, comparative in vitro studies demonstrate that MPC exerts a superior anti-inflammatory effect, significantly supporting macrophage viability and inhibiting nitric oxide release better than SBMA[2].

• Methyl Phosphorylcholine (MPC): MPC's superiority lies in its extreme hydration capacity. The phosphorylcholine group electrostatically binds up to 22 water molecules per monomeric unit. This creates an impenetrable steric and energetic barrier against non-specific protein adsorption and bacterial biofilm formation[3].

Fig 1: Mechanistic pathway of MPC-driven anti-biofouling via electrostatic hydration.

Comparative Performance Summary

The following table synthesizes the physicochemical and biological differences between these surface modifiers:

Parameter	MPC (Phosphorylcholine)	PEG (Polyethylene Glycol)	SBMA (Sulfobetaine)
Hydration Mechanism	Electrostatic (Zwitterionic)	Hydrogen Bonding	Electrostatic (Zwitterionic)
Water Molecules / Unit	~22	~2–3	~7–8
Primary XPS Markers	Phosphorus (P2p), Nitrogen (N1s)	Carbon (C1s), Oxygen (O1s)	Sulfur (S2p), Nitrogen (N1s)
Long-Term Stability	High (Resists oxidation)	Low (Prone to auto-oxidation)	Moderate to High
Anti-Inflammatory Profile	Superior (High cell viability)[2]	Moderate[1]	Good[2]

Self-Validating Protocol: XPS Quantification of MPC Density

XPS is the definitive analytical technique for validating MPC surface coatings. Because XPS probes only the top 1–10 nm of a material, it is uniquely suited to quantify ultra-thin polymer brushes[4]. By measuring the attenuation of substrate photoelectrons and the emergence of MPC-specific markers (Phosphorus and Nitrogen), researchers can calculate exact grafting densities (e.g., chains/nm²)[5].

Fig 2: Step-by-step XPS workflow for validating MPC surface coating density.

Step-by-Step Methodology

To ensure scientific integrity, every step in this workflow is designed as a self-validating system, where the physical setup directly prevents analytical artifacts.

Step 1: Sample Preparation & Decontamination

• Action: Wash the MPC-grafted samples sequentially with ultrapure water and absolute ethanol, followed by drying under a stream of high-purity N₂ gas at room temperature[4].

• Causality: XPS is highly sensitive to adventitious carbon and unbound molecules. Failing to remove unreacted MPC monomers will artificially inflate the P2p signal, destroying the accuracy of the density calculation and falsely indicating a higher grafting yield.

Step 2: UHV Insertion and X-Ray Irradiation

• Action: Load samples into the XPS spectrophotometer (e.g., equipped with a monochromatic Al Kα or Mg Kα radiation source). Maintain the photoelectron takeoff angle strictly at 90°[4].

• Causality: A 90° takeoff angle maximizes the inelastic mean free path (IMFP) of the emitted photoelectrons. This deep sampling depth is required to capture both the MPC overlayer and the underlying substrate, which is a mathematical prerequisite for calculating coating thickness via the overlayer attenuation model.

Step 3: Spectral Calibration (Internal Validation)

• Action: Acquire high-resolution scans. Correct the binding energies of all spectra using the adventitious carbon C1s peak calibrated exactly to 285.0 eV[3].

• Causality: X-ray irradiation causes localized electron depletion (surface charging), which shifts the kinetic energy of emitted photoelectrons. If the spectra are not internally calibrated to the C1s baseline, the target peaks will shift, leading to misidentification of chemical states.

Step 4: High-Resolution Scanning of Target Peaks

• Action: Scan for the P2p region (detected at ~133 eV, corresponding to the phosphate group) and the N1s region (detected at ~402 eV, corresponding to the quaternary ammonium group)[3].

• Causality: The presence of the P2p peak at 133 eV exclusively on the coated samples acts as the primary chemical confirmation of the phosphorylcholine group. Because the theoretical N/P atomic ratio in an MPC unit is exactly 1.0, comparing the integrated areas of the N1s and P2p peaks serves as an internal quality control check for polymer integrity.

Step 5: Density Quantification via Overlayer Attenuation

• Action: Calculate the grafting density ( chains/nm2 ) by measuring the attenuation of the bare substrate's primary elemental peak (e.g., Ti2p for titanium, or substrate-specific C1s for polymers).

• Causality: As the MPC layer becomes denser, fewer photoelectrons from the underlying substrate can escape the material without inelastic scattering. By applying the Hill equation (or standard overlayer attenuation models), the decrease in substrate signal intensity is directly converted into MPC layer thickness and subsequent grafting density[5]. Advanced applications have validated highly sensitive MPC layers at thicknesses of ~4.6 nm with a grafting density of 1.27 chains/nm²[5].

References

• Cartilage-mimicking, High-density Brush Structure Improves Wear Resistance of Crosslinked Polyethylene: A Pilot Study. National Institutes of Health (NIH). Available at:[Link]

• Synthesis of grafted phosphorylcholine polymer layers as specific recognition ligands for C-reactive protein focused on grafting density and thickness to achieve highly sensitive detection. RSC Publishing. Available at:[Link]

• 2-Methacryloyloxyethyl Phosphorylcholine Polymer Coating Inhibits Bacterial Adhesion and Biofilm Formation on a Suture: An In Vitro and In Vivo Study. National Institutes of Health (NIH). Available at:[Link]

• Comparison between SBMA and MPC coatings on PEEK surface: stability over time and anti-inflammatory effects in vitro. National Institutes of Health (NIH). Available at:[Link]

• Surface Functionalization of Nanoparticles with Polyethylene Glycol: Effects on Protein Adsorption and Cellular Uptake. ACS Publications. Available at:[Link]

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• 2. Comparison between SBMA and MPC coatings on PEEK surface: stability over time and anti-inflammatory effects in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Methacryloyloxyethyl Phosphorylcholine Polymer Coating Inhibits Bacterial Adhesion and Biofilm Formation on a Suture: An In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of grafted phosphorylcholine polymer layers as specific recognition ligands for C-reactive protein focused on grafting density and thickness to achieve highly sensitive detection - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

in vitro cytotoxicity comparison of methyl phosphorylcholine derivatives

An In-Depth Guide to the In Vitro Cytotoxicity of Methyl Phosphorylcholine Derivatives

Introduction: The Double-Edged Sword of Phosphorylcholine

Phosphorylcholine (PC) is a ubiquitous headgroup of phospholipids composing cellular membranes, lending it a zwitterionic character that confers exceptional biocompatibility. This property has made PC and its derivatives, particularly polymers of 2-methacryloyloxyethyl phosphorylcholine (MPC), highly attractive materials in the biomedical field for creating "stealth" surfaces on nanoparticles, drug carriers, and implants that resist protein absorption and evade immune recognition.[1][2][3] However, when these derivatives are engineered to be more than just passive, biocompatible coatings—for instance, by conjugating them to potent anticancer drugs or modifying their lipid tails—a critical assessment of their intrinsic and payload-related cytotoxicity becomes paramount.

This guide provides a comparative analysis of the in vitro cytotoxicity of various methyl phosphorylcholine derivatives. We will delve into the experimental data, explore the causal relationships between molecular structure and cytotoxic response, and provide detailed protocols for the assays used to generate this critical data. Our focus is on empowering researchers, scientists, and drug development professionals to make informed decisions in the design and application of these versatile biomaterials.

Comparative Cytotoxicity Analysis: From Inert Polymers to Potent Conjugates

The cytotoxicity of a phosphorylcholine derivative is not a monolithic property; it is a nuanced outcome dictated by its molecular architecture, its payload, and the specific cell line it encounters. Broadly, we can categorize these derivatives and their associated cytotoxic profiles as follows.

Poly(2-methacryloyloxyethyl phosphorylcholine) (PMPC) and its Copolymers: The Biocompatible Backbone

PMPC and its copolymers are widely regarded for their low intrinsic cytotoxicity. Their primary function is often to serve as a biocompatible shield, enhancing the circulation time and stability of drug delivery systems.[2][4] Studies consistently show that the polymer backbone itself has minimal impact on cell viability, even at high concentrations.

For example, mixed micelles fabricated from P(DMAEMA-co-MaPCL) and PCL-SS-PMPC showed good biocompatibility with L929, HeLa, and MCF-7 cells at concentrations up to 1 mg/mL.[4] Similarly, phosphorylcholine-grafted graphene oxide (GO-PCn) exhibited low cytotoxicity, and the introduction of the phosphorylcholine moiety was found to reduce the already low cytotoxic effect of the base graphene oxide material.[5] In another study, a copolymer of MPC and butyl methacrylate (Lipidure-PMB) used in ophthalmic solutions was found to be tolerable to various ocular surface cell lines, with cell viability rates maintained at over 80%.[6]

The rationale for this low toxicity lies in the zwitterionic nature of the phosphorylcholine headgroup, which tightly binds water to form a hydration layer. This layer acts as a physical and energetic barrier against non-specific protein adsorption, preventing the activation of cellular stress pathways that might otherwise be triggered by foreign materials.

Alkyl Phosphocholine Analogues: The Membrane Disruptors

In contrast to polymeric derivatives, small-molecule alkyl phosphocholine analogues can exhibit significant cytotoxicity. These compounds, which include the anticancer drug miltefosine (hexadecylphosphocholine), function as metabolic inhibitors and membrane-disrupting agents. Their mechanism often involves interference with lipid metabolism and signal transduction pathways, including the biosynthesis of phosphatidylcholine itself.[7][8]

A study on O-phosphonatomethylcholine and its monoalkyl esters found that while most of the shorter-chain esters were inactive, the hexadecyl ester showed modest in vitro cytotoxic activity against several cancer cell lines (DU-145, H460, HT-29, MES-SA), comparable to that of miltefosine.[7] This highlights the critical role of the long alkyl chain in mediating cytotoxicity, likely by facilitating insertion into the cell membrane and disrupting its integrity and function.

Phosphorylcholine-Based Drug Delivery Systems: The Payload is Key

The most common application of PC derivatives in oncology is as carriers for potent chemotherapeutic agents like doxorubicin (DOX) or camptothecin (CPT). In these systems, the PC component is designed for biocompatibility and targeted delivery, while the cytotoxicity is almost entirely dictated by the release of the conjugated drug.[2][9][10]

The key design principle is often a "stimuli-responsive" release mechanism. For instance, disulfide cross-linked phosphorylcholine micelles have been developed to release camptothecin under the reducing conditions characteristic of the intracellular environment.[9] Similarly, nanocapsules have been engineered to release doxorubicin via a pH-responsive bond that cleaves in the acidic tumor microenvironment.[10]

In these cases, the cytotoxicity of the drug-loaded PC derivative is significantly higher than the empty carrier and is often comparable to the free drug, especially after sufficient incubation time under conditions that trigger release. For example, DOX-conjugated nanocapsules (nBSA-Dox) showed cytotoxicity almost identical to that of free DOX at pH 6.5, whereas at a physiological pH of 7.4, their cytotoxicity was much weaker.[10] This demonstrates the success of the "shielding" effect of the PC carrier, which minimizes off-target toxicity until the payload is released at the intended site.

Quantitative Data Summary

The following table summarizes in vitro cytotoxicity data for various methyl phosphorylcholine derivatives from the cited literature. This allows for a direct comparison of their potency across different cancer cell lines.

Derivative/System	Cell Line(s)	Key Cytotoxicity Finding (e.g., IC50)	Reference
Hexadecyl O-phosphonomethylcholine	DU-145, H460, HT-29, MES-SA	Exhibited modest cytotoxic activity, comparable to the anticancer drug miltefosine.	[7]
Phosphatidylcholine-monoterpene acid analogues	MV4-11, A-549, MCF-7, LOVO, HepG2	Showed significantly higher antiproliferative activity than the free monoterpene acids.	[11][12]
DOX-loaded PCL-ss-PMPC micelles	HeLa, MCF-7	Showed enhanced antitumour activity compared to non-responsive micelles. PCL20-ss-PMPC10/DOX had the lowest IC50.	[2]
DOX-loaded nanocapsules (nBSA-Dox)	HepG2	At pH 6.5 (tumor microenvironment), IC50 was 20.9 µg/mL, similar to free DOX (19.8 µg/mL). At pH 7.4, cytotoxicity was much lower.	[10]
Camptothecin-loaded disulfide cross-linked micelles	MCF-7, COLO205	Demonstrated cytotoxicity at higher concentrations than free CPT, as expected for a prodrug requiring release.	[9]
PMPC/Butyl Methacrylate Copolymer Eye Drops	SIRC, BCE C/D-1b, RC-1, Chang (ocular cells)	Maintained cell viability over 80%, indicating high biocompatibility and low cytotoxicity.	[6]
Poly(MPC-co-n-butyl methacrylate)	MBT-2 (bladder cancer), MCF-7, SK-BR-3, MX-1 (breast cancer)	No cytotoxicity observed in LDH assay up to 5% concentration. No growth inhibition observed in MTT assay.	[13]
Carmofur complexed with DMPC (1,2-dimyristoyl-sn-glycero-3-phosphocholine)	C6 (glioma), SH-SY-5Y (neuroblastoma)	IC50 on C6 cells was 3 µM, a twofold increase in cytotoxicity compared to free Carmofur (7 µM).	[14]

Experimental Protocol: The MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is the cornerstone for assessing in vitro cytotoxicity.[15][16] It is a colorimetric assay that measures the metabolic activity of cells. In viable cells, mitochondrial dehydrogenases reduce the yellow, water-soluble MTT to a purple, insoluble formazan.[16][17] The amount of formazan produced is directly proportional to the number of living, metabolically active cells.

Causality Behind Experimental Choices

• Choice of Solvent: MTT is typically dissolved in a sterile phosphate-buffered saline (PBS) or serum-free medium. This ensures isotonicity and prevents premature cell death.[15]

• Incubation Time: A 2-4 hour incubation with MTT is standard.[18][19] This is a balance; too short, and the signal is weak; too long, and the MTT itself can become toxic to the cells.[18]

• Solubilization Agent: An organic solvent like dimethyl sulfoxide (DMSO) or an acidified SDS solution is required to dissolve the formazan crystals. The choice of solvent can affect the sensitivity and reproducibility of the assay.[19]

• Wavelength: The absorbance is read around 570-590 nm, the absorbance maximum for the formazan product. A reference wavelength (e.g., 630 nm) can be used to subtract background absorbance from cell debris or phenol red in the medium.[15]

Step-by-Step Methodology

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells/well) in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment and recovery.[17]

• Compound Treatment: Prepare serial dilutions of the methyl phosphorylcholine derivatives. Remove the old medium from the cells and add 100 µL of medium containing the test compounds. Include untreated cells as a negative control and a solvent control if applicable. Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS.[15] Dilute this stock in serum-free medium to a working concentration (e.g., 0.5 mg/mL). Remove the treatment medium from the wells and add 100 µL of the MTT working solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C in a CO₂ incubator. During this time, viable cells will convert the MTT into visible purple formazan crystals.

• Solubilization: Carefully aspirate the MTT solution without disturbing the formazan crystals. Add 100 µL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well.[19]

• Absorbance Reading: Place the plate on an orbital shaker for 15 minutes to ensure all formazan is dissolved.[15] Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the average absorbance of the media-only background control wells. Express the viability of treated cells as a percentage relative to the untreated control cells. Plot the percentage of cell viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Visualizing Experimental and Mechanistic Workflows

A clear understanding of the experimental process and the mechanism of action is crucial for interpreting cytotoxicity data.

Caption: Workflow diagram of the MTT assay for assessing cytotoxicity.

Caption: Mechanism of stimuli-responsive PC-based drug delivery.

Conclusion

The in vitro cytotoxicity of methyl phosphorylcholine derivatives is a story of context. The foundational polymers, such as PMPC, exhibit excellent biocompatibility, making them ideal for passive roles in biomaterials and drug delivery. However, when these molecules are functionalized—either by incorporating lipid-like alkyl chains or by conjugating them to cytotoxic payloads—their biological activity is transformed. For alkyl derivatives, cytotoxicity is an intrinsic property linked to membrane interaction. For drug delivery systems, the cytotoxicity is a carefully controlled, externally-derived function, unleashed by specific environmental triggers. A thorough understanding and rigorous assessment of this activity, using standardized assays like the MTT, are essential for the safe and effective translation of these promising materials from the laboratory to clinical applications.

References

• Synthesis and Biological Evaluation of Novel Phosphatidylcholine Analogues Containing Monoterpene Acids as Potent Antiprolifer
• Synthesis and Biological Evaluation of Novel Phosphatidylcholine Analogues Containing Monoterpene Acids as Potent Antiprolifer
• Disulfide cross-linked phosphorylcholine micelles for triggered release of camptothecin. PMC.
• Phosphorylcholine zwitterionic shell-detachable mixed micelles for enhanced cancerous cellular uptakes and increased DOX release.
• O-Phosphonatomethylcholine, its analogues, alkyl esters, and their biological activity. PubMed.
• Phosphorylcholine-based stealthy nanocapsules enabling tumor microenvironment-responsive doxorubicin release for tumor suppression. Theranostics.
• Direct Comparison of Polyethylene Glycol and Phosphoryl Choline Drug-loaded Nanoparticles In Vitro and In Vivo.
• MTT assay protocol. Abcam.
• Effects of copolymer component on the properties of phosphorylcholine micelles. Dovepress.
• MTT Assay Protocol: Guide to Measuring Cell Viability & Prolifer
• MTT (Assay protocol). protocols.io.
• Investigation of cytotoxicity of phosphoryl choline modified single-walled carbon nanotubes under a live cell st
• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf.
• Phosphorylcholine-grafted graphene oxide loaded with irinotecan for potential oncology therapy. PMC.
• Safety Assessment of Acryloyloxyethyl Phosphorylcholine Polymers as Used in Cosmetics. Cosmetic Ingredient Review.
• CyQUANT MTT Cell Proliferation Assay Kit Protocol. Thermo Fisher Scientific.
• Pharmacological Inhibition of Phosphatidylcholine Biosynthesis Is Associated with Induction of Phosphatidylinositol Accumulation and Cytolysis of Neoplastic Cell Lines. Cancer Research (AACR Journals).
• Synthesis of phosphatidylcholine analogs with an alkyl group at C1 or C3 of the glycerol moiety. PubMed.
• Controlled Synthesis of Phosphorylcholine Derivatives of Poly(serine) and Poly(homoserine).
• Observation of Cytotoxicity of Phosphonium Derivatives Is Explained: Metabolism Inhibition and Adhesion Alter
• Cytotoxicity assays of new artificial tears containing 2-methacryloyloxyethyl phosphorylcholine polymer for ocular surface cells. PubMed.
• Phosphatidylcholine-Derived Lipid Mediators: The Crosstalk Between Cancer Cells and Immune Cells. PMC.
• Phosphatidylcholine and cell death.
• 1,2-Dimyristoyl-sn-glycero-3-phosphocholine (DMPC) increases Carmofur stability and in vitro cytotoxicity on brain tumor cell lines. Semantic Scholar.

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• 9. Disulfide cross-linked phosphorylcholine micelles for triggered release of camptothecin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phosphorylcholine-based stealthy nanocapsules enabling tumor microenvironment-responsive doxorubicin release for tumor suppression [thno.org]
• 11. Synthesis and Biological Evaluation of Novel Phosphatidylcholine Analogues Containing Monoterpene Acids as Potent Antiproliferative Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis and Biological Evaluation of Novel Phosphatidylcholine Analogues Containing Monoterpene Acids as Potent Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Mechanistic Causality: The "Why" Behind the Protocol

As a Senior Application Scientist, I frequently consult with research teams on the lifecycle management of specialized biochemical intermediates. Methyl phosphorylcholine (CAS 2375-06-6) is a critical zwitterionic compound utilized extensively in lipid synthesis, drug delivery vehicle development, and surface functionalization.

While it does not possess the extreme acute toxicity of fluorinated organophosphate nerve agents, its physicochemical properties—specifically its hygroscopic nature, phosphate ester bond, and environmental reactivity—demand rigorous, scientifically grounded disposal protocols. Improper disposal not only violates environmental regulations but also compromises laboratory safety and downstream ecological stability.

This guide provides actionable, step-by-step methodologies to ensure your laboratory maintains strict safety compliance, regulatory adherence, and environmental stewardship.

To build a self-validating safety culture, laboratory personnel must understand the chemical causality behind disposal rules. Methyl phosphorylcholine requires specific handling for three primary reasons:

• Eutrophication Risk: The molecule contains a highly bioavailable phosphate ester. If discharged into municipal wastewater sinks, the degradation of this phosphate group contributes directly to environmental phosphorus loading, triggering severe algal blooms in local waterways.

• Hydrolytic Reactivity: Under extreme pH conditions (strong acids or bases), the ester bond undergoes rapid hydrolysis, releasing phosphoric acid and choline derivatives. Waste streams must be pH-stabilized to prevent unintended pressure buildup in sealed containers.

• Thermal Decomposition: When exposed to high heat, the compound decomposes to emit toxic fumes, including nitrogen oxides ( NOx​ ), carbon oxides ( COx​ ), and phosphorus oxides ( POx​ ) . Standard biological autoclaving is insufficient; high-temperature chemical incineration equipped with an alkaline scrubber is mandatory.

Quantitative Data & Operational Thresholds

The following table summarizes the physicochemical properties and hazard metrics that dictate our disposal parameters 1.

Property / Parameter	Specification / Threshold	Operational Implication
CAS Number	2375-06-6	Unique identifier required for EHS waste tracking manifests.
Physical State	White crystalline powder	High dust generation risk; mandates handling within a HEPA-filtered fume hood.
Solubility	Highly soluble in water, hygroscopic	Spills become slippery; store under inert gas (Ar/ N2​ ) to prevent caking.
Primary Hazards	Skin/Eye Irritant (H315, H319)	Dictates the use of impervious nitrile gloves and chemical safety goggles.
Combustion Byproducts	NOx​ , POx​ , COx​ , HCl gas	Requires disposal via licensed incineration with an afterburner and scrubber.
Regulatory Code	Regulated Chemical Waste	Must be disposed of via EPA 40 CFR Part 261 (or local equivalent) compliant contractors.

Step-by-Step Experimental & Disposal Protocols

Protocol 1: Solid Spill Containment and Cleanup

Causality: Dry sweeping a crystalline powder generates microscopic aerosols, significantly increasing the risk of inhalation and mucosal irritation. Utilizing wet-containment methods neutralizes this risk.

• Isolate the Environment: Immediately evacuate non-essential personnel from the immediate vicinity. Ensure the laboratory's local exhaust ventilation (fume hood) is operating at maximum capacity.

• Don Appropriate PPE: Equip chemical-resistant nitrile gloves (>0.11 mm thickness), tight-fitting safety goggles, and a standard laboratory coat 2.

• Wet Containment: Do not use a broom. Gently cover the spilled methyl phosphorylcholine with a damp absorbent pad or an inert absorbent material (e.g., vermiculite or sand) to suppress dust.

• Mechanical Collection: Use a non-sparking, plastic scoop to transfer the absorbed material into a rigid, leak-proof, high-density polyethylene (HDPE) container.

• Chemical Decontamination: Wash the spill surface with a 10% sodium hypochlorite (bleach) solution. Why? Bleach acts as a strong oxidizer and alkaline agent, effectively hydrolyzing the phosphate ester bonds of residual traces on the benchtop, rendering them biologically inert 3. Follow with a copious DI water rinse.

• Seal and Label: Hermetically seal the HDPE container. Label it explicitly as: "Hazardous Solid Waste - Methyl Phosphorylcholine (Irritant) - Do Not Autoclave."

Protocol 2: Liquid Waste Segregation and Disposal

Causality: Mixing incompatible solvents can cause exothermic reactions. Segregating aqueous from organic streams prevents secondary reactions, stabilizes the waste, and significantly reduces institutional incineration costs.

• Aqueous Solutions: Collect water-based buffers containing methyl phosphorylcholine in an appropriately labeled aqueous waste carboy. Never pour down the sink.

• Organic Mixtures: If the compound is dissolved in organic solvents (e.g., methanol or chloroform during lipid extraction workflows), collect the waste in a designated "Halogenated" or "Non-Halogenated" organic waste container, strictly dictated by the solvent used.

• pH Stabilization: Before sealing the aqueous waste container, verify that the pH is between 5.0 and 9.0 using indicator strips. Highly acidic or basic solutions can cause slow hydrolysis of the phosphorylcholine over time, generating gas and causing the container to swell or burst.

• Final Institutional Transfer: Transfer all sealed, labeled containers to your Environmental Health and Safety (EHS) department. They will coordinate transport to a licensed facility for chemical incineration in accordance with EPA 40 CFR Part 261 guidelines 4.

Waste Segregation Workflow

Decision matrix for the segregation and EPA-compliant disposal of methyl phosphorylcholine waste.

References

• Centers for Disease Control and Prevention (CDC). "Organophosphate Insecticides - Lab Protocol." CDC Biomonitoring. Available at:[Link]

• Environmental Protection Agency (EPA). "Laboratory Environmental Sample Disposal Information Document." EPA Guidelines. Available at:[Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. wwwn.cdc.gov [wwwn.cdc.gov]
• 4. epa.gov [epa.gov]

A Senior Application Scientist's Guide to Handling Methyl Phosphorylcholine: From Hazard Assessment to Disposal

Introduction: Methyl phosphorylcholine (MPC), and its derivatives like 2-methacryloyloxyethyl phosphorylcholine, are foundational monomers for creating some of the most advanced biocompatible materials in modern medicine.[1] Their zwitterionic nature, containing both a positive and negative charge, allows them to mimic the outer surface of cell membranes.[1] This unique property is leveraged to create polymers that exhibit exceptional resistance to protein adsorption and biofouling, making them invaluable for medical device coatings, contact lenses, and drug delivery systems.[2][3]

However, the journey from monomer to biocompatible polymer requires meticulous handling of the initial chemical compounds. While the final polymerized material is designed for safety in vivo, the precursor monomers can present distinct laboratory hazards. This guide provides a comprehensive operational plan for researchers, scientists, and drug development professionals, ensuring that the handling, use, and disposal of methyl phosphorylcholine are conducted with the highest degree of safety and scientific integrity.

Hazard Assessment: Understanding the Risk Profile

The primary hazards associated with methyl phosphorylcholine and its common derivatives are not uniform and depend on the specific compound. A review of available safety data sheets (SDS) reveals a range of potential risks, primarily centered on direct contact and inhalation. It is crucial to treat these compounds not as benign precursors, but as reactive chemicals requiring respectful handling.

The monomer 2-methacryloyloxyethyl phosphorylcholine (MPC), for instance, is classified as a skin sensitizer. This means that repeated or prolonged contact can lead to an allergic reaction. Other related phosphorylcholine compounds are noted as skin and eye irritants, with some being toxic if swallowed or causing respiratory issues if inhaled.[4][5]

Causality of Hazard: The reactive methacrylate group present in many MPC monomers is a key factor in its potential as a skin sensitizer. This functional group is designed to be reactive for polymerization, and this same reactivity can trigger biological responses upon skin contact.

Table 1: Summary of Potential Hazards for Phosphorylcholine Compounds

Hazard Classification	Description	Primary Route of Exposure	Representative Compound(s)	Source(s)
Skin Sensitization (H317)	May cause an allergic skin reaction upon contact.	Dermal	2-Methacryloyloxyethyl phosphorylcholine
Skin & Eye Irritation	Can cause irritation, redness, or discomfort upon contact.	Dermal, Ocular	Phosphorylcholine chloride	[4]
Acute Toxicity (Oral)	Toxic or harmful if swallowed.	Ingestion	n-Hexadecyl phosphocholine	[5]
Respiratory Sensitization	May cause allergy or asthma symptoms if inhaled.	Inhalation	n-Hexadecyl phosphocholine	[5]

| Combustion Hazards | May emit toxic fumes (CO, NOx, POx) upon combustion. | Inhalation | Oleyoxyethyl Phosphorylcholine |[6] |

CORE DIRECTIVE: Personal Protective Equipment (PPE)

A multi-layered PPE strategy is essential to mitigate the risks identified above. The selection of PPE should be dictated by the specific task being performed, moving from a baseline requirement to more comprehensive protection for higher-risk procedures.

Foundational PPE (Required for all handling)

• Eye and Face Protection: At a minimum, chemical safety goggles that meet regional standards (e.g., ANSI Z87.1 in the US) must be worn. When there is a significant risk of splashing—such as during solution transfer or vigorous mixing—a full-face shield should be worn over the safety goggles.[7]

• Hand Protection: Chemically resistant gloves are mandatory. Nitrile gloves (minimum 4-6 mil thickness) provide a good barrier for incidental contact.[7] Crucially, gloves are a contact barrier, not a permanent shield. They must be inspected before use and disposed of immediately if contamination is suspected. For prolonged handling or submersion tasks, heavier-duty gloves (e.g., butyl rubber or neoprene) should be considered, and the manufacturer's chemical resistance data should always be consulted.

• Skin and Body Protection: A professional lab coat, fully buttoned, is required to protect skin and personal clothing from minor spills and contamination.

Task-Specific PPE Enhancements

• Respiratory Protection: Handling methyl phosphorylcholine as a solid powder presents a significant inhalation risk.[5] All weighing and transfer of powdered forms must be conducted within an engineering control like a chemical fume hood. If, for any reason, this is not feasible, or if aerosol generation is possible, a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95 or P100) is required.[5] A full respiratory protection program, including fit-testing, is necessary when respirators are used.

Below is a workflow diagram illustrating the decision-making process for selecting appropriate PPE.

Caption: PPE Selection Workflow for Methyl Phosphorylcholine.

Safe Handling & Operational Plan

Engineering Controls: The First Line of Defense

Your primary method for exposure control should always be engineering solutions.[7]

• Chemical Fume Hood: All procedures involving the handling of solid, powdered methyl phosphorylcholine or any operation with the potential to generate aerosols or vapors (e.g., heating, sonicating, vortexing solutions) must be performed inside a certified chemical fume hood.[7]

• Ventilation: Ensure the laboratory has adequate general ventilation. Work should never be performed on an open bench.[6]

Procedural Guidance: Step-by-Step Methodologies

Protocol 1: Weighing Solid Methyl Phosphorylcholine

• Preparation: Don all required PPE, including baseline and respiratory protection if not in a fume hood. Place a disposable, plastic-backed absorbent liner ("bench paper") on the work surface inside the fume hood.[7]

• Tare: Place a clean weigh boat on the analytical balance and tare it.

• Transfer: Carefully use a spatula to transfer the desired amount of powder from the reagent bottle to the weigh boat. Perform this action slowly and close to the surface to minimize dust generation.

• Seal: Immediately and securely close the main reagent bottle.

• Cleanup: Wipe the spatula clean with a solvent-dampened wipe (e.g., ethanol or isopropanol). Dispose of the wipe and the weigh boat (after use) into the designated solid hazardous waste container.

Protocol 2: Preparing an Aqueous Solution

• Preparation: Conduct this procedure in a chemical fume hood. Don baseline PPE and a face shield due to the splash risk.

• Weighing: Follow Protocol 1 to weigh the required amount of solid MPC into a disposable weigh boat.

• Dissolution: Place the desired volume of solvent (e.g., deionized water) into an appropriate glass beaker or flask equipped with a magnetic stir bar.

• Addition: Gently add the weighed powder to the solvent while it is stirring. Avoid dumping the powder quickly, which can cause splashing.

• Rinsing: If necessary, rinse the weigh boat with a small amount of the solvent and add the rinse to the bulk solution to ensure a complete transfer.

• Sealing: Cover the beaker or flask with paraffin film or a lid to prevent aerosol release during mixing.

Emergency & Spill Response

Rapid and correct response to an emergency is critical. All personnel must be familiar with the location of safety showers, eyewash stations, and spill kits.

First Aid Measures

• Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes.[4][6] Remove contaminated clothing while flushing. Seek medical attention if irritation or a rash develops.

• Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open.[4] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[4][5] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and give a glass of water to drink.[5][6] Seek immediate medical attention.

Spill Cleanup Protocol

• Solid Spill:

  • Alert personnel in the immediate area and restrict access.

  • Wearing appropriate PPE (including respiratory protection), gently cover the spill with an absorbent material like sand or vermiculite to prevent dust from becoming airborne.[6]

  • Carefully sweep or scoop the material into a labeled hazardous waste container. Avoid creating dust.

  • Decontaminate the area with a suitable solvent and wipe clean. Dispose of all cleanup materials as hazardous waste.

• Liquid Spill:

  • Alert personnel and restrict access.

  • Wearing appropriate PPE, contain the spill using absorbent pads or vermiculite.[6]

  • Once absorbed, collect the material using non-sparking tools and place it in a labeled hazardous waste container.

  • Decontaminate the area and dispose of all materials as hazardous waste.

The following diagram outlines the logical flow for responding to a chemical spill.

Caption: Logical Flow for Chemical Spill Response.

Disposal Plan: Cradle-to-Grave Responsibility

All materials contaminated with methyl phosphorylcholine, including unused product, empty containers, contaminated PPE, and spill cleanup debris, must be treated as hazardous waste.

• Waste Segregation: Use separate, clearly labeled, and sealable containers for solid and liquid waste.

• Labeling: Label waste containers with "Hazardous Waste" and the full chemical name: "Methyl Phosphorylcholine".

• Disposal: All waste must be disposed of through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[8] Never dispose of this chemical down the drain or in regular trash.[6] Adherence to local, state, and federal regulations is mandatory.[9]

Conclusion

The transformative potential of methyl phosphorylcholine in biomedical applications is undeniable. Realizing this potential safely requires a deep understanding and respect for the chemical's handling requirements. By integrating robust engineering controls, task-appropriate personal protective equipment, and diligent operational and emergency protocols, researchers can confidently and safely work with this important monomer. This comprehensive approach not only protects the individual scientist but also ensures the integrity of the research and the laboratory environment.

References

• Cosmetic Ingredient Review. (2022, July 11). Safety Assessment of Acryloyloxyethyl Phosphorylcholine Polymers as Used in Cosmetics.
• Chemwatch. (n.d.). Oleyoxyethyl Phosphorylcholine Safety Data Sheet.
• Sigma-Aldrich. (n.d.). 2-Methacryloyloxyethyl phosphorylcholine. Product Page.
• Sigma-Aldrich. (2025, November 4). Safety Data Sheet.
• Cosmetic Ingredient Review. (2021, February 16). Draft Report of the Safety Assessment of Acryloyloxyethyl Phosphorylcholine Polymers as Used in Cosmetics.
• Ossila. (2024, August 21). Phosphorylcholine chloride - SAFETY DATA SHEET.
• TCI Chemicals. (n.d.). SAFETY DATA SHEET: 2-(Methacryloyloxy)ethyl 2-(Trimethylammonio)ethyl Phosphate.
• Anatrace. (2014, January 22). Safety Data Sheet: n-Hexadecyl phosphocholine.
• Freeman Supply. (2015, August 15). SAFETY DATA SHEETS MP55320/MP55420 Part A (Resin) Methyl Methacrylate.
• Spectrum Chemical. (2015, June 29). SAFETY DATA SHEET.
• Matexcel. (2026, February 25). Phosphorylcholine based biomedical coating service.
• ACS Publications. (n.d.). Antifouling Zwitterionic Polymer Coatings for Blood-Bearing Medical Devices.
• Google Patents. (n.d.). US20050208093A1 - Phosphoryl choline coating compositions.
• jMedtech. (n.d.). jHemo PC® Phosphorylcholine Hemocompatible Coating.
• PubMed. (2022, November 17). Exposure to organophosphate insecticides, inappropriate personal protective equipment use, and cognitive performance among pesticide applicators.
• University of North Carolina. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals.
• ACS Publications. (2024, December 16). Zwitterionic Polymers for Biomedical Applications: Antimicrobial and Antifouling Strategies toward Implantable Medical Devices and Drug Delivery. Langmuir.

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